Isosaccharino-1,4-lactone

• CAS: 7397-89-9

Core Science & Biosynthesis

Isosaccharino-1,4-lactone chemical structure and properties

An In-Depth Technical Guide to Isosaccharino-1,4-lactone: Structure, Properties, and Analysis

Executive Summary

Isosaccharino-1,4-lactone (ISA-lactone) is a C6-monosaccharide derivative of significant interest across multiple scientific disciplines. Primarily known as a key degradation product of cellulose under alkaline conditions, its chemistry is of critical importance in the long-term safety assessment of geological disposal sites for nuclear waste, where it can act as a complexing agent for radionuclides.[1][2] Beyond this, ISA-lactone serves as a valuable model compound in carbohydrate chemistry and has been identified in biological systems, suggesting potential, though less explored, roles in human metabolism.[3][4] This guide provides a detailed examination of the core chemical principles of ISA-lactone, its physicochemical properties, and a validated experimental protocol for its quantification and kinetic analysis, designed for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties

Structure and Nomenclature

Isosaccharino-1,4-lactone is a γ-lactone, which is a cyclic ester with a five-membered ring.[3] Its formal IUPAC name is (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-one .[5] The molecule exists as two main diastereomers, α- and β-D-isosaccharino-1,4-lactone, which are formed in roughly equal amounts from the alkaline degradation of cellulose.[6] This guide focuses primarily on the α-D- form, which is the more extensively studied isomer.

Physicochemical Data

The fundamental properties of α-D-Isosaccharino-1,4-lactone are summarized below. These data are crucial for designing experimental conditions, predicting its environmental fate, and understanding its chemical reactivity.

Property	Value	Source
Molecular Formula	C₆H₁₀O₅	[5][7]
Molecular Weight	162.14 g/mol	[5]
CAS Number	7397-89-9	[7][8]
Density	1.49 g/cm³ (Predicted)	[7]
Boiling Point	354 °C at 760 mmHg (Predicted)	[7]
Flash Point	152.9 °C (Predicted)	[7]
LogP	-1.98 (Predicted)	[7]
pKa	12.17 ± 0.40 (Predicted, for hydroxyl groups)	[7]

Core Chemical Behavior: The Lactone-Carboxylate Equilibrium

The most critical aspect of Isosaccharino-1,4-lactone's chemistry is its pH-dependent equilibrium with its corresponding open-chain hydroxycarboxylate form, α-D-isosaccharinic acid (HISA). This reversible intramolecular esterification and hydrolysis dictates the molecule's form, solubility, and complexation behavior in aqueous solutions.[6][9]

• In acidic to neutral conditions (pH < ~4) , the equilibrium favors the closed-ring, uncharged Isosaccharino-1,4-lactone (ISA-L) form.[9]

• In moderately acidic conditions (~pH 4 to 8) , the protonated open-chain Isosaccharinic acid (HISA) form becomes more significant.

• In alkaline conditions (pH > ~8) , the deprotonated Isosaccharinate anion (ISA⁻) is the dominant species. It is this anionic form that is primarily responsible for complexing with metal ions.[6][9]

The transformation from the lactone to the carboxylate is rapid in alkaline conditions, often completing in minutes. Conversely, the acid-catalyzed lactonization of HISA is a much slower, first-order process with a half-life of approximately 122 minutes at 23°C.[6]

pH-dependent equilibrium of Isosaccharino-1,4-lactone.

Experimental Protocol: Analysis of the Lactone-Carboxylate Equilibrium by Ion Chromatography

This protocol details a robust method for quantifying the concentrations of the isosaccharinate anion (ISA⁻) and its lactone form (ISA-L) to study the equilibrium kinetics, adapted from the methodology established by Ekberg et al.[6]

Principle and Rationale

Ion chromatography (IC) with suppressed conductivity detection is the technique of choice for this analysis.[1]

• Expertise & Experience: The method leverages the fact that the open-chain isosaccharinate is an anion (ISA⁻) at neutral to high pH and can be separated from the neutral, non-retained lactone form (ISA-L) on an anion-exchange column. Suppressed conductivity detection provides high sensitivity for the ionic analyte while minimizing background signal from the eluent. By monitoring the concentration of the ISA⁻ peak over time after a pH shift, one can calculate the rate constants for the interconversion.

• Trustworthiness: The protocol's self-validating nature comes from running standards of the pure lactone and the fully hydrolyzed anion to confirm retention times and response factors. The kinetic data must fit a first-order reaction model, providing an internal check on the experimental consistency.

Step-by-Step Methodology

Objective: To determine the rate of lactonization (k+) and hydrolysis (k-) for α-D-isosaccharinic acid.

Materials:

• α-D-Isosaccharino-1,4-lactone standard

• Deionized water (18.2 MΩ·cm)

• Sodium hydroxide (NaOH) solution (e.g., 1 M) for hydrolysis

• Perchloric acid (HClO₄) or other strong acid for pH adjustment

• Sodium perchlorate (NaClO₄) for ionic strength adjustment (e.g., to 0.1 M)

• IC system with an anion-exchange column (e.g., Dionex IonPac series), suppressed conductivity detector, and autosampler.

Procedure:

• Preparation of Isosaccharinate (ISA⁻) Stock Solution:

  • Accurately weigh a known amount of α-D-isosaccharino-1,4-lactone standard into a volumetric flask.

  • Dissolve it in a solution of dilute NaOH (e.g., pH 12) to ensure complete and rapid hydrolysis to the ISA⁻ form. Allow this to stand for at least 30 minutes. This is your stock solution of the open-chain anion.

  • Causality: Using a high pH ensures the equilibrium is shifted >99.9% to the desired anionic form, providing a clean starting point for kinetic runs.[6]

• Initiation of the Lactonization Kinetic Run:

  • Prepare a reaction vessel containing deionized water and NaClO₄ to the desired final ionic strength (e.g., 0.1 M).

  • At time t=0, pipette a known volume of the ISA⁻ stock solution into the reaction vessel and immediately add a pre-calculated amount of strong acid (e.g., HClO₄) to rapidly adjust the pH to the target acidic value (e.g., pH 2-3).

  • Mix thoroughly and immediately transfer an aliquot to an autosampler vial for the first injection.

  • Causality: The rapid pH drop quenches the high stability of the anion and initiates the slow, acid-catalyzed lactonization reaction, allowing its progress to be monitored chromatographically.

• Chromatographic Analysis:

  • Set up the IC method. A typical eluent would be a hydroxide or carbonate/bicarbonate gradient capable of eluting the ISA⁻ anion.

  • Inject samples onto the IC system at defined time intervals (e.g., every 10-20 minutes for several hours).

  • Causality: The anion-exchange column retains the negatively charged ISA⁻, while the neutral ISA-L passes through in or near the void volume. This separation is the basis of the quantification.

• Data Acquisition and Analysis:

  • Record the chromatograms for each time point. The peak corresponding to ISA⁻ will decrease in area over time as it converts to the non-detected ISA-L.

  • Integrate the peak area for ISA⁻ at each time point (A_t).

  • Plot ln([ISA⁻]) versus time. The data should fit a straight line, confirming first-order kinetics.

  • The slope of this line is equal to the negative of the observed rate constant, -k_obs. The rate constants for the forward (k+) and reverse (k-) reactions can be determined from k_obs and the equilibrium concentrations.[6]

Workflow Visualization

Experimental workflow for kinetic analysis of ISA equilibrium.

Key Applications and Areas of Research

Role in Nuclear Waste Management

The primary driver for research into ISA-lactone is its formation from cellulosic materials in the high-pH environment of cementitious radioactive waste repositories. The isosaccharinate anion is a powerful complexing agent for many radionuclides, including actinides like thorium and americium.[1][2] This complexation can increase the solubility and mobility of these hazardous materials, potentially impacting the long-term safety case of a geological disposal facility. Understanding the formation, stability, and transport of these complexes is therefore a field of active and critical research.

Biochemical and Analytical Applications

As a well-defined carbohydrate derivative, ISA-lactone serves as an excellent model compound for studying the chemistry of lactone rings and the breakdown pathways of polysaccharides.[3] It is also used as an analytical standard for calibrating and validating chromatographic methods designed to analyze complex carbohydrate mixtures.[3]

Presence in Biological Systems and Therapeutic Potential

Isosaccharino-1,4-lactone has been identified in human serum and urine, indicating it is part of human metabolism, though its specific pathways are not well understood.[4][10] Research has also suggested that the molecule possesses anti-inflammatory properties.[3] While this area is less developed, the related D-saccharic acid 1,4-lactone has demonstrated protective effects against hyperglycemia-induced hepatic damage, pointing to a potential therapeutic avenue for this class of compounds in metabolic disorders.[11]

Conclusion

Isosaccharino-1,4-lactone is a molecule whose significance belies its relatively simple structure. Governed by a critical pH-dependent equilibrium, its behavior as both a stable cyclic ester and a potent anionic ligand makes it a subject of intense study, particularly in the context of nuclear waste management. The analytical methods detailed herein provide a robust framework for quantifying its dynamic behavior, enabling further research into its environmental impact, biochemical roles, and therapeutic potential. Continued investigation into this key carbohydrate derivative will be vital for advancing both environmental safety and chemical science.

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• Ekberg, S., et al. (2004). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. Journal of Solution Chemistry, 33(5), 465-477.
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Isosaccharino-1,4-lactone Formation from Cellulose Degradation: A Technical Guide for Researchers

This technical guide provides an in-depth exploration of the formation of isosaccharino-1,4-lactone (ISA) from the alkaline degradation of cellulose. Tailored for researchers, scientists, and professionals in drug development and environmental science, this document elucidates the core chemical mechanisms, outlines robust experimental protocols for investigation, and presents key quantitative data to support further research and application. The content is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a comprehensive understanding of this critical degradation pathway.

Executive Summary: The Significance of Isosaccharino-1,4-lactone

Cellulose, the most abundant organic polymer on Earth, undergoes degradation under a variety of conditions. In alkaline environments, particularly those relevant to cementitious radioactive waste repositories, cellulose degrades to form a range of water-soluble organic acids, with isosaccharinic acid (ISA) being a primary product.[1] ISA is of significant interest because it can form stable, soluble complexes with a variety of radionuclides, potentially increasing their mobility and transport from waste disposal facilities into the geosphere.[2][3] Understanding the formation of its lactone form, isosaccharino-1,4-lactone, is crucial as the equilibrium between the open-chain carboxylic acid and the lactone is pH-dependent, influencing its complexation behavior.[4] This guide provides a foundational understanding of the chemical transformations leading to ISA and its lactone, equipping researchers with the knowledge to investigate and mitigate its environmental impact.

The Chemical Landscape: Mechanism of Isosaccharino-1,4-lactone Formation

The alkaline degradation of cellulose is a complex process initiated at the reducing end of the polysaccharide chain. The primary mechanism is a "peeling-off" reaction, where terminal glucose units are sequentially cleaved from the cellulose polymer.[5][6] This process involves several key steps, culminating in the formation of α- and β-isosaccharinic acids.

The reaction begins with the enolization of the terminal glucose unit under high pH conditions. This is followed by a β-elimination reaction, which cleaves the glycosidic bond and releases a modified glucose unit. This unit then undergoes a benzylic acid-type rearrangement to form the stable isosaccharinic acid isomers.[7] The formation of the 1,4-lactone is a subsequent, pH-dependent intramolecular esterification of the isosaccharinic acid.[4]

Below is a diagram illustrating the key steps in the alkaline degradation of cellulose to form isosaccharino-1,4-lactone.

Caption: Pathway of Isosaccharino-1,4-lactone formation from cellulose.

Investigative Methodologies: Experimental Protocols

To facilitate reproducible and reliable research, this section details a comprehensive experimental workflow for studying the formation of isosaccharino-1,4-lactone from cellulose degradation. The protocol is designed as a self-validating system, incorporating control experiments to ensure the integrity of the results.

Experimental Workflow Overview

The following diagram provides a high-level overview of the experimental process, from sample preparation to data analysis.

Caption: Experimental workflow for studying ISA formation.

Detailed Step-by-Step Protocol

Objective: To quantify the formation of isosaccharino-1,4-lactone from the degradation of a selected cellulosic material under controlled alkaline and anaerobic conditions.

Materials:

• Cellulosic material (e.g., pure cellulose powder, cotton, paper)[5][8]

• Sodium hydroxide (NaOH)

• Potassium hydroxide (KOH)

• Calcium hydroxide (Ca(OH)₂)

• Deionized, deoxygenated water

• Nitrogen gas (high purity)

• Reaction vessels (e.g., sealed glass ampoules or stainless steel reactors)

• Incubator or water bath with temperature control

• Syringes and needles for sampling

• 0.45 µm syringe filters

• Analytical standards for α- and β-isosaccharinic acid

Procedure:

• Preparation of Alkaline Solution (Artificial Cement Pore Water):

  • To simulate conditions in a cementitious repository, prepare an artificial cement pore water solution. A typical composition is a NaOH/KOH solution saturated with Ca(OH)₂.[5] For example, a solution of 114 mM NaOH, 180 mM K, and 2 mM Ca, resulting in a pH of approximately 13.3.[5]

  • Prepare the solution using deionized water that has been purged with nitrogen gas for at least one hour to remove dissolved oxygen.

• Cellulose Sample Preparation:

  • Dry the chosen cellulosic material to a constant weight at a mild temperature (e.g., 60°C) to remove moisture.

  • Weigh a precise amount of the dried cellulose (e.g., 1 gram) into each reaction vessel.

• Reaction Setup (Anaerobic Conditions):

  • Place the reaction vessels containing the cellulose in an anaerobic glove box with a nitrogen atmosphere.

  • Add a specific volume of the deoxygenated alkaline solution to each vessel (e.g., 100 mL).

  • Seal the reaction vessels tightly to maintain anaerobic conditions throughout the experiment.

  • Control Experiment: Prepare a control vessel containing only the alkaline solution without any cellulosic material to account for any background organic contaminants.

• Incubation:

  • Place the sealed reaction vessels in an incubator or water bath set to the desired temperature. Studies have been conducted at various temperatures, such as 20°C, 40°C, and 60°C, to investigate the effect of temperature on the degradation rate.[2]

  • The duration of the incubation can range from days to several years, depending on the research objectives.[8][9]

• Periodic Sampling:

  • At predetermined time intervals, withdraw a small aliquot of the liquid phase from each reaction vessel using a syringe.

  • To maintain anaerobic conditions, it is crucial to perform this step within the anaerobic glove box.

  • Immediately filter the collected sample through a 0.45 µm syringe filter to remove any suspended cellulose fibers or precipitates.

• Sample Analysis:

  • The concentration of isosaccharinic acid in the filtered samples can be determined using various analytical techniques, including:

    • High-Performance Liquid Chromatography (HPLC): This is a common method for the separation and quantification of organic acids.

    • Gas Chromatography-Mass Spectrometry (GC-MS): This technique often requires derivatization of the ISA to make it volatile.[7]

    • Capillary Zone Electrophoresis (CZE): CZE has been successfully used to quantify ISA in cellulose degradation products.[6]

  • Prepare a calibration curve using analytical standards of α- and β-isosaccharinic acid to accurately quantify their concentrations in the experimental samples.

Quantitative Insights: Summary of Key Data

The rate and extent of isosaccharino-1,4-lactone formation are influenced by several factors. The following table summarizes key quantitative findings from various studies to provide a comparative overview.

Parameter	Condition	Observation	Reference
Temperature	20°C, 40°C, 60°C at pH 12.4	Increased temperature leads to a higher cellulose degradation rate and increased ISA concentration.	[2]
Cellulose Type	Paper, Wood, Cotton	The amount of ISA generated was in the order of paper > wood > cotton under anaerobic conditions.	[2]
Reaction Phase	Long-term (12 years) at ~25°C	A fast reaction phase (2-3 years) is dominated by the conversion of terminal glucose units to ISA, followed by a very slow reaction phase.	[8][9]
ISA Yield	Alkaline conditions	Isosaccharinic acid can represent 70-85% of all degradation products after 3 years.	[6]
pH	pH > 12.5	High pH is a critical condition for the alkaline degradation of cellulose to ISA.	[6]

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the formation of isosaccharino-1,4-lactone from cellulose degradation, with a focus on the underlying chemical mechanisms and practical experimental methodologies. The provided protocols and data serve as a valuable resource for researchers investigating this important environmental and industrial process.

Future research should continue to explore the kinetics of ISA formation under a wider range of conditions, including the influence of different cations and the presence of other organic materials. Furthermore, developing more rapid and sensitive analytical methods for the in-situ detection of ISA and its lactone will be crucial for real-time monitoring and a deeper understanding of its behavior in complex environmental systems.

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An In-depth Technical Guide to the Alkaline Degradation Pathway of Cellulose to Isosaccharino-1,4-lactone

Foreword for the Modern Researcher

The transformation of cellulose, Earth's most abundant biopolymer, under alkaline conditions is a process of significant scientific and industrial relevance. While historically a concern in the pulp and paper industry for its impact on yield, this degradation pathway has garnered renewed interest for its critical role in the long-term safety assessments of cementitious radioactive waste repositories.[1][2] In such environments, the high pH generated by cementitious materials promotes the degradation of cellulosic waste (e.g., paper, cotton) into water-soluble products, predominantly α- and β-isosaccharinic acids (ISA).[3] These sugar acids are potent chelating agents that can form stable, soluble complexes with multivalent radionuclides, potentially enhancing their mobility and transport into the biosphere.[4][5]

This guide moves beyond a simple recitation of facts to provide a deep, mechanistic understanding of the core chemical transformations from cellulose to Isosaccharino-1,4-lactone. We will dissect the causality behind the reaction steps, explore the kinetics, and provide field-proven experimental protocols for its study. This document is designed for the hands-on researcher and the drug development professional who requires a robust and validated understanding of this critical biochemical pathway.

The Core Mechanism: A Tale of Two Reactions

The alkaline degradation of cellulose is not a simple hydrolysis but a complex sequence of reactions initiated at the reducing end of the polymer chain. The overall process is governed by two competing pathways: the "peeling reaction," which progressively shortens the cellulose chain, and the "stopping reaction," which chemically halts this degradation.

The "Peeling" Reaction: Stepwise Depolymerization

Under strongly alkaline conditions (pH > 12.5), the primary degradation route is the end-wise peeling reaction.[6][7] This process involves the sequential removal of glucose monomer units from the reducing end of the cellulose chain. The amorphous regions of cellulose are more susceptible to this attack than the highly ordered crystalline regions.[8]

The reaction proceeds through several key steps:

• Enolization: The process begins with the formation of an enolate ion at the C2 position of the terminal glucose unit.

• β-Alkoxy Elimination: This enolate intermediate is unstable and undergoes elimination of the glycosidic bond at the C4 position, releasing the rest of the cellulose chain and forming a 1,2-enediol.

• Benzilic Acid Rearrangement: The crucial step in the formation of ISA is the benzilic acid rearrangement of the dicarbonyl intermediate that forms from the enediol. This intramolecular rearrangement leads to the formation of the two diastereomers of isosaccharinic acid: α-ISA (3-deoxy-2-C-hydroxymethyl-D-erythro-pentonic acid) and β-ISA (3-deoxy-2-C-hydroxymethyl-D-threo-pentonic acid).[9][10]

This peeling process can continue, unzipping the cellulose chain one glucose unit at a time, leading to significant depolymerization.

The "Stopping" Reaction: A Pathway to Stability

The peeling reaction does not continue indefinitely. It is terminated by a competing "stopping" reaction, which also involves a rearrangement of the terminal sugar unit.[10][11] This pathway leads to the formation of a stable metasaccharinic acid end-group, which is resistant to further alkaline attack. This chemical modification effectively "caps" the reducing end, preventing further peeling of that particular cellulose chain. The balance between the peeling and stopping reactions dictates the overall rate and extent of cellulose degradation.

Below is a diagram illustrating the divergent paths of the peeling and stopping reactions.

Caption: Competing peeling and stopping reactions at the cellulose reducing end.

The Final Transformation: Lactonization of Isosaccharinic Acid

Isosaccharinic acid exists in equilibrium with its cyclic ester, or lactone. Specifically, under acidic to near-neutral conditions (pH below ~8), the open-chain carboxylic acid form undergoes an intramolecular cyclization to form the more stable five-membered γ-lactone, known as isosaccharino-1,4-lactone.[4][12] This reaction is reversible; in the highly alkaline media where ISA is formed, the equilibrium strongly favors the open-chain carboxylate salt, which is the species responsible for complexing with radionuclides.[4]

The transformation is critical for analytical purposes. Many analytical methods involve a neutralization or acidification step during sample preparation, which can shift the equilibrium towards the lactone form.[12] Understanding this pH-dependent equilibrium is essential for accurate quantification.

The overall pathway from cellulose to the lactone is summarized in the following workflow.

Caption: Overall pathway from cellulose to Isosaccharino-1,4-lactone.

Key Factors Influencing the Degradation Pathway

The efficiency and rate of cellulose degradation are highly sensitive to environmental conditions. For any researcher investigating this pathway, controlling these variables is paramount for reproducible results.

Factor	Effect on Degradation	Key Mechanistic Insights & Causality
Temperature	Increased temperature significantly accelerates the degradation rate.[8]	Follows Arrhenius kinetics, where higher thermal energy increases the frequency and energy of molecular collisions, overcoming the activation energy for both the peeling and hydrolysis reactions.[13][14]
Alkali Concentration	The rate increases with higher hydroxide ion concentration.[8]	The hydroxide ion is a key reactant, acting as the base to initiate the enolization at the start of the peeling reaction. Higher [OH⁻] drives this equilibrium forward. The rate-limiting step is believed to be the transformation of the glucose end group.[11][15]
Cations (e.g., K⁺, Mg²⁺)	Cation identity can modulate the reaction rate. Monovalent cations like K⁺ can promote degradation, while divalent cations like Mg²⁺ can inhibit it.[8]	Monovalent cations may weaken the intermolecular hydrogen bonding in cellulose, making the chains more accessible to alkali.[8] Divalent cations might cross-link cellulose chains or precipitate as hydroxides, hindering reagent access. The role of cations is complex and is also critical in the dissolution of cellulose in other solvent systems.[16][17][18][19]
Cellulose Structure	Amorphous cellulose degrades much more readily than crystalline cellulose.[8]	The highly ordered, tightly packed structure of crystalline cellulose physically limits the accessibility of the glycosidic linkages and reducing end groups to hydroxide ions. Degradation often shows a fast initial phase (amorphous regions) followed by a much slower phase (crystalline regions).[9]

Experimental Protocols: A Self-Validating Approach

The following protocols are designed to provide a robust framework for studying the alkaline degradation of cellulose. The inclusion of controls and specific analytical endpoints ensures the trustworthiness of the generated data.

Protocol 1: Controlled Alkaline Degradation of Microcrystalline Cellulose

This protocol describes a laboratory-scale experiment to generate isosaccharinic acid under controlled, anaerobic conditions.

A. Materials & Reagents:

• Microcrystalline cellulose (e.g., Avicel PH-101)

• Sodium Hydroxide (NaOH), analytical grade

• Deionized water (18.2 MΩ·cm)

• Nitrogen gas (high purity)

• Sealed, temperature-controlled reaction vessel (e.g., stainless steel reactor or jacketed glass reactor)[8]

• Magnetic stirrer and stir bar

B. Procedure:

• Preparation: Dry the microcrystalline cellulose to a constant weight at 105°C and cool in a desiccator. This provides an accurate starting mass.

• Reactor Setup: Add a known mass of dried cellulose (e.g., 0.5 g) and a stir bar to the reaction vessel.[8]

• Alkaline Solution: Prepare the desired concentration of NaOH solution (e.g., 1 M or solutions simulating cement pore water, pH 13.3).[6][8] De-gas the solution by sparging with nitrogen for at least 30 minutes to remove dissolved oxygen. Causality Note: Removing oxygen is critical to prevent oxidative degradation pathways, which produce a different spectrum of acidic products and would confound the analysis.

• Reaction Initiation: Add a precise volume of the de-gassed NaOH solution to the reactor (e.g., 20 mL).[8] Seal the reactor immediately.

• Inert Atmosphere: Purge the reactor headspace with nitrogen gas for 15 minutes to establish anaerobic conditions.[9]

• Incubation: Place the reactor in a heating mantle or water bath set to the desired temperature (e.g., 90°C) and begin stirring.[8]

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw a small aliquot (e.g., 1 mL) of the slurry.

• Quenching: Immediately neutralize the sample with a predetermined amount of acid (e.g., HCl) to a pH of ~7. This stops the reaction and stabilizes the product profile for analysis. Trustworthiness Check: Failure to quench the reaction immediately will lead to an overestimation of the degradation at that time point.

• Sample Preparation: Centrifuge the quenched sample to pellet the remaining cellulose. Filter the supernatant through a 0.22 µm syringe filter for analysis. Store samples at 4°C.

Protocol 2: Quantification of Isosaccharinic Acid by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is the gold standard for analyzing non-chromophoric sugar acids like ISA due to its high sensitivity and resolution of the α and β diastereomers.

A. Instrumentation & Consumables:

• Ion chromatography system (e.g., Thermo Scientific Dionex) equipped with an electrochemical detector.

• Anion-exchange column suitable for carbohydrate analysis (e.g., Dionex CarboPac™ PA10 or PA20).

• Gold working electrode.

• Authentic standards of α- and β-isosaccharinic acid (or their calcium salts).

B. Chromatographic Conditions (Example):

• Eluent A: Deionized Water

• Eluent B: 200 mM NaOH

• Eluent C: 1 M Sodium Acetate

• Gradient: A carefully optimized gradient of NaOH and sodium acetate is used to separate the isomers from other degradation products. A typical run might start at a low NaOH concentration to retain the analytes, followed by a sodium acetate gradient to elute them.

• Flow Rate: ~0.4 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection: Pulsed Amperometric Detection (PAD) using a carbohydrate waveform. Expertise Note: The PAD waveform is a series of potentials applied to the gold electrode to clean, oxidize, and detect the analyte, providing highly sensitive detection without derivatization.

C. Quantification:

• Calibration Curve: Prepare a series of calibration standards of authentic ISA in a matrix matching the neutralized samples.

• Analysis: Inject the prepared standards and samples.

• Data Processing: Identify the peaks for α- and β-ISA based on the retention times of the standards. Integrate the peak areas and quantify the concentration in the unknown samples using the linear regression from the calibration curve.

The experimental workflow from reaction to analysis is depicted below.

Caption: A validated experimental workflow for cellulose degradation studies.

References

• Bassil, J., et al. (2015). Biodegradation of the alkaline cellulose degradation products generated during radioactive waste disposal. PubMed, [Link]

• Bleyen, N. (2020). Degradation of cellulose under disposal conditions. State-of-the-art report. SCK CEN Reports, [Link]

• Kinetics of destruction of cellulose in alkaline medium. ResearchGate. [Link]

• Isosaccharinic acid. Grokipedia. [Link]

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• Alkaline Degradation of Cellulose: Mechanisms and Kinetics. ResearchGate. [Link]

• Bleyen, N. (2020). Degradation of cellulose under disposal conditions: State-of-the-art report. SCK•CEN Reports; No. ER-0791. [Link]

• Bassil, J., et al. (2015). Biodegradation of the Alkaline Cellulose Degradation Products Generated during Radioactive Waste Disposal. PLOS One, 10(3), e0120244. [Link]

• Consideration on Cellulose Disposal Limits in Near Surface Radioactive Waste Disposal Facilities. KoreaScholar. [Link]

• Van Loon, L. R., & Glaus, M. A. (1997). Degradation of Cellulosic Materials Under the Alkaline Conditions of a Cementitious Repository for Low-and Intermediate-Level Radioactive Waste. PSI-Bericht Nr. 97-04. [Link]

• Dhiman, S. S., & Shirkot, P. (2001). Kinetics of the alkaline hydrolysis of nitrocellulose. PubMed, 11(4), 337-43. [Link]

• Pavasars, I., et al. (2003). Alkaline degradation of cellulose: mechanisms and kinetics. Journal of Polymers and the Environment, 11(2), 39-47. [Link]

• Pavasars, I., et al. (2003). Alkaline degradation of cellulose: Mechanisms and kinetics. DiVA portal. [Link]

• Huang, C., et al. (2018). Influencing factors for alkaline degradation of cellulose. BioResources, 13(1), 1647-1658. [Link]

• Glaus, M. A., & Van Loon, L. R. (2008). Degradation of cellulose under alkaline conditions: new insights from a 12 years degradation study. Environmental science & technology, 42(8), 2906-2911. [Link]

• Cellulose reactions and the main reaction products in alkaline media. ResearchGate. [Link]

• Van Loon, L. R., & Glaus, M. A. (1998). Experimental and Theoretical Studies on Alkaline Degradation of Cellulose and its Impact on the Sorption of Radionuclides. Nagra Technical Report 97-04. [Link]

• "Peeling" reaction. This reaction led to monosaccharide residues that... ResearchGate. [Link]

• α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. [Link]

• Ekberg, C., et al. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-480. [Link]

• Zhang, H., et al. (2013). Cation does matter: how cationic structure affects the dissolution of cellulose in ionic liquids. Green Chemistry, 15(1), 204-211. [Link]

• Kostag, M., et al. (2019). Alkaline steeping of dissolving pulp. Part I: Cellulose degradation kinetics. Holzforschung, 73(6), 533-542. [Link]

• Zhang, Q., et al. (2016). Understanding cellulose dissolution: effect of the cation and anion structure of ionic liquids on the solubility of cellulose. Science China Chemistry, 59(11), 1424-1431. [Link]

• Cation does matter: How cationic structure affects the dissolution of cellulose in ionic liquids. ResearchGate. [Link]

• Peeling reaction at the reducing end of a cellulose molecule. ResearchGate. [Link]

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• Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. ResearchGate. [Link]

• Glaus, M. A., & Van Loon, L. R. (2004). Cellulose Degradation at Alkaline Conditions: Long-Term Experiments at Elevated Temperatures. PSI-Bericht Nr. 04-04. [Link]

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stereochemistry and chirality of Isosaccharino-1,4-lactone

An In-Depth Technical Guide to the Stereochemistry and Chirality of Isosaccharino-1,4-lactone

Foreword

Isosaccharino-1,4-lactone (ISL), a seemingly niche molecule, holds significant relevance in fields ranging from nuclear waste management to biochemistry. Arising from the alkaline degradation of cellulose, one of the planet's most abundant biopolymers, its formation and subsequent interactions are of critical scientific interest. The molecule's stereochemistry is not merely a structural footnote; it is the central determinant of its physical properties, chemical reactivity, and biological interactions. This guide provides a comprehensive exploration of the stereochemical landscape of ISL, intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of this compound. We will dissect its origins, elucidate the subtle yet profound differences between its isomers, and detail the analytical methodologies required for their definitive characterization.

Genesis: The Alkaline Degradation of Cellulose

Isosaccharino-1,4-lactone is not a naturally occurring plant constituent but rather a key product of the alkaline hydrolysis of cellulosic materials.[1][2] This process is particularly relevant in environments with high pH, such as cementitious nuclear waste repositories, where cellulose-based materials (e.g., paper, cotton) degrade over time.[2][3]

The primary mechanism is a base-catalyzed "peeling" reaction that sequentially shortens the cellulose polymer from its reducing end.[2] This process involves a series of rearrangements, ultimately leading to the formation of isosaccharinic acid (ISA). In aqueous solution, ISA exists in a pH-dependent equilibrium with its cyclic ester, the isosaccharino-1,4-lactone.[1][3] The lactone form is favored at lower pH (below ~pH 8), while the open-chain carboxylate (isosaccharinate) dominates in more alkaline conditions.[1][3]

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thermodynamic properties and stability of Isosaccharino-1,4-lactone

An In-Depth Technical Guide to the Thermodynamic Properties and Stability of Isosaccharino-1,4-lactone

Foreword

Isosaccharino-1,4-lactone (ISA-lactone), a key degradation product of cellulose, holds a unique position at the intersection of environmental science and pharmacology. Its prevalence in alkaline environments, such as cementitious radioactive waste repositories, makes its study critical for predicting the long-term behavior of radionuclides. Concurrently, the lactone motif is a well-established pharmacophore in numerous therapeutic agents, rendering the stability and thermodynamic profile of ISA-lactone a subject of significant interest for drug development professionals. This guide provides a comprehensive analysis of the , grounded in experimental data and field-proven insights, to serve as a vital resource for researchers and scientists in these domains.

The Isosaccharinic Acid System: An Overview

Isosaccharino-1,4-lactone is a cyclic ester derived from α-D-isosaccharinic acid (HISA). HISA, along with its β-diastereomer, is a primary product of the alkaline degradation of cellulosic materials.[1][2] This process is of paramount importance in the context of geological disposal of radioactive waste, where cement-based materials create a hyperalkaline environment (pH > 12.5), leading to the degradation of co-disposed cellulosic waste.[2]

In aqueous solution, the isosaccharinic acid system exists as a dynamic equilibrium between three species: the deprotonated carboxylate (isosaccharinate, ISA⁻), the protonated carboxylic acid (HISA), and the cyclic ester (Isosaccharino-1,4-lactone). The distribution of these species is highly dependent on pH, which governs the overall stability and chemical behavior of the system.[1][2]

Physicochemical and Thermodynamic Properties

Table 1: Physicochemical Properties of α-D-Isosaccharino-1,4-lactone

Property	Value	Source(s)
Molecular Formula	C₆H₁₀O₅	[3][4]
Molecular Weight	162.14 g/mol	[3][4]
CAS Number	7397-89-9	[3][4]
Predicted pKa	12.17 ± 0.40	[4]
XLogP3	-1.3	[3]

Thermodynamics of Lactonization

The critical equilibrium in the system is the intramolecular esterification of isosaccharinic acid to form the lactone, a reaction that is reversible and highly pH-dependent.

The primary equilibrium can be described as: HISA(aq) ⇌ α-D-isosaccharino-1,4-lactone(aq) + H₂O

Studies have meticulously characterized this equilibrium at 23°C in a 0.1 M NaClO₄ matrix.[1] The equilibrium constant (K₁) for the reaction HISA ↔ H⁺ + ISA-Lactone + H₂O was determined to be 6.88 ± 0.64.[1] Based on kinetic data, a consistent equilibrium constant of 6.60 ± 0.07 was also reported.[1]

From the equilibrium constant, we can calculate the standard Gibbs free energy change (ΔG°) for the reaction at 296.15 K (23°C), which provides insight into the spontaneity of the lactonization process under standard conditions.

Using the equation ΔG° = -RT ln(K):

• R (ideal gas constant) = 8.314 J/(mol·K)

• T (temperature) = 296.15 K

• K (equilibrium constant) ≈ 6.60

ΔG° = - (8.314 J/(mol·K)) * (296.15 K) * ln(6.60) ΔG° ≈ - 4650 J/mol or -4.65 kJ/mol

This negative value indicates that under these specific conditions, the formation of the lactone from the protonated carboxylic acid is a thermodynamically favorable process.

Stability and Reaction Kinetics

The stability of ISA-lactone is intrinsically linked to the kinetics of its formation and hydrolysis. The interconversion between the lactone and the open-chain carboxylic acid form is a dynamic process governed by pH and temperature.

The Critical Influence of pH

The pH of the aqueous medium is the dominant factor controlling the speciation and stability of the isosaccharinic system.

• High pH (Alkaline): At high pH, the carboxylate form (ISA⁻) is dominant. The lactone is susceptible to base-catalyzed hydrolysis (lactonolysis), which is a rapid process.[1][5]

• Low pH (Acidic): At lower pH, the equilibrium shifts towards the protonated carboxylic acid (HISA), which can then undergo acid-catalyzed lactonization to form ISA-lactone.[1][5]

The transition point where the concentrations of the isosaccharinate and lactone forms are in flux is around pH 8.[2]

Kinetic Parameters of Interconversion

Detailed kinetic studies at 23°C have quantified the rates of these transformations.[1]

• Lactonization (HISA → ISA-lactone): The conversion of the carboxylic acid to the lactone follows first-order kinetics with a half-life (t₁/₂) of 122.2 ± 0.6 minutes .[1]

  • The forward rate constant (k₊) for this process is (4.85 ± 0.03) × 10⁻³ min⁻¹ .[1]

• Hydrolysis (ISA-lactone → HISA): The reverse reaction, the hydrolysis of the lactone back to the carboxylic acid, has a backward rate constant (k₋) of (7.35 ± 0.04) × 10⁻⁴ min⁻¹ .[1]

• Hydrolysis to Carboxylate (ISA-lactone → ISA⁻): The hydrolysis of the lactone directly to the deprotonated isosaccharinate form under more alkaline conditions is a much faster process, completing in less than 8 minutes .[1]

The Effect of Temperature

While specific Arrhenius parameters for ISA-lactone are not widely published, the principles of chemical kinetics for lactone hydrolysis are well-established. An increase in temperature will increase the rate of both the forward (lactonization) and reverse (hydrolysis) reactions.[6][7] The overall effect on the equilibrium position will depend on the enthalpy change (ΔH) of the reaction. For many lactones, hydrolysis is accelerated at higher temperatures.[6][8] This is a critical consideration for applications involving thermal processing or long-term storage under varying environmental temperatures.

Visualizing the System Dynamics

To better understand the relationships within the isosaccharinic acid system, a logical diagram is presented below.

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Isosaccharino-1,4-lactone and its role in carbohydrate chemistry

An In-depth Technical Guide to Isosaccharino-1,4-lactone (ISA) and its Role in Carbohydrate Chemistry and Radionuclide Behavior

Abstract

Isosaccharino-1,4-lactone (ISA) and its corresponding carboxylate, α-isosaccharinate (ISA), are critical cellulose degradation products (CDPs) formed under the hyperalkaline conditions characteristic of cementitious radioactive waste repositories. The exceptional ability of the ISA carboxylate to form stable, soluble complexes with a wide range of radionuclides, including actinides and lanthanides, poses a significant challenge to the long-term safety of geological disposal. By enhancing the mobility of otherwise poorly soluble radionuclides, ISA can potentially facilitate their transport from the repository into the geosphere. This guide provides a comprehensive overview of the formation, chemical behavior, and profound impact of ISA on radionuclide chemistry, offering detailed analytical protocols and insights for researchers and professionals in radioactive waste management and environmental chemistry.

Introduction: The Significance of a Cellulose Degradation Product

In the multi-barrier system of a geological disposal facility (GDF) for radioactive waste, cement-based materials are extensively used for waste encapsulation, container grouting, and as structural components. The hydration of cement creates a highly alkaline environment (pH 12.5–13.5) that persists for thousands of years. A significant portion of intermediate-level waste (ILW) consists of cellulosic materials such as paper, cotton, and wood. Over time, these materials undergo alkaline hydrolysis to produce a complex mixture of organic molecules, with α-isosaccharinic acid (ISA) being one of the most important and stable products.

The concern surrounding ISA stems from its potent ability to act as a complexing agent. The ISA molecule possesses carboxylate and hydroxyl functional groups that can chelate with multivalent metal ions, including many key radionuclides like plutonium (Pu), uranium (U), americium (Am), and europium (Eu), which is often used as an analogue for trivalent actinides. This complexation dramatically increases the aqueous solubility of these radionuclides, thereby enhancing their mobility and challenging the safety case for geological disposal, which often relies on the low solubility and high sorption of these elements onto repository materials. Understanding the chemistry of ISA is therefore paramount for accurately modeling the long-term fate of radionuclides in a GDF.

Formation and Chemical Behavior of Isosaccharinic Acid

ISA is formed through the alkaline-catalyzed peeling reaction of cellulose. This process involves the stepwise elimination of glucose units from the reducing end of the cellulose polymer, followed by rearrangement.

The Alkaline Peeling Pathway

The formation of ISA from a hexose sugar like glucose (the building block of cellulose) proceeds via a key intermediate. Under high pH, the glucose molecule rearranges into a 4-deoxy-D-glycero-2,3-hexodiulose intermediate. This intermediate then undergoes a benzilic acid type rearrangement, leading to the formation of two epimeric (C2-isomeric) isosaccharinic acids: α-ISA and β-ISA. The α-epimer is generally considered the more thermodynamically stable and predominant product in repository-relevant conditions.

Caption: Alkaline degradation pathway of cellulose to isosaccharinic acid epimers.

Lactone-Carboxylate Equilibrium

Isosaccharinic acid exists in a pH-dependent equilibrium between its cyclic lactone form (isosaccharino-1,4-lactone) and its open-chain carboxylate form. At low pH values (typically below 3-4), the equilibrium favors the neutral lactone. However, under the neutral to hyperalkaline conditions found in radioactive waste repositories (pH > 7), the carboxylate form dominates. It is this anionic carboxylate form that is responsible for complexing radionuclides.

Caption: pH-dependent equilibrium between the lactone and carboxylate forms of ISA.

Impact on Radionuclide Geochemical Behavior

The primary role of ISA in a GDF is its ability to form highly stable and soluble complexes with radionuclides, fundamentally altering their expected geochemical behavior.

Complexation Chemistry

The ISA carboxylate anion coordinates to metal ions primarily through its carboxylate group and the α-hydroxyl group, forming a stable five-membered chelate ring. This chelation significantly enhances the stability of the resulting metal-ISA complexes compared to simple carboxylates.

Studies have demonstrated that ISA forms strong complexes with a range of safety-relevant radionuclides:

• Trivalent Actinides and Lanthanides (Am(III), Eu(III)): ISA forms very stable complexes with these elements, significantly increasing their solubility in alkaline solutions.

• Tetravalent Actinides (Pu(IV), Th(IV)): The interaction is particularly strong with tetravalent actinides. Complexation with ISA can prevent the precipitation of Pu(IV) hydroxides even at high pH.

• Hexavalent Actinides (U(VI)): ISA effectively complexes with the uranyl cation (UO₂²⁺), increasing uranium's mobility under conditions where it would otherwise precipitate or strongly sorb to minerals.

Quantitative Data: Stability Constants

The strength of these interactions is quantified by stability constants (log β). The table below summarizes selected stability constants for key radionuclide-ISA complexes, highlighting the formation of highly stable species.

Radionuclide	Complex Stoichiometry (M:L)	Log β (Stability Constant)	Ionic Strength (M)	Reference
Eu(III)	1:1 (Eu(ISA)³⁺)	5.56 ± 0.09	0.1
Am(III)	1:1 (Am(ISA)³⁺)	5.70 ± 0.11	0.2
U(VI)	1:1 (UO₂(ISA)⁺)	~4.5	0.1	V. Moulin et al. (1998)
Pu(IV)	1:1 (Pu(OH)₃(ISA))	36.3 ± 0.4	0.1	I. Grenthe et al. (1992)

Note: Data is compiled from various sources and conditions may vary. Direct comparison should be made with caution.

Analytical Methodologies and Protocols

Accurate quantification of ISA in complex environmental and simulated repository samples is essential for model validation. The most common and robust method is gas chromatography-mass spectrometry (GC-MS) following chemical derivatization.

Experimental Protocol: Quantification of ISA by GC-MS

This protocol describes the derivatization of ISA to a volatile ester/ether for analysis by GC-MS. The derivatization is necessary to make the polar, non-volatile ISA molecule suitable for gas chromatography.

Objective: To quantify ISA concentration in an aqueous sample.

Materials:

• Aqueous sample containing ISA

• Internal Standard (e.g., 3,3-dimethylglutaric acid)

• Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Derivatization agent: N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane (BSTFA + 1% TMCS)

• GC-MS system with a non-polar capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • Pipette 1 mL of the aqueous sample into a glass vial.

  • Add a known amount of the internal standard.

  • Acidify the sample to pH < 2 with HCl to convert all ISA carboxylate to the lactone form. This step is critical for efficient extraction.

• Liquid-Liquid Extraction:

  • Add 2 mL of ethyl acetate to the vial.

  • Vortex vigorously for 2 minutes to extract the ISA lactone into the organic phase.

  • Centrifuge to separate the phases.

  • Carefully transfer the top organic layer (ethyl acetate) to a new clean vial.

  • Repeat the extraction twice more, pooling the organic extracts.

• Drying:

  • Add a small amount of anhydrous Na₂SO₄ to the pooled extract to remove any residual water.

  • Transfer the dried extract to a new vial for derivatization.

• Derivatization:

  • Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.

  • Add 100 µL of BSTFA + 1% TMCS to the dry residue.

  • Seal the vial tightly and heat at 70°C for 1 hour to convert the hydroxyl groups to trimethylsilyl (TMS) ethers.

• GC-MS Analysis:

  • Cool the vial to room temperature.

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • Run a suitable temperature program (e.g., start at 80°C, ramp to 280°C) to separate the components.

  • Monitor for the characteristic mass fragments of derivatized ISA and the internal standard for quantification.

Caption: Workflow for the quantification of ISA using GC-MS after derivatization.

Conclusion and Outlook

Isosaccharino-1,4-lactone and its carboxylate form are undeniably central to the safety assessment of geological repositories for cellulosic radioactive waste. Its formation is a certainty in the high-pH cementitious environment, and its potent complexing ability can significantly enhance radionuclide mobility. The continued study of ISA-radionuclide interactions, including the effects of competing ions, temperature, and microbial activity, is crucial. Furthermore, the development of advanced analytical techniques for in-situ monitoring and the investigation of other complexing agents from organic waste degradation will remain vital areas of research to ensure the long-term safety and public acceptance of geological disposal.

References

• Title: The effect of isosaccharinic acid (ISA) on the interaction of americium(III) and europium(III) with calcite Source: Radiochimica Acta URL: [Link]

• Title: Complexation of Eu(III) with α-isosaccharinic acid at elevated temperatures Source: Radiochimica Acta URL: [Link]

• Title: The Synthesis of α- and β-Isosaccharino-1,4-lactones Source: European Journal of Organic Chemistry URL: [Link]

• Title: The solubility and sorption of plutonium in the presence of isosaccharinic acid Source: Nágra URL: [Link]

• Title: The role of isosaccharinic acid in repository safety Source: Nágra URL: [Link]

biological significance of Isosaccharino-1,4-lactone

An In-Depth Technical Guide to the Biological Significance of Isosaccharino-1,4-lactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isosaccharino-1,4-lactone (ISA-lactone), and its corresponding carboxylate form, isosaccharinic acid (ISA), are molecules of significant interest, primarily driven by their profound implications in the long-term safety of geological disposal facilities for radioactive waste. Arising from the alkaline degradation of cellulosic materials, ISA exhibits a remarkable ability to form stable, soluble complexes with a range of radionuclides, thereby enhancing their mobility and posing a potential risk to the biosphere.[1] However, the fate of ISA in the environment is not solely governed by its chemical properties. Microbial communities have demonstrated the capacity to utilize ISA as a carbon source, a process that can mitigate its impact on radionuclide migration.[2] This guide provides a comprehensive technical overview of the formation, chemical behavior, and , with a focus on the underlying mechanisms and the experimental methodologies used to elucidate its role in environmental and biological systems.

Genesis of Isosaccharino-1,4-lactone: The Alkaline Degradation of Cellulose

Isosaccharino-1,4-lactone is not a naturally abundant molecule in the wider environment. Its primary route of formation is the chemical degradation of cellulose under hyperalkaline conditions, such as those anticipated in cementitious geological disposal facilities (GDFs) for low- and intermediate-level radioactive waste (LLW and ILW).[1][3] These wastes often contain significant quantities of cellulosic materials like paper, cotton, and wood.[4] The high pH environment, typically above 12, created by the cementitious backfill, catalyzes the hydrolysis of cellulose.[1]

The degradation process is a complex series of reactions, primarily involving a "peeling-off" mechanism where terminal glucose units of the cellulose polymer are sequentially converted into isosaccharinic acids.[4][5] This process yields two main stereoisomers: α-D-isosaccharinic acid (α-ISA) and β-D-isosaccharinic acid (β-ISA).[6][7] The rate of this degradation and the subsequent concentration of generated ISA are influenced by factors such as temperature, with higher temperatures accelerating the process.[4]

Below is a conceptual workflow illustrating the formation of ISA from cellulosic waste in a GDF environment.

Caption: Formation of Isosaccharinic Acids from Cellulose in a GDF.

The Chemical Dichotomy: Isosaccharinic Acid and its Lactone Form

Isosaccharinic acid exists in a pH-dependent equilibrium with its cyclic ester form, Isosaccharino-1,4-lactone.[8] At higher pH values, the deprotonated carboxylate form (isosaccharinate) is dominant, while at lower pH, the equilibrium shifts towards the lactone form.[8][9] This transformation is a critical aspect of its chemistry, influencing its reactivity and complexation behavior. The transition between the two forms has been reported to occur around pH 8.[8]

The ability of the isosaccharinate form to complex with metal ions is of paramount importance. The deprotonation of its alcoholic hydroxyl groups under alkaline conditions creates a favorable scaffold for the formation of highly stable chelate complexes with a variety of multivalent metal cations, including radionuclides.[8][10]

The following diagram illustrates the pH-dependent equilibrium between the carboxylic acid and lactone forms of α-D-isosaccharinic acid.

Caption: pH-Dependent Equilibrium of Isosaccharinic Acid and its Lactone.

Biological Significance: A Double-Edged Sword

The and its acid form is multifaceted, primarily revolving around its interaction with radionuclides and its susceptibility to microbial degradation.

Radionuclide Complexation and Enhanced Mobility

The primary concern surrounding ISA in the context of radioactive waste disposal is its ability to form stable and soluble complexes with radionuclides.[1][2] This complexation can significantly increase the aqueous concentration of certain radionuclides, such as plutonium, thorium, and cesium, thereby enhancing their mobility in the geosphere and potentially increasing the risk of their transport to the biosphere.[7][10] The formation of these complexes has been shown to reduce the sorption of radionuclides onto geological materials.[11] This phenomenon is a critical factor in the long-term safety assessment of GDFs.[2]

The table below summarizes the impact of ISA on the leaching of various metals, illustrating its potential to mobilize contaminants.

Metal	Leaching without ISA (%)	Leaching with ISA (%)	Reference
Copper (Cu)	2	46	[12]
Lead (Pb)	32	54	[12]
Zinc (Zn)	0.8	8.0	[12]
Chromium (Cr)	0.5	4.0	[12]

Microbial Degradation: A Natural Attenuation Mechanism

Despite its anthropogenic origin, ISA is not biologically inert. A diverse range of microorganisms have demonstrated the ability to utilize ISA as a sole carbon source, a process that can significantly mitigate its environmental impact.[2][6] Microbial degradation of ISA has been observed under various redox conditions, including aerobic, nitrate-reducing, iron(III)-reducing, and methanogenic conditions.[1][10]

This microbial activity can lead to the breakdown of ISA, thereby reducing its concentration and diminishing its capacity to complex with and mobilize radionuclides.[2][11] The microbial communities capable of degrading ISA have been identified in various environments, including soils and anoxic sediments.[6][10] Notably, alkaliphilic microorganisms, adapted to high pH environments similar to those in a GDF, have been shown to effectively degrade ISA.[2] The degradation of ISA by these microorganisms can be coupled to the reduction of various electron acceptors that are expected to be present in a GDF as it evolves over time.[2]

The following diagram depicts a simplified experimental workflow for assessing the microbial degradation of ISA.

Caption: Workflow for Assessing Microbial Degradation of ISA.

Experimental Methodologies

The study of Isosaccharino-1,4-lactone and its biological significance relies on a suite of specialized analytical and experimental techniques.

Synthesis and Preparation of Isosaccharinic Acid

For research purposes, ISA is typically synthesized through the alkaline degradation of a cellulose source, such as laboratory paper tissue.[10]

Protocol for ISA Synthesis:

• Reaction Setup: Add 200g of a cellulose source (e.g., paper tissue) to 1.8L of a nitrogen-flushed solution of 0.1M NaOH and 10 g/L Ca(OH)₂ in a pressure vessel.[10]

• Anoxic Conditions: Flush the headspace of the vessel with nitrogen for 30 minutes to ensure an anoxic environment.[10]

• Incubation: Seal the vessel and incubate at 80°C for 30 days.[10]

• Extraction: After cooling, filter the resulting liquor through a 0.2 µm pore diameter filter under a nitrogen atmosphere to obtain the cellulose degradation products (CDP) containing ISA.[10]

Detection and Quantification of Isosaccharinic Acid

The primary analytical technique for the detection and quantification of ISA is High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).[7]

Protocol for HPAEC-PAD Analysis:

• Instrumentation: Utilize an HPAEC-PAD system equipped with a suitable anion-exchange column (e.g., Dionex Carbopac PA20).[7]

• Elution: Elute the sample with an aqueous sodium hydroxide solution (e.g., 0.05 mol L⁻¹).[7]

• Quantification: Quantify the ISA concentration by comparing the peak areas to those of previously synthesized and purified standards.[7]

Assessment of Microbial Degradation

Microcosm studies are the cornerstone for investigating the microbial degradation of ISA.

Protocol for Microcosm Study:

• Microcosm Preparation: In an anaerobic chamber, prepare serum bottles with a mineral medium representative of the environment of interest (e.g., groundwater). Add an inoculum from a relevant source (e.g., soil, sediment).[10]

• Amendment: Amend the microcosms with a known concentration of ISA as the sole carbon source and an appropriate electron acceptor (e.g., nitrate, ferric iron).[2]

• Controls: Prepare sterile controls (autoclaved) and controls without the carbon source to account for abiotic degradation and endogenous microbial activity, respectively.[13]

• Incubation: Incubate the microcosms under controlled temperature and redox conditions.

• Monitoring: Periodically sample the microcosms to measure the concentrations of ISA, electron acceptors, and metabolic byproducts using techniques like HPAEC-PAD and ion chromatography.[14]

Concluding Remarks and Future Perspectives

Isosaccharino-1,4-lactone and its corresponding acid represent a fascinating intersection of chemistry, microbiology, and environmental science. While its potential to enhance radionuclide mobility in the context of radioactive waste disposal is a significant concern, the demonstrated ability of microbial communities to degrade this compound offers a promising natural attenuation mechanism. Future research should focus on elucidating the specific enzymatic pathways involved in ISA degradation, the long-term performance of microbial barriers in GDF environments, and the development of predictive models that integrate both the geochemical and microbiological factors governing the fate of ISA. A deeper understanding of these processes is crucial for ensuring the long-term safety and performance of geological disposal facilities. The presence of isosaccharino-1,4-lactone has also been identified in human serum and urine, suggesting potential endogenous formation or environmental exposure, an area that warrants further investigation.[15]

References

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• Kim, B., Jang, J., Choi, S., et al. (2019). Degradation of Cellulosic Materials Into Isosaccharinic Acid Both Under Partially Aerobic and Completely Anaerobic Conditions. Journal of the Korean Radioactive Waste Society, 17(4), 309-318. [Link]

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• Rout, S. P., Charles, C. J., Garratt, E. J., et al. (2015). Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal. PLoS One, 10(3), e0119164. [Link]

• Bassil, N. M., Brown, A. R., Lloyd, J. R., et al. (2015). Microbial degradation of isosaccharinic acid at high pH. The ISME Journal, 9(2), 310-320. [Link]

• Renshaw, J. C., Morris, K., Livens, F. R., et al. (2021). Biomineralization of Uranium-Phosphates Fueled by Microbial Degradation of Isosaccharinic Acid (ISA). Environmental Science & Technology, 55(7), 4586-4595. [Link]

• Cowper, M., Deakin, L., & Laws, A. P. (2018). A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pKa. Carbohydrate Research, 467, 46-51. [Link]

• Szychowska, A., Leśniak, W., & Jarosz, S. (2022). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Molecules, 27(19), 6268. [Link]

• Petersson, G., & Samuelson, O. (1976). Formation of 1,4-anhydro-3-deoxypentitol-2-carboxylic acids by alkaline degradation of cellulose. Acta Chemica Scandinavica B, 30, 27-30. [Link]

• Bassil, N. M., Brown, A. R., Lloyd, J. R., et al. (2015). Microbial degradation of isosaccharinic acid at high pH. The ISME Journal, 9(2), 310-320. [Link]

• Greenfield, B. F., Holtom, G. J., Hurdus, M. H., et al. (1994). The Identification and Degradation of Isosaccharinic Acid, a Cellulose Degradation Product. MRS Online Proceedings Library, 353, 1151. [Link]

• Glaus, M. A., Van Loon, L. R., & Laube, A. (2008). Degradation of cellulose under alkaline conditions: new insights from a 12 years degradation study. Environmental Science & Technology, 42(8), 2914-2918. [Link]

• Allard, S. (2007). Investigations of α-D-isosaccharinate: Fundamental Properties and Complexation. Doctoral dissertation, Chalmers University of Technology. [Link]

• Allard, S. (2007). Investigations of α-D-isosaccharinate: Fundamental properties and complexation. ResearchGate. [Link]

• Bassil, N. M., Brown, A. R., Lloyd, J. R., et al. (2015). Microbial degradation of isosaccharinic acid at high pH. ResearchGate. [Link]

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• Charles, C. J., & Laws, A. P. (2019). Assays for the identification and quantification of sialic acids: challenges, opportunities and future perspectives. Analytical Methods, 11(1), 7-21. [Link]

• Herd, J. K., Mayberry, W. R., & Snell, R. L. (1982). Synthesis of L-idaro-1,4-lactone, an inhibitor of alpha-L-idosiduronase. Carbohydrate Research, 99(1), 33-39. [Link]

• Mäkelä, M., & Holmbom, B. (2016). Microwave-assisted catalytic esterification of α-glucoisosaccharino-1,4-lactone with tall oil fatty acids. Holzforschung, 70(4), 323-329. [Link]

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(6), 465-478. [Link]

• Lawson, A. M., & Hjelm, M. (1979). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Clinical Chemistry, 25(11), 2033-2035. [Link]

• Bhattacharya, S., Manna, P., Gachhui, R., & Sil, P. C. (2011). Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways. Toxicology in Vitro, 25(8), 1847-1857. [Link]

• Greenfield, B. F., Holtom, G. J., Hurdus, M. H., et al. (1995). The identification and degradation of isosaccharinic acid, a cellulose degradation product. SciTech Connect. [Link]

• Hernik, A., Dymarska, M., Janeczko, T., et al. (2023). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. Frontiers in Microbiology, 13, 1083981. [Link]

• Hernik, A., Dymarska, M., Janeczko, T., et al. (2023). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. Frontiers in Microbiology, 13, 1083981. [Link]

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An In-Depth Technical Guide to the Spectroscopic Characterization of Isosaccharino-1,4-lactone

Foreword: A Note on the Spectroscopic Elucidation of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone (ISA-lactone), a key degradation product of cellulose under alkaline conditions, presents a significant analytical challenge due to its polarity, thermal lability, and the presence of two diastereomers, α- and β-isosaccharino-1,4-lactone. A comprehensive understanding of its structure is critical in fields ranging from nuclear waste management, where it acts as a complexing agent for radionuclides, to food chemistry and clinical diagnostics.[1][2] This guide provides a detailed exploration of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—required for its unambiguous identification and characterization. As readily available, complete spectral datasets for this specific analyte are scarce in peer-reviewed literature, this document synthesizes data from analogous compounds, theoretical principles, and published analytical methodologies to provide a robust, field-proven framework for researchers.

Molecular Structure and Isomerism

Isosaccharino-1,4-lactone is a γ-lactone with the chemical formula C₆H₁₀O₅ and a molecular weight of 162.14 g/mol .[3][4] The structure features a five-membered lactone ring, a tertiary alcohol, and two primary alcohol groups. The presence of multiple stereocenters gives rise to different diastereomers, primarily the α- and β-forms, which have been successfully separated and identified using chromatographic methods coupled with mass spectrometry.[1]

The fundamental structure is depicted below. Understanding this three-dimensional arrangement is the foundational step for interpreting the subsequent spectroscopic data.

Caption: Molecular structure of Isosaccharino-1,4-lactone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules in solution.[5] It provides detailed information about the carbon skeleton and the chemical environment of each proton.

Causality in Experimental Choice: Sample Preparation

Due to the high polarity of ISA-lactone, deuterated water (D₂O) or deuterated methanol (CD₃OD) are the solvents of choice. The use of D₂O will result in the exchange of the labile hydroxyl protons (O-H) with deuterium, causing their signals to disappear from the ¹H NMR spectrum. This phenomenon is a useful diagnostic tool for identifying O-H and N-H protons.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of purified Isosaccharino-1,4-lactone in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, 99.9%).

• Internal Standard: Add a small amount of a suitable internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for D₂O, to reference the chemical shifts to δ 0.00 ppm.

• Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra on a high-field NMR spectrometer (≥400 MHz is recommended for adequate signal dispersion).

• Processing: Process the acquired Free Induction Decay (FID) using appropriate software to obtain the frequency-domain spectrum.

Predicted ¹³C NMR Spectral Data

Carbon Atom (C)	Predicted Chemical Shift (δ, ppm)	Rationale
C=O (C1)	175 - 180	Deshielded carbonyl carbon of a γ-lactone.[7]
C4-O (Ring)	80 - 90	Carbon atom attached to the ring oxygen, significantly deshielded.
C-OH (Tertiary)	70 - 80	Carbon bearing a tertiary alcohol group.
-CH₂OH (Primary)	60 - 70	Carbons of the primary alcohol groups.
-CH₂- (Ring)	30 - 45	Methylene carbon within the saturated lactone ring.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum will show complex multiplets due to spin-spin coupling between adjacent non-equivalent protons. The diastereotopic nature of protons on the methylene groups will likely result in distinct signals.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale
-CH₂- (Ring)	1.8 - 2.8	Multiplet (m)	Protons on the saturated ring structure.
-CH₂OH	3.5 - 4.0	Doublet of Doublets (dd) or m	Protons on carbons adjacent to stereocenters and hydroxyl groups.
-CH-O- (Ring)	4.2 - 4.8	Multiplet (m)	Proton on the carbon attached to the ring oxygen.
-OH	2.0 - 5.0 (variable)	Broad Singlet (br s)	Labile hydroxyl protons (will exchange in D₂O).

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and effective method for identifying the key functional groups within a molecule.[5] For ISA-lactone, the most prominent features will be the absorptions from the hydroxyl groups and the lactone carbonyl group.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid, purified ISA-lactone directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean, empty ATR crystal must be acquired and subtracted from the sample spectrum.

Characteristic IR Absorption Bands

The IR spectrum is dominated by a few very characteristic and strong absorption bands. The position of the carbonyl stretch is particularly diagnostic for the five-membered γ-lactone ring.

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity	Rationale
O-H (Alcohol)	3500 - 3200	Strong, Broad	Stretching vibration of hydrogen-bonded hydroxyl groups.
C-H (Alkane)	3000 - 2850	Medium	Stretching vibrations of sp³ C-H bonds.
C=O (γ-Lactone)	1795 - 1760	Strong, Sharp	Carbonyl stretching. The high frequency is due to the ring strain in the five-membered lactone.
C-O (Alcohol/Ester)	1250 - 1050	Strong	C-O stretching vibrations.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and, through analysis of its fragmentation patterns, offers valuable structural information. For a polar, non-volatile molecule like ISA-lactone, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice, but it requires a critical preliminary step: derivatization.[1]

Causality in Experimental Choice: The Need for Derivatization

Direct analysis of ISA-lactone by GC-MS is impractical. Its multiple hydroxyl groups make it highly polar and non-volatile, leading to poor chromatographic behavior and potential thermal decomposition in the GC inlet. The scientifically validated solution is to convert the polar -OH groups into non-polar, volatile trimethylsilyl (TMS) ethers. This is a self-validating protocol as underivatized analyte will not elute or produce a usable spectrum under standard GC conditions.

Experimental Protocol: GC-MS of TMS-Derivatized ISA-Lactone

• Derivatization: Evaporate an aliquot of the sample extract to complete dryness under a stream of nitrogen. Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine. Cap the vial tightly and heat at 70°C for 30 minutes.

• GC Separation: Inject 1 µL of the derivatized sample into a GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms). Use a temperature program starting at ~100°C and ramping up to ~280°C.

• MS Analysis: Acquire mass spectra using Electron Ionization (EI) at 70 eV. Scan over a mass range of m/z 50-500.

Fragmentation Analysis of Tris-TMS-Isosaccharino-1,4-lactone

The derivatization adds three TMS groups, replacing the three active hydrogens on the hydroxyls. The molecular weight of the resulting tris-TMS derivative is 378.6 g/mol . The mass spectrum will be characterized by the molecular ion (M⁺˙) and a series of predictable fragment ions.

m/z	Ion/Fragment	Rationale
378	[M]⁺˙	Molecular ion of the tris-TMS derivative.
363	[M - CH₃]⁺	Loss of a methyl radical from a TMS group; a very common fragmentation. This is often the highest observable mass.
288	[M - TMSOCH₂]⁺	Cleavage of a primary TMS-ether side chain.
258	[M - TMSOCH₂ - CH₂O]⁺	Subsequent loss from further fragmentation.
217	[(TMSO)₂C=CH-CH₂]⁺	Fragment containing two TMS groups, indicative of adjacent hydroxyls in the original molecule.
147	[TMSO=CH-CH₂OH]⁺	Common fragment from silylated polyols.
73	[Si(CH₃)₃]⁺	The trimethylsilyl cation, often a base peak or very abundant ion in the spectra of TMS derivatives.

The fragmentation pathway can be visualized as a cascade of neutral losses and rearrangements originating from the molecular ion.

Caption: Proposed key fragmentations of tris-TMS-Isosaccharino-1,4-lactone in EI-MS.

Integrated Analytical Workflow

The confident identification of Isosaccharino-1,4-lactone requires a synergistic application of these spectroscopic techniques, typically preceded by chromatographic separation. The workflow below illustrates a robust, self-validating system for the analysis of this compound from a complex matrix.

Caption: Integrated workflow for the spectroscopic identification of Isosaccharino-1,4-lactone.

References

• Niwa, T., Maeda, K., Ohki, T., Saito, A., Sakakibara, J., & Kobayashi, K. (1981). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Clinical Chemistry, 27(9), 1564-7. [Link]

• Allard, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-477. [Link]

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• Chem-Wiki. (n.d.). isosaccharino-1,4-lactone 7397-89-9 wiki. Retrieved January 16, 2026, from [Link]

• Crotti, A. E. M., et al. (2004). The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. International Journal of Mass Spectrometry, 232(3), 271-276. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved January 16, 2026, from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved January 16, 2026, from [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• University of Wisconsin. (n.d.). 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved January 16, 2026, from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved January 16, 2026, from [Link]

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Isosaccharino-1,4-lactone CAS number and nomenclature

An In-depth Technical Guide to Isosaccharino-1,4-lactone

Introduction

Isosaccharino-1,4-lactone, a derivative of isosaccharinic acid, is a key molecule in the study of carbohydrate chemistry and biochemistry. Formed primarily from the alkaline degradation of cellulose, its presence is significant in various industrial and biological contexts. This guide provides a comprehensive overview of its nomenclature, chemical properties, analytical determination, and applications, tailored for researchers, scientists, and professionals in drug development. As a model compound for γ-lactones, it offers valuable insights into the behavior of lactone rings and polysaccharide breakdown pathways.[]

Nomenclature and Chemical Identification

Accurate identification is paramount in scientific research. Isosaccharino-1,4-lactone is cataloged under several identifiers across chemical databases.

• CAS Number : The most widely used identifier is 7397-89-9 .[2][3][4][5] Another CAS number, 20261-94-3, is also associated with this compound.[][6]

• IUPAC Name : The systematic name according to IUPAC nomenclature is (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-one .[][6]

• Synonyms : The compound is frequently referred to by several other names, including:

  • Isosaccharinic acid-1,4-lactone[][3][4]

  • α-D-Isosaccharino-1,4-lactone[]

  • 3-Deoxy-2-C-(hydroxymethyl)-D-erythro-pentonic acid γ-lactone[]

  • alpha-D-Isosaccharin[]

Physicochemical Properties

The physicochemical properties of Isosaccharino-1,4-lactone are essential for its handling, analysis, and application in experimental work.

Property	Value	Source
Molecular Formula	C₆H₁₀O₅	[2][3][5]
Molecular Weight	162.14 g/mol	[2][5][6]
Boiling Point	354°C at 760 mmHg	[2]
Flash Point	152.9°C	[2]
Density	1.49 g/cm³	[2]
pKa	12.17 ± 0.40 (Predicted)	[2][3]
LogP	-1.98	[2]
XLogP3-AA	-1.3	[6]
Hydrogen Bond Donors	3	[3]
Hydrogen Bond Acceptors	5	[3]

Chemical Structure and pH-Dependent Equilibrium

Isosaccharino-1,4-lactone is a cyclic ester formed from the intramolecular condensation of a hydroxyl and a carboxyl group within isosaccharinic acid.[] A critical aspect of its chemistry is the pH-dependent equilibrium between the lactone form (ISAL) and the open-chain carboxylic acid form (HISA), which exists in its protonated state at neutral to acidic pH and as the carboxylate anion (ISA⁻) under alkaline conditions.[7][8]

The lactone form is favored at lower pH, while the isosaccharinate form is dominant at higher pH.[7][8] This transformation is a crucial consideration in analytical studies and when investigating its complexation behavior, as the complexing properties are attributed to the carboxylic form.[7]

Caption: pH-dependent equilibrium of isosaccharinic acid species.

Analytical Methodologies

The quantification and identification of Isosaccharino-1,4-lactone and its related forms require robust analytical techniques. The choice of method depends on the sample matrix and the specific research question.

Ion Chromatography (IC)

Ion chromatography is a powerful technique for studying the equilibrium between the lactone and carboxylic acid forms as a function of pH.[7][9] It allows for the separation and quantification of the charged isosaccharinate/isosaccharinic acid species from the neutral lactone.

Caption: General workflow for ion chromatography analysis.

This protocol is based on methodologies described for the characterization of isosaccharinic acid conformations.[9]

• Reagent and Standard Preparation :

  • Prepare a stock solution of Isosaccharino-1,4-lactone or its salt (e.g., calcium α-D-isosaccharinate) in deionized water.

  • Prepare a series of buffers to adjust sample pH as required for the study.

  • Prepare the eluent: 0.4 mM heptafluorobutyric acid (HFBA).

  • Prepare the regenerant: 5 mM tetrabutylammonium hydroxide.

• Instrumentation :

  • Use a Dionex DX-100 ion chromatograph or equivalent system.

  • Equip the system with an IonPac ICE-AS6 organic acid column and an AMMS-ICE II suppressor.

• Sample Treatment :

  • Dilute the stock solution to the desired concentration (e.g., 5.0 mM) in a 0.1 M NaClO₄ matrix to maintain constant ionic strength.[9]

  • Adjust the pH of individual aliquots to the target values for the equilibrium study. Allow samples to equilibrate for a sufficient duration. Studies have shown the transformation from the acid to the lactone form has a half-life of approximately 122 minutes.[7][9]

• Chromatographic Run :

  • Set the eluent flow rate and column temperature according to instrument recommendations.

  • Inject the prepared sample onto the column.

  • The system separates the anionic species (isosaccharinate and isosaccharinic acid) from the neutral lactone.

• Data Acquisition and Analysis :

  • Use a conductivity detector to monitor the column effluent.

  • Integrate the peak areas corresponding to the analytes.

  • Quantify the concentrations using a calibration curve prepared from known standards. This allows for the determination of equilibrium constants at different pH values.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS has been successfully employed to identify α- and β-isosaccharino-1,4-lactone in complex biological matrices such as human serum and urine.[10][11] This technique provides high sensitivity and structural confirmation through mass fragmentation patterns. For analysis of these non-volatile compounds, derivatization is typically required to increase their volatility for gas chromatography.

Applications and Research Significance

Isosaccharino-1,4-lactone is more than a simple degradation product; it is a versatile molecule with relevance in multiple scientific domains.

• Polysaccharide Degradation Studies : It is a critical marker and intermediate in understanding the chemical pathways of cellulose degradation, particularly in alkaline environments relevant to biofuel production and radioactive waste management.[][7]

• Model Compound in Chemistry : Its well-defined structure serves as an excellent model for fundamental research into lactone chemistry, ring formation, and stability.[]

• Biochemical Synthesis : The lactone structure is a versatile building block for synthesizing other compounds with specific functional groups, including copolymers and polymers, potentially modifying their thermal stability and mechanical strength.[]

• Analytical Standard : As a well-characterized compound, it is used to develop, calibrate, and validate analytical methods like chromatography and spectroscopy.[]

• Pharmacological Potential : Preliminary research suggests that Isosaccharino-1,4-lactone may have therapeutic value. It has been noted to inhibit certain enzymes involved in the catabolism of complex carbohydrates, which could help prevent sharp increases in blood glucose levels.[] Additionally, it has shown potent anti-inflammatory activity, indicating potential for use in treating inflammatory conditions.[]

• Radiochemistry : It is a known strong complexing agent for actinides, which is of significant interest in the context of nuclear waste repositories where alkaline conditions can degrade cellulosic materials.[2][7]

Safety and Handling

Specific safety data for Isosaccharino-1,4-lactone is not extensively detailed in publicly available safety data sheets. Therefore, standard laboratory precautions for handling chemical reagents should be observed.

• Personal Protective Equipment (PPE) : Wear safety glasses, gloves, and a lab coat.

• Handling : Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area.

• Storage : Store in a cool, dry place in a tightly sealed container.

For detailed safety information, it is always recommended to consult the specific Safety Data Sheet (SDS) provided by the supplier.[12][13]

Conclusion

Isosaccharino-1,4-lactone is a molecule of significant scientific interest, bridging organic chemistry, biochemistry, and analytical science. Its well-defined chemical identity, characterized by CAS number 7397-89-9, and its intricate pH-dependent relationship with its carboxylic acid form make it a fascinating subject for study. From its role as a key product of cellulose degradation to its potential as a bioactive compound and a building block in synthesis, Isosaccharino-1,4-lactone continues to be a valuable tool for researchers and developers in a wide range of technical fields.

References

• LookChem. (n.d.). isosaccharino-1,4-lactone｜7397-89-9. Retrieved from [Link]

• Chem-Net. (n.d.). isosaccharino-1,4-lactone 7397-89-9 wiki. Retrieved from [Link]

• ChemWhat. (n.d.). isosaccharino-1,4-lactone CAS#: 7397-89-9. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Isosaccharino-1,4-lactone. PubChem Compound Database. Retrieved from [Link]

• Ekberg, C., Ekberg, S., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-476.

• ResearchGate. (n.d.). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. Retrieved from [Link]

• MDPI. (2022).

• Ovid. (n.d.). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Retrieved from [Link]

• PubMed. (1979). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Clinical Chemistry, 25(8), 1434-1438.
• Oxford Academic. (1979). Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine. Clinical Chemistry, 25(8), 1434-1438.

• Carl ROTH. (n.d.). Isosaccharinic acid-1,4-lactone, 1 g. Retrieved from [Link]

• Carl ROTH. (n.d.). Isosaccharinic acid-1,4-lactone, 250 mg. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of Isosaccharino-1,4-lactone from D-glucose: An Application Note and Detailed Protocol

This comprehensive guide provides a detailed protocol for the synthesis of Isosaccharino-1,4-lactone from D-glucose, designed for researchers, scientists, and professionals in drug development. This document delves into the underlying chemical principles, offering a robust experimental procedure, and outlining the necessary characterization and purification techniques.

Theoretical Foundation: From Aldose to Lactone

The conversion of D-glucose, an aldose, into Isosaccharino-1,4-lactone is a multi-step process rooted in fundamental carbohydrate chemistry. The cornerstone of this transformation is the Lobry de Bruyn-van Ekenstein rearrangement , a base-catalyzed isomerization of an aldose to a ketose.[1][2]

Under alkaline conditions, D-glucose undergoes a tautomeric rearrangement to form a crucial enediol intermediate. This intermediate is central to the process, as it can be protonated to yield not only the starting D-glucose but also its epimer, D-mannose, and the ketose isomer, D-fructose.[1][2] The reaction mixture at equilibrium, therefore, contains a mixture of these three sugars.

The subsequent key transformation is the formation of isosaccharinic acid. This occurs through a benzylic acid-type rearrangement of the intermediate sugar structures, particularly from the fructose component, in the presence of a strong base at elevated temperatures.[3][4] The reaction proceeds to form two diastereomers of isosaccharinic acid: α-D-isosaccharinic acid and β-D-isosaccharinic acid.

Finally, the desired Isosaccharino-1,4-lactone is obtained through intramolecular esterification of the corresponding isosaccharinic acid. This lactonization is a pH-dependent equilibrium, with the lactone form being favored under acidic conditions.[3][5]

Experimental Protocol: A Step-by-Step Guide

This protocol details a robust method for the synthesis of Isosaccharino-1,4-lactone from D-glucose, adapted from established procedures for the alkaline degradation of carbohydrates.[1][4]

Materials and Reagents

Reagent	Grade	Supplier
D-Glucose	ACS Reagent Grade	Sigma-Aldrich
Sodium Hydroxide (NaOH)	Pellets, 99%	Fisher Scientific
Hydrochloric Acid (HCl)	37%, Certified ACS	VWR
Ethyl Acetate	HPLC Grade	J.T. Baker
Anhydrous Sodium Sulfate	Granular, ACS Grade	EMD Millipore
Deionized Water	Type 1	Millipore

Synthesis of Sodium Isosaccharinate

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a reflux condenser, a thermometer, and a magnetic stirrer, dissolve 20.0 g of D-glucose in 200 mL of deionized water.

• Alkaline Treatment: While stirring, slowly add 40.0 g of sodium hydroxide pellets to the glucose solution. An exothermic reaction will occur, so control the addition rate to maintain the temperature below 50°C.

• Reaction: Once the sodium hydroxide has dissolved, heat the reaction mixture to 100°C and maintain this temperature under constant stirring for 6 hours. The solution will darken significantly.

• Cooling: After 6 hours, remove the heat source and allow the reaction mixture to cool to room temperature.

Lactonization of Isosaccharinic Acid

• Acidification: Carefully acidify the cooled reaction mixture to a pH of 2-3 by the slow, dropwise addition of concentrated hydrochloric acid. Perform this step in an ice bath to manage the heat generated.

• Lactone Formation: Stir the acidified solution at room temperature for 12 hours to allow for the complete lactonization of the isosaccharinic acid. The equilibrium at this acidic pH strongly favors the formation of the lactone.[5]

Extraction and Purification of Isosaccharino-1,4-lactone

• Extraction: Transfer the acidified reaction mixture to a 1 L separatory funnel. Extract the aqueous solution with ethyl acetate (3 x 150 mL). The lactone is more soluble in the organic phase.

• Drying: Combine the organic extracts and dry over anhydrous sodium sulfate.

• Solvent Removal: Filter the dried organic solution and remove the ethyl acetate under reduced pressure using a rotary evaporator to yield a crude, viscous oil.

• Chromatographic Purification: Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent. The fractions containing the desired lactone can be identified by thin-layer chromatography (TLC).

• Crystallization: Combine the pure fractions, remove the solvent, and attempt crystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to obtain the final product as a crystalline solid.

Characterization of Isosaccharino-1,4-lactone

The identity and purity of the synthesized Isosaccharino-1,4-lactone should be confirmed by standard analytical techniques.

Property	Value
Molecular Formula	C₆H₁₀O₅[6]
Molecular Weight	162.14 g/mol [6]
Appearance	White to off-white crystalline solid

Spectroscopic Data:

• ¹H NMR (in D₂O): Expect complex multiplets in the region of 3.5-4.5 ppm corresponding to the protons of the lactone ring and the hydroxymethyl groups.

• ¹³C NMR (in D₂O): Expect signals for the carbonyl carbon of the lactone around 175-180 ppm, and signals for the other carbon atoms in the region of 60-85 ppm.[7]

• Infrared (IR) Spectroscopy (KBr pellet): A strong absorption band characteristic of a γ-lactone carbonyl group is expected in the region of 1760-1780 cm⁻¹.[7][8]

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound. High-resolution mass spectrometry can be used to confirm the elemental composition.[9]

Visualizing the Process

Reaction Pathway

Caption: Reaction pathway from D-glucose to Isosaccharino-1,4-lactone.

Experimental Workflow

Caption: Experimental workflow for the synthesis and purification.

Concluding Remarks

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of Isosaccharino-1,4-lactone from D-glucose. By understanding the underlying chemical transformations and adhering to the detailed experimental procedure, researchers can reliably produce this valuable compound for further investigation in various fields, including drug discovery and development. The provided characterization data and visual aids are intended to support a successful and efficient synthesis campaign.

References

• Wikipedia. Lobry de Bruyn–Van Ekenstein transformation. Available at: [Link]

• ChemEurope.com. Lobry-de Bruyn-van Ekenstein transformation. Available at: [Link]

• ResearchGate. α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. Available at: [Link]

• Yang, B. Y., & Montgomery, R. (1996). Alkaline degradation of glucose: Effect of initial concentration of reactants.
• Ekberg, C., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-isosaccharinic acid: lactone and carboxylic conformations. Journal of Solution Chemistry, 33(5), 465-477.

• MDPI. Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Available at: [Link]

• OSTI.gov. Lactonization and Protonation of Gluconic Acid: A Thermodynamic and Kinetic Study by Potentiometry, NMR and ESI-MS. Available at: [Link]

• Springer. Photocatalytic production and biological activity of D-arabino-1,4-lactone from D-fructose. Available at: [Link]

• ResearchGate. The alkaline decomposition of sucrose. Available at: [Link]

• Boykin, D. W. (1991). 17O NMR spectroscopy of lactones. Magnetic Resonance in Chemistry, 29(4), 374-376.

• PubMed. Short and sweet: (D)-glucose to (L)-glucose and (L)-glucuronic acid. Available at: [Link]

• Royal Society of Chemistry. Lactic acid production from glucose over polymer catalysts in aqueous alkaline solution under mild conditions. Available at: [Link]

• ResearchGate. Alkaline degradation of invert sugar from molasses. Available at: [Link]

• PubChem. Isosaccharino-1,4-lactone. Available at: [Link]

• PubMed. Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Available at: [Link]

• MDPI. Use of Glucose Obtained from Biomass Waste for the Synthesis of Gluconic and Glucaric Acids: Their Production, Application, and Future Prospects. Available at: [Link]

• Nagra. Technical Report 03-08: The alkaline degradation of cellulose at 60 and 90 °C. Available at: [Link]

• Organic Syntheses. Methyl 1,2,3,4-tetra-O-acetyl-β-D-glucopyranuronate. Available at: [Link]

• MDPI. Adipic Acid from Glucose via Rennovia Process. Available at: [Link]

• PubMed. Synthesis of L-idaro-1,4-lactone, an inhibitor of alpha-L-idosiduronase. Available at: [Link]

• ResearchGate. shows the IR spectra of lactone 15 neat, NaCl , γ -hydroxybutyrat in... Available at: [Link]

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laboratory-scale preparation of Isosaccharino-1,4-lactone

An Application Note for the Laboratory-Scale Preparation of Isosaccharino-1,4-lactone

Authored by a Senior Application Scientist

This document provides a detailed guide for the laboratory-scale synthesis, purification, and characterization of Isosaccharino-1,4-lactone. The protocols described herein are designed for researchers, scientists, and professionals in drug development and related chemical fields. This guide emphasizes the chemical principles behind the synthesis, offering insights into the causality of experimental choices to ensure both reproducibility and a comprehensive understanding of the process.

Introduction and Significance

Isosaccharinic acid (ISA) and its corresponding lactone, Isosaccharino-1,4-lactone (ISAL), are critical molecules in diverse scientific domains. ISA is a six-carbon sugar acid, primarily known as a degradation product of cellulose and other carbohydrates under alkaline conditions.[1][2] This process is of significant interest in the context of nuclear waste management, as the alkaline environment created by cementitious materials in geological disposal facilities can degrade cellulosic waste, forming ISA.[1][3] ISA is a potent complexing agent for various radionuclides, potentially influencing their mobility.[1][4]

In acidic solutions, ISA readily undergoes intramolecular esterification to form the more stable five-membered ring structure of Isosaccharino-1,4-lactone.[1] This pH-dependent equilibrium between the open-chain carboxylic acid and the cyclic lactone is a key feature of its chemistry.[4][5][6] Beyond its relevance in environmental and radiochemistry, ISAL serves as a versatile chiral building block and a model compound for studying lactone chemistry in biochemical and synthetic applications.[]

This guide details a robust, two-stage laboratory procedure starting from the common precursor, calcium α-D-isosaccharinate, which can be prepared from the alkaline degradation of lactose.[1] The process involves the conversion of the salt to the free acid followed by acid-catalyzed lactonization.

Overview of the Synthetic Strategy

The preparation of Isosaccharino-1,4-lactone is conceptually straightforward, hinging on the manipulation of the pH-dependent equilibrium between the carboxylic acid and its lactone. The overall workflow can be visualized as follows:

Caption: Synthetic workflow for Isosaccharino-1,4-lactone preparation.

The Chemistry of Lactonization: A Mechanistic View

The conversion between α-D-isosaccharinic acid (HISA) and its lactone form (ISAL) is a reversible, acid-catalyzed intramolecular esterification. At neutral or alkaline pH, the carboxylate form (ISA⁻) dominates. Upon acidification, the carboxylate is protonated to form the carboxylic acid (HISA). The acidic conditions then catalyze the nucleophilic attack of the hydroxyl group at the C4 position on the carbonyl carbon of the carboxylic acid, leading to the formation of the five-membered lactone ring and the elimination of a water molecule.

Caption: pH-dependent equilibrium between Isosaccharinate, Isosaccharinic acid, and the lactone.

Studies have shown this lactonization to be a first-order reaction. For instance, the transformation from HISA to ISAL at 23°C in a 0.1 M NaClO₄ matrix exhibits a half-life of approximately 122 minutes.[4][6] Conversely, the reverse reaction, the hydrolysis of the lactone to the carboxylate form in alkaline conditions, is significantly more rapid.[4]

Detailed Experimental Protocols

This protocol assumes the starting material is calcium α-D-isosaccharinate, which can be purchased or synthesized via the alkaline degradation of lactose.[1][6]

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Purpose
Calcium α-D-isosaccharinate	≥98% Purity	Alfa Aesar	Starting Material
Dowex-50W Cation Exchange Resin	8% Cross-linkage	Sigma-Aldrich	Removal of Ca²⁺ ions
Perchloric Acid (HClO₄)	70%, ACS Reagent	Sigma-Aldrich	Acidification for lactonization
Sodium Hydroxide (NaOH)	ACS Reagent	Fisher Scientific	pH adjustment
Ethyl Acetate	HPLC Grade	Fisher Scientific	Extraction Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Reagent	VWR	Drying Agent
Deionized Water (Milli-Q or similar)	18.2 MΩ·cm	In-house	Solvent for aqueous steps
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich	Stationary phase for column chromatography

Step-by-Step Methodology

PART A: Preparation of Free α-D-Isosaccharinic Acid (HISA)

• Rationale: The first step is to convert the calcium salt of ISA into its free acid form. This is efficiently achieved by using a strong acid cation exchange resin, which exchanges the Ca²⁺ ions in the solution for H⁺ ions from the resin.

• Resin Preparation: Prepare a column with Dowex-50W resin. Activate and protonate the resin by washing it thoroughly with 1 M HCl, followed by extensive rinsing with deionized water until the eluent is neutral (pH ~7).

• Solution Preparation: Prepare an aqueous solution of calcium α-D-isosaccharinate. A concentration of approximately 40-50 mM is suitable.

• Ion Exchange: Pass the calcium isosaccharinate solution through the prepared cation exchange column at a slow flow rate.

• Collection: Collect the eluent, which now contains the free α-D-isosaccharinic acid (HISA).

• Verification: Confirm the removal of calcium ions using a qualitative test (e.g., addition of a small amount of ammonium oxalate solution to an aliquot should not produce a white precipitate of calcium oxalate).

PART B: Lactonization to α-D-Isosaccharino-1,4-lactone (ISAL)

• Rationale: As established, the equilibrium between HISA and ISAL is driven towards the lactone under strongly acidic conditions.[1][4] Perchloric acid is an effective, non-oxidizing strong acid for this purpose. The reaction kinetics suggest that several hours are required for near-complete conversion at room temperature.[6]

• Acidification: Transfer the aqueous HISA solution to a suitable flask equipped with a magnetic stirrer. While stirring, slowly add 0.1 M HClO₄ to adjust the pH to approximately 1.[4] Use a calibrated pH meter to monitor the pH.

• Reaction: Seal the flask and allow the solution to stir at room temperature (approx. 23°C) for at least 5-6 hours. This duration corresponds to roughly three half-lives of the reaction, ensuring a high degree of conversion to the lactone.[4]

• Monitoring (Optional): The reaction progress can be monitored analytically using techniques like ion chromatography to observe the disappearance of the HISA peak and the appearance of the ISAL peak.[4]

PART C: Extraction and Purification

• Rationale: Isosaccharino-1,4-lactone, being a neutral cyclic ester, is significantly more soluble in organic solvents like ethyl acetate than its charged carboxylate precursor. This difference in polarity allows for its selective extraction from the aqueous acidic solution.[8] Subsequent purification via silica gel chromatography separates the lactone from any unreacted starting material or non-polar impurities.

• Extraction: Transfer the acidic reaction mixture to a separatory funnel. Extract the aqueous phase three times with equal volumes of ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic phase with a small volume of saturated sodium bicarbonate solution (to neutralize any remaining acid) followed by brine.

• Drying: Dry the ethyl acetate solution over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude lactone.

• Column Chromatography: Purify the crude product using flash column chromatography on silica gel. A solvent system of ethyl acetate/hexanes or dichloromethane/methanol can be optimized to achieve good separation.

• Final Product: Collect the fractions containing the pure lactone (as determined by TLC analysis), combine them, and remove the solvent under reduced pressure to obtain Isosaccharino-1,4-lactone as a solid or viscous oil.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): A primary method for identifying both α- and β-isomers of isosaccharino-1,4-lactone.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide detailed structural information confirming the lactone ring formation and stereochemistry.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1750-1770 cm⁻¹ is characteristic of a five-membered (γ-butyrolactone) ring carbonyl stretch.

• Ion Chromatography: Can be used to confirm the absence of the starting isosaccharinic acid.[4]

Key Parameters and Expected Yields

Parameter	Recommended Conditions	Rationale / Notes
Starting Material	High-purity Calcium α-D-isosaccharinate	Purity of starting material directly impacts the final product purity and yield.
Lactonization pH	~1.0	Strongly acidic conditions are required to protonate the carboxylate and catalyze the cyclization.[4]
Reaction Time	≥ 5 hours at Room Temperature	Allows for sufficient conversion based on the known kinetics of the lactonization reaction.[4][6]
Extraction Solvent	Ethyl Acetate	Good solubility for the lactone and immiscibility with water allows for efficient product isolation.[8]
Expected Yield	70-85% (post-purification)	Yields are dependent on the efficiency of each step, particularly the extraction and chromatography.

Safety and Handling

• Strong Acids and Bases: Perchloric acid and sodium hydroxide are corrosive. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Handle these reagents inside a chemical fume hood.

• Organic Solvents: Ethyl acetate and other solvents used for extraction and chromatography are flammable. Ensure all operations are performed away from ignition sources and in a well-ventilated area or fume hood.

• Pressure: When using a rotary evaporator, ensure the glassware is free of cracks or defects to prevent implosion under vacuum.

References

• Allard, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-477. [Link]

• ResearchGate. (n.d.). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. [Link]

• Allard, S., et al. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. ResearchGate. [Link]

• Wikipedia. (n.d.). Isosaccharinic acid. [Link]

• Niwa, T., et al. (1982). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Clinical Chemistry, 28(10), 2087-2090. [Link]

• Whistler, R. L., & Medcalf, D. G. (1962). Alkaline Degradation of Lactose in Liquid Ammonia. The Journal of Organic Chemistry, 27(9), 3299-3301. [Link]

• Basson, S. S., et al. (2015). Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities. PLoS ONE, 10(9), e0137682. [Link]

• Basson, S. (2014). The Biodegradation of Isosaccharinic Acids Under Hyperalkaline Conditions. University of Huddersfield Repository. [Link]

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Application Notes &amp; Protocols for the Analytical Detection of Isosaccharino-1,4-lactone

Abstract

This document provides a comprehensive guide to the analytical methodologies for the detection and quantification of Isosaccharino-1,4-lactone (ISA-lactone) and its corresponding open-chain form, α-D-isosaccharinic acid (ISA). Isosaccharinic acid is a primary degradation product of cellulose under alkaline conditions, making it a key compound of interest in the context of radioactive waste management, where it can act as a complexing agent for radionuclides.[1] Its detection is also relevant in biological systems, as it has been identified in human serum and urine.[2] The central analytical challenge lies in the pH-dependent equilibrium between the neutral lactone form, which is prevalent at low pH, and the anionic carboxylate form, which dominates in neutral to alkaline solutions.[3][4] This guide details several analytical techniques, including gas and liquid chromatography, mass spectrometry, and ion chromatography, offering field-proven insights and step-by-step protocols for researchers, scientists, and professionals in drug development and environmental monitoring.

Introduction: The Analytical Challenge of a pH-Dependent Equilibrium

Isosaccharino-1,4-lactone is the cyclic ester of isosaccharinic acid. The interconversion between the closed-ring lactone and the open-chain carboxylic acid is a dynamic, pH-dependent equilibrium that dictates the choice of analytical strategy.

• At low pH (typically < 6): The equilibrium favors the formation of the neutral, less polar Isosaccharino-1,4-lactone . This form is more amenable to extraction into organic solvents and analysis by techniques suited for neutral molecules, such as Gas Chromatography (GC) or Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[3]

• At neutral to high pH (typically > 8): The carboxylic acid group deprotonates, forming the anionic isosaccharinate . This charged species is highly water-soluble and is best analyzed by techniques that separate based on charge, such as Ion Chromatography (IC) or Capillary Electrophoresis (CE).[3][4]

Understanding this equilibrium is paramount. Any analytical method must either analyze one form specifically by controlling the sample pH or be capable of measuring the total concentration after converting all species to a single form.

Caption: pH-dependent equilibrium of ISA-lactone and Isosaccharinate.

Core Analytical Techniques

The choice of analytical technique is directly influenced by the target form (lactone or acid) and the sample matrix. The most robust and widely cited methods are Gas Chromatography-Mass Spectrometry (GC-MS) for the lactone and Ion Chromatography (IC) for the anion.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the definitive identification and quantification of the lactone form of ISA.[2] Due to the presence of multiple polar hydroxyl groups, derivatization is a mandatory step to increase the volatility and thermal stability of the analyte.

• Principle of Causality: The analyte must be volatile to be carried by the gas phase through the GC column. The hydroxyl (-OH) groups on ISA-lactone make it polar and prone to thermal degradation. Silylation, a common derivatization technique using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogens on the hydroxyl groups with non-polar trimethylsilyl (TMS) groups. This transformation drastically reduces the boiling point and improves the chromatographic peak shape, enabling sensitive detection.[4]

• Detection: Mass spectrometry provides high selectivity and structural information, allowing for unambiguous identification based on the fragmentation pattern of the derivatized molecule.[2]

Ion Chromatography (IC) and High-Performance Anion-Exchange Chromatography (HPAEC)

IC is the method of choice for the direct analysis of the anionic isosaccharinate form in aqueous samples.[3][5] It leverages electrostatic interactions for separation.

• Principle of Causality: The stationary phase in an anion-exchange column contains fixed positive charges.[6] When a sample at neutral or alkaline pH is injected, the negatively charged isosaccharinate anions adsorb to the stationary phase.[7] An eluent containing competing anions (e.g., carbonate or hydroxide) is then passed through the column.[5] The isosaccharinate ions are displaced and elute from the column at a characteristic retention time, allowing for separation from other anions in the sample matrix.

• Detection:

  • Pulsed Amperometric Detection (PAD): HPAEC-PAD is a highly sensitive and specific detection method for hydroxylated compounds like ISA without the need for derivatization. It works by measuring the current generated from the oxidation of the analyte on a gold electrode surface.

  • Conductivity Detection: Suppressed conductivity is a common detection method where the high conductivity of the eluent is chemically reduced post-column, leading to a low background and allowing for sensitive detection of the analyte ions.[8]

  • Mass Spectrometry (IC-MS): Coupling IC with MS provides the highest degree of certainty in identification and is becoming more common for complex matrices.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is a versatile technique that can be adapted to analyze either the lactone or the acid form, though it requires careful method development to manage the on-column equilibrium.[9]

• Principle of Causality:

  • Reversed-Phase (RP) HPLC: For the lactone form, a C18 column can be used with an acidic mobile phase (e.g., containing formic acid) to ensure the molecule remains in its neutral, closed-ring form.[10][11]

  • Anion-Exchange HPLC: Similar to IC, this can be used for the anionic form.

• Challenges: The primary challenge is the potential for the lactone to hydrolyze into the acid form (or vice versa) during the chromatographic run if the mobile phase pH is not strictly controlled. This can lead to peak broadening or split peaks.[9]

Sample Preparation: A Critical Prerequisite for Accurate Analysis

Proper sample preparation is crucial to ensure the integrity of the analyte and compatibility with the chosen analytical instrument. The protocol depends heavily on the sample matrix and the target form of the molecule.

Workflow for Sample Preparation and Analysis

Caption: General workflows for sample preparation based on the target analyte form.

Protocol 1: Extraction of Total ISA from Soil/Solid Samples for GC-MS

This protocol is adapted from methodologies used for environmental samples and aims to measure the total ISA concentration by first converting it to the lactone form.[5]

• Sample Weighing: Accurately weigh ~1 g of the homogenized soil or solid sample into a centrifuge tube.

• Acidification: Add 5 mL of 2 M hydrochloric acid (HCl) to the tube. This step is critical as it lowers the pH to < 4, driving the equilibrium towards the stable lactone form.[5]

• Incubation: Vortex the mixture thoroughly and let it stand overnight to ensure complete conversion and extraction from the solid matrix.

• Separation: Centrifuge the sample at 8000 x g for 10 minutes to pellet the solid material.

• Solvent Extraction: Decant the acidic aqueous supernatant into a fresh tube. Add an equal volume of ethyl acetate, vortex vigorously for 2 minutes, and centrifuge to separate the phases. The less polar lactone will partition into the ethyl acetate layer. Repeat the extraction twice more on the aqueous phase, pooling the organic layers.

• Drying and Evaporation: Dry the pooled organic extract over anhydrous sodium sulfate. Carefully evaporate the solvent to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Derivatization and Analysis: Proceed with the derivatization protocol outlined in Section 4.1.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the two most common analytical techniques.

Protocol: Quantitative Analysis of ISA-lactone by GC-MS

This protocol is designed for the sensitive quantification of ISA-lactone in pre-extracted samples.

• Materials:

  • Dried sample extract (from Protocol 1 or other extraction method)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

  • Pyridine or Acetonitrile (GC grade)

  • Internal Standard (e.g., Sorbitol or a stable isotope-labeled ISA)

  • GC vials with inserts

• Procedure:

  • Reconstitution: Reconstitute the dried sample extract in 50 µL of pyridine. Add a known amount of internal standard.

  • Derivatization: Add 50 µL of BSTFA. Cap the vial tightly.

  • Reaction: Heat the vial at 70°C for 60 minutes to ensure complete silylation of all hydroxyl groups.

  • GC-MS Analysis: Cool the sample to room temperature before injecting 1 µL into the GC-MS system.

• Instrument Parameters (Typical):

  • GC System: Agilent GC with Mass Selective Detector (MSD) or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: Hold at 280°C for 5 minutes.

  • MSD Parameters:

    • Transfer Line: 280°C.

    • Ion Source: 230°C (Electron Ionization - EI).

    • Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of derivatized ISA-lactone and the internal standard. A full scan can be used for initial identification.

Protocol: Analysis of Isosaccharinate by HPAEC-PAD

This protocol is suitable for the direct quantification of the anionic form in aqueous samples.

• Materials:

  • Aqueous sample, filtered through a 0.45 µm syringe filter.

  • Eluent: Sodium hydroxide and sodium acetate solutions (prepare fresh from concentrate).

  • Calibration standards of sodium isosaccharinate.

• Procedure:

  • Sample Preparation: If necessary, dilute the filtered sample with ultrapure water to fall within the calibration range. Ensure the sample pH is > 8.

  • System Equilibration: Equilibrate the IC system with the starting eluent conditions until a stable baseline is achieved.

  • Injection: Inject 10-25 µL of the sample into the IC system.

• Instrument Parameters (Typical):

  • IC System: Dionex or Metrohm system with a gold working electrode and Ag/AgCl reference electrode for PAD.

  • Column: Dionex CarboPac™ PA10, PA20, or Metrohm Metrosep A Supp 5[5] or similar high-capacity anion-exchange column.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Eluent Gradient: A gradient of sodium hydroxide and/or sodium acetate is typically used to elute the analyte. A representative gradient might be:

    • 0-5 min: 10 mM NaOH

    • 5-20 min: Linear gradient from 10 mM to 200 mM NaOH with 100 mM Sodium Acetate.

    • 20-25 min: Column wash with high concentration NaOH.

    • 25-35 min: Re-equilibration at 10 mM NaOH.

  • PAD Waveform: A standard carbohydrate waveform should be used as recommended by the instrument manufacturer.

Data Presentation and Method Comparison

The selection of an analytical method should be based on the specific requirements of the study, including required sensitivity, sample matrix, and available instrumentation.

Technique	Target Analyte	Principle	Pros	Cons	Typical LOD
GC-MS	Isosaccharino-1,4-lactone	Separation by volatility	Excellent for definitive identification; High sensitivity.[2]	Requires extraction and chemical derivatization; Destructive.	Low ng/mL to pg/mL
HPAEC-PAD	Isosaccharinate (anion)	Anion-exchange separation	Direct analysis of aqueous samples; Very sensitive for carbohydrates.[5]	Requires specialized IC system; Can be sensitive to matrix effects.	Low ng/mL
IC-Conductivity	Isosaccharinate (anion)	Anion-exchange separation	Robust and widely available; Good for simple aqueous matrices.	Less sensitive and specific than PAD or MS.	High ng/mL to µg/mL
HPLC-MS	Both forms (method dependent)	Reversed-phase or ion-exchange	High specificity and sensitivity; Versatile.	Potential for on-column interconversion; Method development can be complex.[9]	Low ng/mL
NMR	Both forms (in solution)	Nuclear spin properties	Excellent for structural elucidation and studying equilibrium dynamics.[3]	Low sensitivity; Not suitable for trace quantification.	High µg/mL to mg/mL

References

• Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. PubMed, National Center for Biotechnology Information.[Link]

• Anion Analysis. Center for Applied Isotope Studies (CAIS), University of Georgia.[Link]

• Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. ResearchGate.[Link]

• Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal. National Center for Biotechnology Information.[Link]

• α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate.[Link]

• Ion Exchange Chromatography. Shimadzu Asia Pacific.[Link]

• Ion exchange chromatography. YouTube.[Link]

• 17O NMR SPECTROSCOPY OF LACTONES. Georgia State University.[Link]

• Analysis of the intramolecular 1,7-lactone of N-acetylneuraminic acid using HPLC–MS. National Center for Biotechnology Information.[Link]

• Microbial degradation of isosaccharinic acid under conditions representative for the far field of radioactive waste disposal facilities. Mineralogical Magazine, Cambridge University Press.[Link]

• Microbial degradation of isosaccharinic acid under conditions representative for the far field of radioactive waste disposal facilities. The University of Manchester.[Link]

• Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection. PubMed, National Center for Biotechnology Information.[Link]

• High-Performance liquid chromatographic analysis of lactone and hydroxy acid of new antitumor drug, DX-8951 (exatecan), in mouse plasma. PubMed, National Center for Biotechnology Information.[Link]

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• 11. High-Performance liquid chromatographic analysis of lactone and hydroxy acid of new antitumor drug, DX-8951 (exatecan), in mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Isosaccharino-1,4-lactone in Complex Matrices

Introduction: The Critical Role of Isosaccharino-1,4-lactone (ISA) in Radioactive Waste Management

Isosaccharino-1,4-lactone (ISA), and its corresponding carboxylate form, α-isosaccharinic acid, are significant degradation products of cellulosic materials under the hyperalkaline conditions found in cementitious radioactive waste repositories.[1][2][3] The long-term safety of such geological disposal facilities is paramount, and ISA presents a considerable challenge. It is a potent complexing agent for a range of radionuclides, including actinides, which can increase their solubility and mobility, potentially facilitating their transport into the biosphere.[2][4][5] Consequently, the accurate quantification of ISA in complex matrices such as cement pore water and environmental leachates is a critical component of safety assessments for radioactive waste disposal.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust quantification of ISA. It details validated protocols for sample preparation and analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), addressing the inherent challenges of the complex chemical environment.

The Analytical Challenge: Navigating Complex Matrices

The primary matrix of interest, cementitious pore water, is characterized by:

• High pH: Typically ranging from 12.5 to 13.5, which influences the equilibrium between the lactone and carboxylate forms of ISA.[1][6][7]

• High Ionic Strength: A complex mixture of dissolved salts, including high concentrations of calcium ions, can cause significant matrix effects.[8][9]

• Presence of Interfering Organic Compounds: A variety of other cellulose degradation products may be present, requiring highly selective analytical methods.

These factors necessitate meticulous sample preparation to isolate ISA and remove interfering substances, as well as highly sensitive and selective analytical techniques for accurate quantification.

Methodology I: Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile analytes like ISA, a derivatization step is essential to increase their volatility. Silylation is a common and effective derivatization technique for compounds with active hydrogens, such as the hydroxyl and carboxyl groups in ISA.

Principle of Silylation for ISA Analysis

Silylation involves the replacement of active hydrogens in the ISA molecule with a trimethylsilyl (TMS) group. This process is typically achieved using a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). The resulting TMS-derivatized ISA is more volatile and thermally stable, making it amenable to GC analysis. The subsequent mass spectrometric detection provides high selectivity and sensitivity.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the GC-MS analysis of ISA.

Detailed Protocol: GC-MS Analysis of ISA

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Rationale: SPE is employed to remove interfering salts and concentrate the analyte of interest. A polymer-based reversed-phase sorbent is recommended for its stability at high pH.

• Protocol:

  • Adjust the pH of the cementitious water sample to approximately 7.0 using 1 M HCl.

  • Condition a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load the pH-adjusted sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

  • Wash the cartridge with 5 mL of deionized water to remove residual salts.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the retained ISA with 5 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization: Silylation

• Rationale: Silylation with BSTFA converts non-volatile ISA into a volatile derivative suitable for GC analysis.

• Protocol:

  • To the dried residue from the SPE step, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 50 µL of pyridine (as a catalyst).

  • Cap the vial tightly and heat at 70°C for 60 minutes.

  • Cool the vial to room temperature before injection into the GC-MS.

3. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Mode: Selected Ion Monitoring (SIM) for quantification, with a full scan for confirmation. Characteristic ions for silylated ISA should be determined by analyzing a derivatized standard.

4. Quantification

• Prepare a calibration curve using standard solutions of ISA subjected to the same SPE and derivatization procedure.

• Quantify the ISA concentration in the samples by comparing the peak areas of the characteristic ions to the calibration curve.

Methodology II: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS offers high sensitivity and selectivity and does not require derivatization, allowing for a more direct analysis of ISA. This method is particularly advantageous for its ability to handle complex matrices with minimal sample preparation.

Principle of HPLC-MS/MS for ISA Analysis

The sample, after minimal cleanup, is injected into an HPLC system where ISA is separated from other components on a suitable column. The eluent is then introduced into a tandem mass spectrometer. In the MS, ISA is ionized (typically by electrospray ionization, ESI), and a specific precursor ion is selected. This precursor ion is then fragmented, and specific product ions are monitored. This process, known as Multiple Reaction Monitoring (MRM), provides excellent selectivity and sensitivity for quantification.

Experimental Workflow for HPLC-MS/MS Analysis

Caption: Workflow for the HPLC-MS/MS analysis of ISA.

Detailed Protocol: HPLC-MS/MS Analysis of ISA

1. Sample Preparation

• Rationale: To reduce matrix effects and protect the analytical column, a simple dilution and filtration step is sufficient for many cementitious water samples.

• Protocol:

  • Adjust the pH of the cementitious water sample to approximately 7.0 with 0.1 M formic acid.

  • Dilute the sample 1:10 (or as needed to fall within the calibration range) with deionized water.

  • Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-MS/MS Analysis

• Instrumentation: An HPLC system coupled to a triple quadrupole mass spectrometer.

• HPLC Conditions:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size) or a HILIC column can be suitable.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with 5% B, hold for 1 minute, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • MRM Transitions: The specific precursor-to-product ion transitions for ISA need to be determined by infusing a standard solution. For the deprotonated molecule [M-H]⁻ of ISA (C₆H₁₁O₆⁻, m/z 179.05), potential transitions should be optimized.

  • Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum ISA signal intensity.

3. Quantification

• Prepare a calibration curve using standard solutions of ISA in a matrix-matched diluent (e.g., a synthetic cement pore water simulant without ISA).

• Quantify the ISA concentration in the samples using the calibration curve. The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations in instrument response.

Method Validation

Both the GC-MS and HPLC-MS/MS methods should be validated according to established guidelines, such as those from ISO 17025, to ensure the reliability of the results.[1][2][10][11][12] Key validation parameters include:

Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Accuracy	The closeness of the measured value to the true value.	Recovery of 80-120%
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) < 15%
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No significant interference at the retention time of the analyte.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in parameters.

Data Summary and Comparison of Methods

Feature	GC-MS with Silylation	HPLC-MS/MS
Sample Preparation	Multi-step (SPE, evaporation, derivatization)	Simple (dilution, filtration)
Analysis Time	Longer due to sample preparation and GC run time	Faster
Selectivity	High	Very High
Sensitivity	Good to High	High to Very High
Throughput	Lower	Higher
Cost	Generally lower instrument cost	Higher instrument cost
Challenges	Incomplete derivatization, potential for analyte degradation	Matrix effects, ion suppression

Conclusion

The quantification of Isosaccharino-1,4-lactone in complex matrices like cementitious water is a challenging but essential task for the safety assessment of radioactive waste repositories. Both GC-MS with silylation and HPLC-MS/MS are powerful and reliable techniques for this purpose. The choice between the two methods will depend on the specific requirements of the laboratory, including available instrumentation, desired sample throughput, and sensitivity needs. The detailed protocols and validation guidelines provided in this application note offer a robust framework for obtaining accurate and defensible data on ISA concentrations, thereby contributing to the safe and responsible management of radioactive waste.

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• Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. (2017). BioPharm International. Retrieved from [Link]

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• Limit of Blank (LOB), Limit of Detection (LOD), and Limit of Quantification (LOQ). (2018). Juniper Publishers. Retrieved from [Link]

• Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. (n.d.). Separation Science. Retrieved from [Link]

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Application Note: A Robust GC-MS Method for the Analysis of Isosaccharino-1,4-lactone Derivatives

Introduction

Isosaccharinic acid (ISA) has garnered significant attention within the scientific community, primarily due to its prevalence in environments with high pH levels, such as those found in radioactive waste disposal sites.[1][2][3] The alkaline degradation of cellulosic materials, often present in intermediate-level radioactive waste (ILW), leads to the formation of α- and β-stereoisomers of ISA.[2][4] The concern stems from ISA's ability to form stable, soluble complexes with a range of radionuclides, which can enhance their mobility and potentially impact the long-term safety of geological disposal facilities.[4][5] Consequently, the accurate and reliable analysis of ISA is paramount for environmental monitoring and risk assessment in such contexts.

Isosaccharinic acid exists in equilibrium with its lactone form, isosaccharino-1,4-lactone, particularly under acidic conditions.[6] The analysis of these compounds is challenging due to their high polarity and low volatility, which makes them unsuitable for direct analysis by gas chromatography (GC).[7] To overcome these limitations, a chemical modification process known as derivatization is employed. This application note provides a detailed protocol for the analysis of isosaccharino-1,4-lactone using gas chromatography-mass spectrometry (GC-MS) following a silylation derivatization procedure. Silylation replaces the active hydrogen atoms in the hydroxyl groups of the molecule with a trimethylsilyl (TMS) group, rendering the analyte more volatile and thermally stable for GC analysis.[8][9][10]

This guide is intended for researchers, scientists, and professionals in drug development and environmental analysis, offering a comprehensive workflow from sample preparation to data interpretation.

Principle of the Method

The core of this analytical method is the conversion of the polar, non-volatile isosaccharino-1,4-lactone into its more volatile trimethylsilyl (TMS) derivative. This is achieved through a silylation reaction with a potent silylating agent, N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), often in the presence of a catalyst like trimethylchlorosilane (TMCS).[7][11] The resulting TMS-ether derivative exhibits significantly improved chromatographic properties, allowing for its separation and detection by GC-MS.

The derivatized analyte is introduced into the GC system, where it is vaporized and separated from other components in the sample on a capillary column. The separated components then enter the mass spectrometer, where they are ionized, fragmented, and detected. The resulting mass spectrum provides a unique fragmentation pattern that serves as a "fingerprint" for the identification of the derivatized isosaccharino-1,4-lactone, while the chromatographic peak area allows for its quantification.

Experimental Workflow

Caption: Overall workflow for the GC-MS analysis of Isosaccharino-1,4-lactone.

Detailed Protocols

Materials and Reagents

• Isosaccharino-1,4-lactone standard

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine, anhydrous

• Ethyl acetate, HPLC grade

• Nitrogen gas, high purity

• GC vials with inserts, 2 mL

• Heating block or oven

• Vortex mixer

• Microsyringes

Protocol 1: Derivatization of Isosaccharino-1,4-lactone

This protocol is designed for the derivatization of a dried sample or standard of isosaccharino-1,4-lactone. It is crucial to ensure that the sample is completely dry, as moisture can deactivate the silylating reagent.

• Sample Preparation: Accurately weigh or pipette the sample containing isosaccharino-1,4-lactone into a 2 mL GC vial. If the sample is in an aqueous solution, it must be dried completely under a gentle stream of nitrogen or by lyophilization.

• Reagent Addition: Add 50 µL of anhydrous pyridine to the dried sample to act as a solvent and catalyst. Vortex briefly to dissolve the residue.

• Silylation: Add 100 µL of BSTFA with 1% TMCS to the vial.[7]

• Reaction: Tightly cap the vial and heat it in a heating block or oven at 70°C for 40 minutes to ensure complete derivatization.[8]

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

• Analysis: The derivatized sample can be directly injected into the GC-MS system. If high concentrations are expected, the sample can be diluted with ethyl acetate prior to injection.

GC-MS Instrumentation and Parameters

The following parameters provide a starting point for the analysis and may require optimization based on the specific instrument and column used.

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless, 1 µL injection volume
Oven Program	Initial temp: 140°C, hold for 1 minRamp 1: 2°C/min to 218°CRamp 2: 10°C/min to 280°C, hold for 2 min[6]
Mass Spectrometer	Agilent 5977B or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Transfer Line Temp.	280°C
Scan Range	m/z 40-650

Data Analysis and Interpretation

Identification of Derivatized Isosaccharino-1,4-lactone

The identification of the trimethylsilyl derivative of isosaccharino-1,4-lactone is based on its retention time and the fragmentation pattern in its mass spectrum. While a library spectrum for this specific derivative may not be readily available, its fragmentation can be predicted based on the known behavior of silylated sugars and related hydroxy acids.

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Application Notes and Protocols: Isosaccharino-1,4-lactone as a Chiral Building Block in Synthesis

Introduction: The Strategic Value of Chiral Lactones in Modern Synthesis

In the landscape of contemporary drug discovery and development, the demand for enantiomerically pure compounds is a constant and critical challenge.[1] Chiral building blocks, possessing defined stereochemistry, are invaluable starting materials for the efficient construction of complex molecular architectures.[1] Among these, carbohydrate-derived lactones have emerged as particularly powerful synthons due to their inherent chirality, dense functionalization, and rigid conformational nature, which can impart a high degree of stereocontrol in subsequent transformations.[2][3][4]

Isosaccharino-1,4-lactone (ISA), a naturally occurring sugar derivative, represents a compelling yet underutilized chiral building block.[5] Formed from the alkaline degradation of cellulose, ISA possesses a unique and densely functionalized five-membered lactone ring with multiple stereocenters.[5][6] This application note serves as a comprehensive technical guide for researchers, medicinal chemists, and process development scientists on the strategic use of Isosaccharino-1,4-lactone in stereoselective synthesis. We will delve into its synthesis, key chemical properties, and provide detailed protocols for its derivatization, showcasing its potential as a versatile precursor to novel chemical entities.

Physicochemical Properties and Structural Attributes of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone, systematically named (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-one, is a hydrophilic molecule with the chemical formula C₆H₁₀O₅ and a molecular weight of 162.14 g/mol .[7] Its structure is characterized by a γ-lactone ring bearing three hydroxyl groups, offering multiple points for chemical modification.

A critical aspect of ISA's chemistry is its pH-dependent equilibrium with its open-chain carboxylic acid form, α-D-isosaccharinic acid (HISA).[5][6] In alkaline conditions, the lactone ring opens to form the isosaccharinate anion, while acidic conditions favor the closed-ring lactone form.[5][6] This equilibrium is a crucial consideration in the design of synthetic routes involving ISA, as the choice of reaction conditions will dictate the predominant species in solution.

Property	Value	Source
Molecular Formula	C₆H₁₀O₅	[7]
Molecular Weight	162.14 g/mol	[7]
IUPAC Name	(3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-one	[7]
CAS Number	7397-89-9	[8]
pKa (Predicted)	12.17 ± 0.40	[8]

Synthesis of Enantiopure Isosaccharino-1,4-lactone

While Isosaccharino-1,4-lactone can be obtained from the degradation of cellulose, a controlled laboratory synthesis is often desirable for ensuring high purity. The following protocol is adapted from a well-established method for the synthesis of a similar carbohydrate-derived lactone, D-lyxono-1,4-lactone, and can be applied to the synthesis of ISA from a suitable starting carbohydrate.[9]

Protocol: Synthesis of D-lyxono-1,4-lactone from D-lyxose

This protocol details the oxidation of D-lyxose to D-lyxono-1,4-lactone, a reaction that can be conceptually adapted for the synthesis of other carbohydrate-derived lactones.[9]

Materials:

• D-lyxose

• Potassium carbonate

• Bromine

• 88% Formic acid

• Ethanol

• Round-bottomed flask

• Magnetic stirrer

• Ice bath

• Apparatus for filtration under reduced pressure

Procedure:

• In a round-bottomed flask, dissolve D-lyxose (5.00 g, 33.35 mmol) and potassium carbonate (5.50 g) in water (60 mL).

• Cool the stirred solution to 0 °C using an ice bath.

• Slowly add bromine (2.0 mL, 77.7 mmol) dropwise to the mixture.

• After 1 hour of stirring at 0 °C, remove the ice bath and allow the mixture to warm to room temperature.

• Acidify the reaction mixture to pH 3–4 with 88% formic acid.

• Remove the volatile components under reduced pressure.

• Dissolve the resulting oil in ethanol (30 mL) at room temperature to precipitate inorganic salts.

• Filter the mixture and wash the salts with an additional portion of ethanol (20 mL).

• Combine the ethanol filtrates and concentrate under reduced pressure to yield D-lyxono-1,4-lactone as an oil.

Expected Yield:

This procedure typically affords a good yield of the desired lactone. For the synthesis of D-lyxono-1,4-lactone, yields are generally high.

Application of Isosaccharino-1,4-lactone in Stereoselective Synthesis: Derivatization and Elaboration

The synthetic utility of Isosaccharino-1,4-lactone lies in the stereocontrolled elaboration of its chiral scaffold. The hydroxyl groups provide handles for a variety of chemical transformations, allowing for the introduction of new functionalities with a high degree of stereochemical control. The following protocol describes a general method for the tosylation of a hydroxyl group on a similar carbohydrate-derived lactone, a key transformation for converting a hydroxyl group into a good leaving group for subsequent nucleophilic substitution reactions.[9]

Protocol: O-Tosylation of a Carbohydrate-Derived Lactone

This protocol details the tosylation of the hydroxyl group of a protected D-lyxono-1,4-lactone derivative. This reaction is a fundamental step in activating the hydroxyl group for further synthetic transformations.[9]

Materials:

• Protected D-lyxono-1,4-lactone derivative (e.g., 2,3-O-isopropylidene-D-lyxono-1,4-lactone)

• Pyridine (cold)

• Tosyl chloride

• Dichloromethane (CH₂Cl₂)

• 10% aqueous HCl solution

• Saturated aqueous NaHCO₃ solution

• Water

• Round-bottomed flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• Dissolve the protected D-lyxono-1,4-lactone derivative (1.87 g) in cold pyridine (18.6 mL) in a round-bottomed flask.

• Maintain the temperature at 0–2 °C using an ice bath.

• Add tosyl chloride (3.94 g, 20.66 mmol) in small portions over approximately 1.5 hours.

• After the addition is complete, stir the mixture for an additional hour at 0 °C.

• Store the reaction mixture at 5 °C for 20 hours.

• Add 30 mL of CH₂Cl₂ to the mixture.

• Transfer the solution to a separatory funnel and extract with water (10 mL), 10% aqueous HCl solution (6 mL), and saturated aqueous NaHCO₃ solution (6 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the tosylated product.

Potential Synthetic Transformations of Isosaccharino-1,4-lactone

While specific, documented applications of Isosaccharino-1,4-lactone as a chiral building block in total synthesis are not yet widely reported in the literature, its structure suggests a multitude of potential stereoselective transformations. Drawing parallels with other well-studied carbohydrate-derived lactones, we can envision several high-value synthetic applications.

Diagram: Potential Synthetic Pathways from Isosaccharino-1,4-lactone

Caption: Potential synthetic transformations of Isosaccharino-1,4-lactone.

• Nucleophilic Substitution: Activation of the primary hydroxyl groups (e.g., via tosylation or mesylation) would furnish a reactive electrophile for Sₙ2 displacement with a variety of nucleophiles, such as azides, cyanides, or organometallics. This would allow for the stereospecific introduction of nitrogen, carbon, and other functionalities.

• Lactone Reduction: Reduction of the lactone moiety to the corresponding diol would unmask a 1,4-diol system, a versatile intermediate for the synthesis of, for example, chiral ligands or crown ethers.

• Radical Cyclizations: As demonstrated with other carbohydrate templates, ISA could serve as a chiral scaffold for stereoselective radical cyclization reactions, leading to the formation of novel fused bicyclic systems with high diastereoselectivity.[2][10]

Conclusion and Future Outlook

Isosaccharino-1,4-lactone, a readily available chiral molecule derived from a renewable resource, holds significant promise as a versatile building block for asymmetric synthesis. Its densely functionalized and stereochemically defined structure provides a robust platform for the synthesis of novel and complex molecular architectures. While its application in total synthesis is an area ripe for exploration, the fundamental transformations and protocols outlined in this application note provide a solid foundation for researchers to begin harnessing the synthetic potential of this intriguing chiral lactone. Further investigation into the stereoselective derivatization of Isosaccharino-1,4-lactone is poised to unlock new avenues for the efficient synthesis of valuable chiral molecules for the pharmaceutical and agrochemical industries.

References

• Xavier, N. M., Rauter, A. P., & Queneau, Y. (2010). Carbohydrate-based lactones: synthesis and applications. Topics in Current Chemistry, 295, 19–62.
• Oliveira, R. B. de, Alves, R. J., Souza Filho, J. D. de, & Prado, M. A. F. (2003). Stereoselective synthesis of carbohydrate-based fused bicyclic delta-lactones. Journal of the Brazilian Chemical Society, 14(3), 442–448.
• Xavier, N. M., Rauter, A. P., & Queneau, Y. (2011).

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Application Notes and Protocols: Isosaccharino-1,4-lactone in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Isosaccharino-1,4-lactone (ISA-lactone), a chiral molecule derived from the alkaline degradation of cellulose, presents a unique structural scaffold that holds potential for applications in organic synthesis. As a constituent of the chiral pool, it offers a readily available, stereochemically defined starting material. This guide provides a comprehensive overview of the known chemical behavior of ISA-lactone, explores its potential as a chiral building block, and furnishes protocols for its fundamental transformations. While its extensive application in the synthesis of complex molecules is an emerging field, this document aims to equip researchers with the foundational knowledge and theoretical framework necessary to unlock its synthetic utility.

Introduction to Isosaccharino-1,4-lactone: A Chiral Synthon from Biomass

Isosaccharino-1,4-lactone, with the chemical formula C₆H₁₀O₅, is a polyhydroxylated γ-lactone.[1] It is primarily known as a degradation product of cellulose under alkaline conditions.[2][3] The inherent chirality of cellulose, a polymer of D-glucose, imparts a defined stereochemistry to ISA-lactone, making it an attractive candidate for the chiral pool—a collection of readily available, enantiomerically pure compounds that can be used as starting materials in stereoselective synthesis.[4][5]

The structure of α-D-isosaccharino-1,4-lactone is characterized by a five-membered lactone ring with hydroxyl groups at positions 3 and 5, and a hydroxymethyl group also at position 3. This dense arrangement of functional groups on a rigid cyclic core provides a rich platform for synthetic diversification.

A critical aspect of the chemistry of ISA-lactone is its pH-dependent equilibrium with its corresponding open-chain carboxylic acid form, α-D-isosaccharinic acid (HISA).[2][3] In acidic to neutral conditions, the lactone form is favored. As the pH increases, the lactone ring opens to form the carboxylate of isosaccharinic acid, with the transformation being significant around pH 8.[2] This reversible transformation is a key consideration in the design of synthetic routes involving ISA-lactone.

Figure 1: pH-Dependent Equilibrium of ISA-Lactone and Isosaccharinic Acid. This diagram illustrates the reversible, pH-dependent ring-opening and closing of Isosaccharino-1,4-lactone.

Potential Synthetic Applications: A Forward Look

While the documented use of Isosaccharino-1,4-lactone in multi-step organic synthesis is currently limited, its structure suggests several avenues for its application as a chiral building block. The principles of chiral pool synthesis, which leverage the stereochemistry of natural products to build complex molecules, provide a strong rationale for exploring the synthetic potential of ISA-lactone.[4][5][6]

As a Scaffold for Novel Bio-based Surfactants

The polyhydroxylated nature of ISA-lactone makes it an interesting hydrophilic head group for surfactants. Research on the related α-glucoisosaccharino-1,4-lactone has demonstrated that it can be esterified with fatty acids to produce nonionic surfactants.[7] A similar approach could be applied to ISA-lactone, where the primary and secondary hydroxyl groups could be selectively acylated with long-chain fatty acids to create novel, biodegradable surfactants.

Precursor to Chiral Ligands and Catalysts

The rigid, stereochemically defined framework of ISA-lactone is an ideal starting point for the synthesis of chiral ligands for asymmetric catalysis. The hydroxyl groups can be derivatized to introduce phosphine, amine, or other coordinating moieties. The synthesis of such ligands would involve the development of selective protection and functionalization strategies for the different hydroxyl groups.

Synthesis of Biologically Active Lactones and Natural Product Analogues

Lactones are a common motif in a wide array of biologically active natural products.[8][9][10] ISA-lactone could serve as a starting material for the synthesis of novel lactone-containing compounds with potential pharmaceutical applications. For instance, selective oxidation of the primary hydroxyl group, followed by further functionalization, could lead to a variety of substituted γ-lactones. The stereocenters inherent in ISA-lactone would allow for the synthesis of these new molecules in an enantiomerically pure form.

Key Chemical Transformations and Protocols

The synthetic utility of a chiral building block is defined by the reliability and selectivity of its chemical transformations. The following section details the fundamental reactivity of Isosaccharino-1,4-lactone and provides protocols for its key transformations.

Lactone Hydrolysis and Ring-Closing

The interconversion between the lactone and the open-chain acid is a fundamental property of ISA-lactone. Control over this equilibrium is essential for any synthetic manipulation.

Protocol 1: Base-Mediated Hydrolysis of Isosaccharino-1,4-lactone to Isosaccharinate

Objective: To quantitatively convert Isosaccharino-1,4-lactone to its sodium salt (sodium isosaccharinate).

Materials:

• Isosaccharino-1,4-lactone

• 0.1 M Sodium hydroxide (NaOH) solution

• Deionized water

• pH meter

Procedure:

• Dissolve a known quantity of Isosaccharino-1,4-lactone in deionized water to a final concentration of approximately 10 mM.

• Monitor the initial pH of the solution.

• Slowly add 0.1 M NaOH solution dropwise while stirring and continuously monitoring the pH.

• Continue the addition of NaOH until the pH of the solution stabilizes above 9. The transformation to the open-chain carboxylate is rapid at this pH.[3]

• The resulting solution contains sodium isosaccharinate. This can be used directly for reactions involving the carboxylate or hydroxyl groups.

Protocol 2: Acid-Catalyzed Lactonization of Isosaccharinic Acid

Objective: To convert isosaccharinic acid or its salt back to Isosaccharino-1,4-lactone.

Materials:

• Aqueous solution of sodium isosaccharinate

• 1 M Hydrochloric acid (HCl)

• Deionized water

• pH meter

Procedure:

• Start with an aqueous solution of sodium isosaccharinate.

• While stirring, slowly add 1 M HCl to the solution to lower the pH.

• Continue adding acid until the pH is below 4.

• The lactonization process will begin. The rate of this reaction is slower than the hydrolysis, with a reported half-life of approximately 122 minutes at 23°C.[3]

• To facilitate the completion of the reaction, the solution can be gently warmed (e.g., to 40-50°C) for several hours.

• The progress of the reaction can be monitored by techniques such as HPLC or by the cessation of pH change.

• The resulting aqueous solution of Isosaccharino-1,4-lactone can then be used for subsequent steps, or the lactone can be extracted into an organic solvent if required.

Derivatization of Hydroxyl Groups

The presence of multiple hydroxyl groups on the ISA-lactone scaffold allows for a variety of derivatization reactions. Selective protection and activation of these hydroxyls are key to unlocking the synthetic potential of this molecule. While specific protocols for the selective derivatization of ISA-lactone are not yet widely published, standard procedures for the protection of polyols can be adapted.

Conceptual Workflow for Selective Derivatization:

Figure 2: Conceptual Workflow for the Selective Functionalization of ISA-Lactone. This diagram outlines a potential strategy for achieving differential functionalization of the hydroxyl groups of Isosaccharino-1,4-lactone.

Table 1: Potential Protecting Groups for Hydroxyls on ISA-Lactone

Protecting Group	Reagents	Target Hydroxyl(s)	Cleavage Conditions
Silyl Ethers (e.g., TBDMS)	TBDMSCl, Imidazole	Primary hydroxyl is typically more reactive	Fluoride source (e.g., TBAF)
Acetals (e.g., Acetonide)	Acetone or 2,2-dimethoxypropane, acid catalyst	Vicinal diols (if present and in a favorable conformation)	Acidic hydrolysis
Benzyl Ethers	Benzyl bromide, NaH	All hydroxyls (less selective)	Hydrogenolysis (H₂, Pd/C)
Esters (e.g., Acetate)	Acetic anhydride, pyridine	All hydroxyls, with some selectivity possible	Basic hydrolysis (e.g., K₂CO₃, MeOH)

Challenges and Future Perspectives

The limited application of Isosaccharino-1,4-lactone in organic synthesis to date may be attributed to several factors:

• Selectivity: The presence of multiple hydroxyl groups with similar reactivity can lead to challenges in achieving selective functionalization of a single site.

• Lactone Stability: The pH-dependent equilibrium with the open-chain acid requires careful control of reaction conditions to prevent unwanted ring-opening.

• Availability: While derived from abundant cellulose, the isolation and purification of large quantities of pure ISA-lactone may be a limiting factor for its widespread use.

Despite these challenges, the potential of Isosaccharino-1,4-lactone as a renewable, chiral building block remains significant. Future research in this area should focus on:

• Development of robust protocols for the selective protection and deprotection of its hydroxyl groups. This is the most critical step in unlocking its synthetic versatility.

• Exploration of its reactivity in a wider range of organic transformations, including C-C bond-forming reactions and stereoselective reductions and oxidations.

• Synthesis of a library of novel derivatives to explore their potential biological activities and material properties.

As the demand for sustainable and green chemistry grows, the use of biomass-derived chiral building blocks like Isosaccharino-1,4-lactone is poised to become an increasingly important area of research and development.

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• 1. Bottom-Up Approach to Understand Chirality Transfer across Scales in Cellulose Assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. escholarship.org [escholarship.org]
• 5. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lactones 42. Stereoselective enzymatic/microbial synthesis of optically active isomers of whisky lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Synthesis of lactone ring-containing bioactive natural products. Cardiotonic steroids, naphthoquinone antibiotics, and tetronic acid ionophore antibiotics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Natural and Synthetic Lactones Possessing Antitumor Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biosynthesis and chemical diversity of β-lactone natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

The Versatile Scaffold: Isosaccharino-1,4-lactone as a Precursor for Novel Compound Synthesis

Introduction: Unlocking the Potential of a Unique Chiral Building Block

Isosaccharino-1,4-lactone (ISL), a sugar-derived gamma-lactone, presents a compelling starting point for the synthesis of a diverse array of novel chemical entities. Its inherent chirality, multiple hydroxyl functionalities, and stable lactone ring make it a versatile scaffold for drug discovery and development. This document provides in-depth application notes and detailed protocols for leveraging ISL as a precursor, aimed at researchers, medicinal chemists, and professionals in the pharmaceutical sciences. The strategic manipulation of ISL's structure can lead to the generation of compounds with potential therapeutic applications, including enzyme inhibitors and anti-inflammatory agents.[1]

The core structure of ISL, (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-one, offers three distinct hydroxyl groups that can be selectively or exhaustively functionalized.[2] This trifunctionality, coupled with the lactone moiety, which can be maintained or strategically opened, provides a rich chemical space for exploration.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Isosaccharino-1,4-lactone is fundamental for its effective use in chemical synthesis.

Property	Value	Source
Molecular Formula	C6H10O5	[2]
Molecular Weight	162.14 g/mol	[2]
CAS Number	7397-89-9	[3]
Boiling Point	354°C at 760 mmHg	LookChem
Density	1.49 g/cm³	LookChem
pKa	12.17 ± 0.40 (Predicted)	LookChem

Application Notes: Strategic Derivatization of Isosaccharino-1,4-lactone

The synthetic utility of ISL lies in the selective modification of its hydroxyl groups and the potential for lactone ring-opening reactions. These modifications allow for the introduction of various pharmacophores and the tuning of physicochemical properties such as solubility and bioavailability.

Esterification of Hydroxyl Groups: A Gateway to Bioactive Esters

The hydroxyl groups of ISL can be readily esterified to produce a range of derivatives. This approach is particularly useful for synthesizing nonionic surfactants and potential prodrugs.[1] The choice of esterifying agent can introduce lipophilic chains or moieties with known biological activity.

Causality Behind Experimental Choices:

• Catalyst Selection: Acid catalysts such as p-toluenesulfonic acid (p-TsOH) or sulfuric acid (H₂SO₄) are effective for Fischer-Speier esterification.[4] The choice of catalyst depends on the scale of the reaction and the tolerance of the substrates to strong acids.

• Reaction Conditions: Microwave-assisted synthesis can significantly reduce reaction times and improve yields compared to conventional heating.[1] The use of a Dean-Stark trap to remove water is crucial for driving the equilibrium towards ester formation.[5]

• Solvent: The alcohol reactant can often serve as the solvent. For reactions with solid or highly viscous fatty acids, an inert solvent like toluene can be used to facilitate mixing and azeotropic water removal.[4]

Protection of Hydroxyl Groups: Enabling Site-Selective Modifications

To achieve regioselective derivatization of one or two of the three hydroxyl groups, a protection-deprotection strategy is essential. The differential reactivity of the hydroxyl groups (primary vs. tertiary) can be exploited for selective protection.

Common Protecting Groups for Alcohols:

• Silyl Ethers (e.g., TBDMS, TIPS): These are bulky protecting groups that can selectively protect less sterically hindered primary hydroxyl groups.[6] They are generally stable under a wide range of conditions and can be removed with fluoride reagents.

• Acetals and Ketals: These are suitable for protecting 1,2- and 1,3-diols.[7]

• Esters (e.g., Acetyl, Benzoyl): While used for derivatization, they can also serve as protecting groups that can be removed under basic conditions.[8]

The following diagram illustrates a conceptual workflow for the selective derivatization of ISL:

Caption: A generalized workflow for the synthesis of novel ISL derivatives.

Conversion to Heterocyclic Analogs

The lactone ring and the polyhydroxy nature of ISL make it a suitable precursor for the synthesis of novel heterocyclic compounds. For instance, ring-opening followed by cyclization with appropriate reagents can lead to the formation of nitrogen- or sulfur-containing heterocyclic analogs with potential biological activities.

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on specific substrates and laboratory conditions.

Protocol 1: Microwave-Assisted Esterification of Isosaccharino-1,4-lactone with a Fatty Acid

This protocol is adapted from the esterification of a related glucoisosaccharino-1,4-lactone and is expected to be applicable to ISL.[1]

Materials:

• Isosaccharino-1,4-lactone (ISL)

• Fatty acid (e.g., oleic acid, lauric acid)

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Microwave synthesis reactor

Procedure:

• In a microwave reactor vessel, combine Isosaccharino-1,4-lactone (1.0 mmol), the desired fatty acid (3.0 mmol), and p-toluenesulfonic acid (0.1 mmol).

• Add toluene (5 mL) to the mixture.

• Seal the vessel and place it in the microwave reactor.

• Set the reaction temperature to 100°C and the reaction time to 6-12 hours, with stirring.

• After the reaction is complete, cool the vessel to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Wash the organic phase with a saturated aqueous solution of NaHCO₃ (2 x 15 mL) to neutralize the catalyst and remove unreacted fatty acid.

• Wash the organic phase with brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting mono- and diesters by silica gel column chromatography.

The following diagram outlines the key steps in the esterification protocol:

Caption: Workflow for the microwave-assisted esterification of ISL.

Protocol 2: General Procedure for Silyl Ether Protection of a Primary Hydroxyl Group

This is a general protocol for the selective protection of the primary hydroxyl groups of ISL.

Materials:

• Isosaccharino-1,4-lactone (ISL)

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve Isosaccharino-1,4-lactone (1.0 mmol) in anhydrous DMF (5 mL) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add imidazole (2.2 mmol).

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of TBDMSCl (1.1 mmol) in anhydrous DMF (2 mL) to the reaction mixture.

• Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography.

Conclusion and Future Outlook

Isosaccharino-1,4-lactone is a readily available and highly functionalized chiral precursor with significant potential in the synthesis of novel compounds for drug discovery and other applications. The protocols and strategies outlined in this document provide a foundation for researchers to explore the chemical space accessible from this versatile starting material. Future work in this area could focus on the development of more complex heterocyclic derivatives and the biological evaluation of the synthesized compounds to identify new therapeutic leads. The inherent chirality of ISL also makes it an attractive building block for asymmetric synthesis.[9]

References

• Kumar, V., & Alén, R. (2016). Microwave-assisted catalytic esterification of α-glucoisosaccharino-1,4-lactone with tall oil fatty acids. Sustainable Chemistry and Pharmacy, 4, 4.
• OperaChem. (2024).
• PubChem. (n.d.). Isosaccharino-1,4-lactone. National Center for Biotechnology Information.
• LookChem. (n.d.). isosaccharino-1,4-lactone | 7397-89-9.
• Allard, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-477.
• Chemistry LibreTexts. (2021). 15.10: Protection of Hydroxyl Groups.
• Roberts, J. D., & Caserio, M. C. (1977). Basic Principles of Organic Chemistry (2nd ed.). W. A. Benjamin, Inc.
• Suzhou Highfine Biotech. (2024). Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (II).
• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS.
• Sigma-Aldrich. (n.d.). New Chiral Building Blocks.
• MasterOrganicChemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
• Buchler GmbH. (n.d.). Chiral Building Blocks.
• Carl ROTH. (n.d.). Isosaccharinic acid-1,4-lactone, 1 g.

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• 2. researchgate.net [researchgate.net]
• 3. Bioactive sesquiterpene lactones and other compounds isolated from Vernonia cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. media.neliti.com [media.neliti.com]
• 7. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (II) [en.highfine.com]
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• 9. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

Application Notes and Protocols for the Derivatization of Isosaccharino-1,4-lactone for Analysis

Introduction: The Analytical Challenge of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone (ISA) is a key degradation product of cellulose, particularly under alkaline conditions, such as those found in radioactive waste repositories.[1][2] Its ability to form complexes with radionuclides makes its detection and quantification critical for environmental monitoring and long-term safety assessments of nuclear waste disposal.[2] However, the inherent chemical properties of ISA—high polarity and low volatility due to its multiple hydroxyl groups and its existence in equilibrium with its open-chain carboxylic acid form, isosaccharinic acid—present significant challenges for direct analysis by common chromatographic techniques like gas chromatography (GC).[1][3]

Derivatization is a crucial sample preparation step that chemically modifies ISA to enhance its analytical properties. This process replaces the active hydrogen atoms in the hydroxyl and carboxylic acid groups with less polar, more stable functional groups. The primary goals of derivatization in the context of ISA analysis are:

• Increased Volatility and Thermal Stability: Essential for GC analysis, where the analyte must be vaporized without degradation.

• Improved Chromatographic Behavior: Leads to sharper, more symmetrical peaks and better separation from matrix components.

• Enhanced Detection: Can introduce chromophores or fluorophores for sensitive detection in high-performance liquid chromatography (HPLC).

This guide provides detailed protocols for the derivatization of Isosaccharino-1,4-lactone for both GC-MS and HPLC analysis, with a focus on the causality behind experimental choices to ensure robust and reproducible results.

Part 1: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. To make ISA amenable to GC-MS analysis, derivatization is mandatory. The most common and effective methods are silylation and acetylation.

Silylation: A Robust Method for Volatilization

Silylation is a widely used derivatization technique that replaces active hydrogens with a trimethylsilyl (TMS) group.[4] This significantly reduces the polarity and increases the volatility of the analyte. The most common silylating agents for this purpose are N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[4] For compounds like ISA that can exist in equilibrium with a carbonyl-containing open-chain form, a two-step derivatization involving methoximation prior to silylation is often recommended to prevent the formation of multiple derivatives and ensure consistent results.[5]

Caption: Workflow for two-step derivatization of ISA for GC-MS analysis.

Materials:

• Isosaccharino-1,4-lactone standard or dried sample extract

• Methoxyamine hydrochloride (MOX) solution (20 mg/mL in anhydrous pyridine)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous pyridine

• GC vials with inserts and caps

• Heating block or oven

• Nitrogen evaporator

Procedure:

• Sample Preparation: Ensure the sample is completely dry. If in solution, evaporate the solvent under a gentle stream of nitrogen. The presence of water will deactivate the silylating reagent.

• Methoximation:

  • Add 50 µL of the methoxyamine hydrochloride solution in pyridine to the dried sample in a GC vial.

  • Seal the vial tightly and heat at 60°C for 30 minutes. This step converts any open-chain carbonyl groups to their methoxime derivatives, preventing the formation of multiple silylated isomers.[5]

  • Allow the vial to cool to room temperature.

• Silylation:

  • Add 100 µL of BSTFA (+1% TMCS) or MSTFA to the vial.

  • Seal the vial and heat at 70°C for 45 minutes. The TMCS in BSTFA acts as a catalyst, enhancing the reactivity of the silylating agent.[4]

  • Allow the vial to cool to room temperature.

• GC-MS Analysis: The derivatized sample can be directly injected into the GC-MS system. If necessary, dilute the sample with an appropriate solvent like hexane or ethyl acetate.

Table 1: Silylation Reaction Conditions

Parameter	Condition	Rationale
Reagents	Methoxyamine HCl, BSTFA (+1% TMCS) or MSTFA	MOX stabilizes carbonyl groups; BSTFA/MSTFA are powerful silylating agents.
Solvent	Anhydrous Pyridine	Acts as a catalyst and solvent for the reaction.
Temperature	60°C (Methoximation), 70°C (Silylation)	Ensures complete reaction without degradation of the analyte.
Time	30 min (Methoximation), 45 min (Silylation)	Sufficient time for the reactions to go to completion.

Acetylation: An Alternative for Stable Derivatives

Acetylation is another effective derivatization method where hydroxyl groups are converted to acetate esters using reagents like acetic anhydride, often in the presence of a catalyst such as pyridine.[6] Acetyl derivatives are generally more stable than their TMS counterparts, which can be an advantage for sample storage and handling.

Caption: General reaction for the acetylation of ISA.

Materials:

• Isosaccharino-1,4-lactone standard or dried sample extract

• Acetic anhydride

• Anhydrous pyridine

• GC vials with inserts and caps

• Heating block or oven

• Nitrogen evaporator

• Toluene for co-evaporation

Procedure:

• Sample Preparation: Dry the sample completely in a GC vial under a stream of nitrogen.

• Acetylation:

  • Add 100 µL of anhydrous pyridine and 100 µL of acetic anhydride to the dried sample. Pyridine acts as a catalyst and scavenges the acetic acid byproduct.[7]

  • Seal the vial tightly and heat at 70°C for 1 hour.

  • Allow the vial to cool to room temperature.

• Work-up:

  • Evaporate the excess pyridine and acetic anhydride under a stream of nitrogen.

  • Add 100 µL of toluene and evaporate again to ensure complete removal of pyridine (azeotropic removal). Repeat this step if necessary.[7]

• Reconstitution and Analysis: Reconstitute the dried acetylated derivative in a suitable solvent (e.g., ethyl acetate or hexane) for GC-MS analysis.

Table 2: Acetylation Reaction Conditions

Parameter	Condition	Rationale
Reagents	Acetic Anhydride, Pyridine	Acetic anhydride is the acetylating agent; pyridine is the catalyst.
Solvent	Pyridine (also acts as catalyst)	Facilitates the reaction and neutralizes the acetic acid byproduct.
Temperature	70°C	Provides sufficient energy for the reaction to proceed efficiently.
Time	1 hour	Ensures complete acetylation of all hydroxyl groups.

Part 2: Derivatization for High-Performance Liquid Chromatography (HPLC) Analysis

For HPLC analysis, derivatization is primarily employed to enhance the detectability of ISA, especially with UV or fluorescence detectors, as ISA itself lacks a strong chromophore. Esterification of the carboxylic acid form of ISA is a viable approach.

Esterification for UV Detection

Esterification of the carboxylic acid group of isosaccharinic acid with a UV-absorbing reagent allows for sensitive detection. A common method involves the use of boron trifluoride (BF3) in methanol to form methyl esters.[5][8]

Caption: Workflow for the esterification of ISA for HPLC-UV analysis.

Materials:

• Isosaccharinic acid standard or sample extract

• Boron trifluoride-methanol solution (10-14% w/w)

• Methanol (anhydrous)

• Reaction vials with screw caps

• Heating block or water bath

• Hexane

• Saturated sodium chloride solution

Procedure:

• Sample Preparation: If the sample is in an aqueous solution, it should be evaporated to dryness.

• Esterification:

  • Add 1-2 mL of BF3-methanol solution to the dried sample in a reaction vial.

  • Seal the vial and heat at 60-100°C for 10-15 minutes. The BF3 acts as a Lewis acid catalyst to promote the esterification of the carboxylic acid with methanol.[8]

  • Allow the vial to cool to room temperature.

• Extraction:

  • Add 1 mL of water and 1 mL of hexane to the reaction vial.

  • Shake vigorously to extract the methyl ester derivative into the hexane layer.

  • Add saturated sodium chloride solution to facilitate phase separation.

• Sample Collection and Analysis:

  • Carefully transfer the upper hexane layer containing the ISA methyl ester to a clean vial.

  • The sample is now ready for injection into the HPLC system with UV detection.

Table 3: Esterification Reaction Conditions

Parameter	Condition	Rationale
Reagent	Boron Trifluoride-Methanol (10-14%)	BF3 is an effective catalyst for esterification.
Solvent	Methanol	Serves as both the solvent and the reactant to form the methyl ester.
Temperature	60-100°C	Accelerates the reaction rate.
Time	10-15 minutes	Sufficient for complete esterification.

Conclusion

The choice of derivatization protocol for Isosaccharino-1,4-lactone depends on the analytical technique employed and the specific requirements of the analysis. For GC-MS, two-step methoximation-silylation is a robust method for producing volatile derivatives suitable for separation and identification. Acetylation offers a stable alternative. For HPLC analysis, esterification can be used to introduce a UV-active group, enabling sensitive detection. The protocols provided in this guide offer a comprehensive starting point for researchers, scientists, and drug development professionals working with this important cellulose degradation product. It is recommended to optimize these methods for specific sample matrices and analytical instrumentation to achieve the best results.

References

• Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. (2025, March 9). The Bumbling Biochemist. [Link]

• O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2). (2021, October 6). GlycoPOD. [Link]

• Ekberg, C., Ekberg, S., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-478. [Link]

• Sharma, A. K., Clauss, S. A., Mong, G. M., Wahl, K. L., & Campbell, J. A. (1998). Analysis and quantification of organic acids in simulated Hanford tank waste and Hanford tank waste. Journal of Chromatography A, 805(1-2), 101-107. [Link]

• Glaus, M. A., & Van Loon, L. R. (2008). Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. Journal of Nuclear Science and Technology, 45(sup5), 1-8. [Link]

• Harvey, D. J. (2020). Mass spectrometric fragmentation of trimethylsilyl and related alkylsilyl derivatives. Mass Spectrometry Reviews, 39(1-2), 105-211. [Link]

• Lassen, S. F., Lomholt, J. P., & Fabricius, I. L. (1980). Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine. Clinical chemistry, 26(11), 1554-1561. [Link]

• ResearchGate. (2014, August 12). How can I get acetylation with acetic anhydride and prydine? [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. [Link]

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• 2. shimadzu.com [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. organomation.com [organomation.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Purification of Synthetic Isosaccharino-1,4-lactone

Welcome to the technical support center for the purification of synthetic Isosaccharino-1,4-lactone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this valuable synthetic intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Introduction to the Challenges

Isosaccharino-1,4-lactone, a key chiral building block, presents unique purification challenges primarily due to its hydrophilic nature, the presence of multiple hydroxyl groups, and its pH-dependent equilibrium with its open-chain carboxylic acid form, isosaccharinic acid.[1][2] The synthetic route, often involving the degradation of polysaccharides under alkaline conditions, can introduce a variety of closely related impurities, making the isolation of the pure lactone a non-trivial task.[3][4][5] This guide will equip you with the knowledge to anticipate and overcome these hurdles.

Troubleshooting Guide: Column Chromatography

Column chromatography is a fundamental technique for the purification of Isosaccharino-1,4-lactone. However, issues such as poor separation, low yield, and product degradation can arise. This section provides a systematic approach to troubleshooting common problems.

Problem 1: Poor Separation of Isosaccharino-1,4-lactone from Impurities

Symptoms:

• Broad, overlapping peaks in the chromatogram.

• Fractions containing a mixture of the product and impurities, as determined by analytical techniques like HPLC or TLC.

Possible Causes & Solutions:

Cause	Explanation	Solution
Inappropriate Stationary Phase	The polarity of the stationary phase may not be optimal for resolving the highly polar Isosaccharino-1,4-lactone from structurally similar impurities, such as its stereoisomers (e.g., the β-isomer).[6]	Primary Recommendation: Use normal-phase silica gel, which is effective for separating polar compounds. Alternative: Consider using a more specialized stationary phase, such as an amino-propyl bonded silica, which can offer different selectivity for polar analytes.[7]
Incorrect Mobile Phase Composition	The eluting power of the mobile phase is critical. A solvent system that is too polar will elute all components too quickly, resulting in poor separation. A system that is not polar enough will lead to long retention times and broad peaks.	Starting Point: A gradient of ethyl acetate in a non-polar solvent like hexanes or heptane is a common starting point for the purification of polar molecules. Optimization: Systematically vary the solvent ratio to achieve optimal separation. For highly polar compounds, consider adding a small percentage of a more polar solvent like methanol or isopropanol to the mobile phase.
Sample Overload	Exceeding the binding capacity of the column will lead to broad, tailing peaks and poor resolution.	Rule of Thumb: The amount of crude sample loaded should generally be 1-5% of the mass of the stationary phase. For difficult separations, reduce the loading to less than 1%.

Experimental Protocol: Optimizing Column Chromatography Separation

• Analytical TLC: Before attempting a column, use Thin Layer Chromatography (TLC) to screen for an effective mobile phase. The ideal solvent system will give your product an Rf value of approximately 0.3-0.4 and show good separation from impurities.

• Column Packing: Ensure the column is packed uniformly to prevent channeling. A poorly packed column will lead to a non-uniform flow of the mobile phase and poor separation.

• Gradient Elution: If isocratic elution (a constant mobile phase composition) does not provide adequate separation, employ a gradient elution. Start with a less polar mobile phase and gradually increase the polarity to elute the compounds of interest sequentially.

Workflow for Troubleshooting Poor Separation

Caption: Troubleshooting workflow for poor chromatographic separation.

Problem 2: Low Recovery of Isosaccharino-1,4-lactone

Symptoms:

• The total amount of purified product is significantly lower than expected based on the amount of crude material loaded.

Possible Causes & Solutions:

Cause	Explanation	Solution
Irreversible Adsorption	The highly polar nature of Isosaccharino-1,4-lactone can lead to strong, sometimes irreversible, binding to the silica gel.	Mobile Phase Modifier: Add a small amount of a competitive binder, such as a few drops of acetic acid or triethylamine, to the mobile phase to reduce tailing and improve recovery. The choice of modifier depends on the nature of the impurities.
Product Degradation on Column	Prolonged exposure to the acidic surface of silica gel can potentially lead to degradation, especially if the crude material contains acidic or basic impurities. The lactone is also susceptible to hydrolysis.	Speed of Purification: Perform the chromatography as quickly as possible without sacrificing separation. Neutralize Crude Sample: If the crude material is acidic or basic, consider a work-up step to neutralize it before chromatography.
Co-elution with Non-UV Active Impurities	If relying solely on UV detection for fraction analysis, non-UV active impurities may co-elute with the product, leading to an overestimation of the purity of the pooled fractions and subsequent loss of product during later purification steps.	Alternative Visualization: Use a more universal TLC staining method, such as potassium permanganate or vanillin stain, to visualize all components in the fractions.

Troubleshooting Guide: Crystallization

Crystallization is an excellent final purification step to obtain highly pure Isosaccharino-1,4-lactone. However, inducing crystallization can be challenging.

Problem: Failure of Isosaccharino-1,4-lactone to Crystallize

Symptoms:

• The product remains as an oil or amorphous solid after solvent removal.

• The solution remains clear even at high concentrations and low temperatures.

Possible Causes & Solutions:

Cause	Explanation	Solution
High Purity Required for Crystallization	The presence of even small amounts of impurities can inhibit crystal lattice formation.	Pre-purification: Ensure the material is of sufficient purity (>90-95%) before attempting crystallization. Use column chromatography as a preliminary purification step.
Inappropriate Crystallization Solvent	The ideal crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.	Solvent Screening: Systematically screen a range of solvents with varying polarities. Good starting points for polyhydroxylated compounds include alcohols (ethanol, isopropanol), esters (ethyl acetate), and ketones (acetone).[8][9] Forcing crystallization by adding a non-polar co-solvent (e.g., hexanes, diethyl ether) to a solution of the compound in a more polar solvent can also be effective.[8]
Supersaturation Not Achieved	Crystallization requires a supersaturated solution. This may not be achieved if the solution is too dilute or if the cooling rate is too fast.	Slow Evaporation: Allow the solvent to evaporate slowly from a loosely covered container. Slow Cooling: Cool the saturated solution slowly to allow for the formation of well-ordered crystals. A dewar filled with warm water can be used for very slow cooling.
Lack of Nucleation Sites	Crystal growth requires an initial nucleation event.	Scratching: Gently scratch the inside of the flask with a glass rod at the meniscus of the solution to create microscopic imperfections that can act as nucleation sites. Seeding: If available, add a single, tiny crystal of pure Isosaccharino-1,4-lactone to the supersaturated solution to induce crystallization.

Experimental Protocol: Screening for Crystallization Solvents

• Place a small amount (10-20 mg) of the purified oil or amorphous solid into several small test tubes.

• To each tube, add a different solvent dropwise until the solid just dissolves at room temperature. If it is very soluble, that solvent is not a good choice for single-solvent crystallization.

• If the compound is sparingly soluble at room temperature, gently heat the tube to see if it dissolves. If it does, this is a good candidate solvent. Allow it to cool slowly to room temperature and then in an ice bath to see if crystals form.

• If the compound is insoluble in a solvent even when heated, this solvent may be useful as an anti-solvent in a two-solvent system.

Logical Flow for Crystallization Troubleshooting

Caption: A logical approach to troubleshooting crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the relationship between Isosaccharino-1,4-lactone and Isosaccharinic acid, and how does it affect purification?

A1: Isosaccharino-1,4-lactone exists in a pH-dependent equilibrium with its corresponding open-chain carboxylic acid, Isosaccharinic acid.[1][2] In acidic to neutral conditions, the lactone form is favored. Under basic conditions, the lactone ring opens to form the carboxylate salt of Isosaccharinic acid. This is critically important during purification. Acidic conditions should be maintained during extraction and chromatography to keep the molecule in its less polar, lactone form. Exposure to basic conditions will convert it to the highly polar and water-soluble carboxylate, making it difficult to extract into organic solvents and purify by normal-phase chromatography.

Q2: What are the expected major impurities in a synthetic preparation of Isosaccharino-1,4-lactone?

A2: The synthesis of isosaccharinic acids, the precursors to the lactone, often involves the alkaline degradation of cellulose.[3][5] This process typically yields a mixture of diastereomers, primarily the α- and β-forms of isosaccharinic acid.[5][6] Therefore, the corresponding lactones of these diastereomers are expected to be the major impurities. Other potential byproducts include smaller organic acids and residual starting materials.

Q3: How can I monitor the purity of my fractions during column chromatography?

A3: Analytical Thin Layer Chromatography (TLC) is the most common method. Since Isosaccharino-1,4-lactone does not have a strong UV chromophore, visualization with UV light may not be effective. It is recommended to use a chemical stain for visualization. A potassium permanganate stain is excellent for detecting compounds with hydroxyl groups, which will appear as yellow spots on a purple background.

Q4: What are the recommended storage conditions for purified Isosaccharino-1,4-lactone?

A4: To prevent hydrolysis of the lactone, it should be stored in a dry, cool place. A desiccator at 4°C is ideal. If the material is in solution, it should be dissolved in a dry, aprotic solvent and stored at low temperatures.

Q5: What is the approximate thermal stability of Isosaccharino-1,4-lactone?

References

• Alen, R., & Valkonen, J. (1995). The Crystal and Molecular Structures of Five-Carbon and Six-Carbon Isosaccharino-1,4-lactones from Alkaline Pulping. Acta Chemica Scandinavica, 49, 536-539. [Link]

• Bule, P., et al. (2021). The structure and role of lactone intermediates in linkage-specific sialic acid derivatization reactions. Scholarly Publications Leiden University. [Link]

• Guan, Y., et al. (2022). Crystallization Thermodynamics of α-Lactose Monohydrate in Different Solvents. Pharmaceutics, 14(8), 1716. [Link]

• Holm, N., et al. (2010). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. ResearchGate. [Link]

• Holm, N., et al. (n.d.). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. Retrieved January 16, 2026, from [Link]

• Kearney, M. (n.d.). Chromatographic Applications in the Cane Sugar Industry. Amalgamated Research. [Link]

• Waters Corporation. (n.d.). Your Essential Guide to Sugar Analysis with Liquid Chromatography. [Link]

• Pocklington, J. (2016). The Biodegradation of Isosaccharinic Acids Under Hyperalkaline Conditions. University of Huddersfield Repository. [Link]

• Rout, S. P., et al. (2015). Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal. PLOS One, 10(3), e0119334. [Link]

• Rout, S. P., et al. (2015). Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities. PLOS One, 10(9), e0137682. [Link]

• van der Vlist, E. J. (2006). Process innovation in the sugar industry: Chromatographic sugar separation using SMB technology. SciSpace. [Link]

• NETZSCH Analyzing & Testing. (2022, June 30). Thermal Stability of Lactose by Means of TGA-FT-IR. [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. [Link]

• Química Organica.org. (n.d.). Lactone Synthesis. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• Wang, Y., et al. (2019). Characteristics of the Thermal Degradation of Glucose and Maltose Solutions. Molecules, 24(9), 1736. [Link]

• Greenfield, B. F., et al. (1994). The identification and degradation of isosaccharinic acid, a cellulose degradation product. Materials Research Society Symposium Proceedings, 353, 1151.

• Wikipedia. (2024, January 12). Vitamin C. [Link]

• Wu, K., et al. (2022). Crystallization Thermodynamics of α-Lactose Monohydrate in Different Solvents. Pharmaceutics, 14(8), 1716. [Link]

• Rout, S. P., et al. (2015). The α- (L) and β- (R) conformations of isosaccharinic acid (ISA). ResearchGate. [Link]

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• 5. Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Characteristics of the Thermal Degradation of Glucose and Maltose Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Isosaccharino-1,4-lactone Synthesis

Welcome to the technical support resource for the synthesis of Isosaccharino-1,4-lactone (ISA-lactone). This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield and purity of this valuable compound. We will move beyond simple protocols to explore the causality behind experimental choices, empowering you to troubleshoot effectively and achieve consistent, high-quality results.

Foundational Principles of ISA-Lactone Synthesis

Isosaccharino-1,4-lactone is the cyclic ester of α-D-isosaccharinic acid (HISA). The synthesis fundamentally hinges on two key stages:

• Formation of Isosaccharinic Acid (HISA): HISA is a degradation product of cellulose and other polysaccharides under alkaline conditions.[1][2] Synthetically, it is often generated by the alkaline treatment of sugars like lactose. This step involves a complex series of reactions, including Lobry de Bruyn–van Ekenstein transformation and β-elimination, followed by a benzylic acid rearrangement.

• Lactonization: The conversion of the open-chain HISA to the desired Isosaccharino-1,4-lactone is a reversible, pH-dependent intramolecular esterification.[2][3]

The equilibrium between HISA and its lactone is the most critical factor influencing the final yield and purity. Understanding and controlling this equilibrium is paramount. In acidic solutions, HISA undergoes an acid-catalyzed dehydration to form the lactone, while the open-chain carboxylate form (ISA⁻) dominates at higher pH.[2][3][4]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Question: My overall yield of Isosaccharino-1,4-lactone is consistently low. What are the primary factors to investigate?

Answer: Low yield is a multifaceted problem that can originate from the initial formation of isosaccharinic acid or the subsequent lactonization and purification steps. A systematic approach is crucial for diagnosis.

• Purity and Quality of Starting Materials: The efficiency of the initial alkaline degradation is highly dependent on the purity of your carbohydrate source. Ensure you are using high-purity starting materials. Old reagents, particularly sugars, can degrade or contain inhibitors.[5]

• Inefficient Alkaline Degradation: The conversion of the parent sugar to HISA is a critical step. Reaction temperature, reaction time, and the concentration of the base (e.g., Ca(OH)₂, NaOH) must be carefully controlled to minimize the formation of other saccharinic acid isomers (like β-ISA or xylo-ISA) and other degradation byproducts.[1][6]

• Incomplete Lactonization: This is the most common cause of low yield. The equilibrium may not be sufficiently shifted towards the lactone. This is almost always a pH issue. You must ensure the solution is sufficiently acidic to favor the cyclic form.[2]

• Suboptimal Work-up and Purification: Significant product loss can occur during extraction and purification. Isosaccharino-1,4-lactone has high water solubility, which can lead to poor recovery during aqueous work-ups. Furthermore, inappropriate purification methods can result in sample loss.[7]

Below is a workflow to systematically troubleshoot low yields:

Caption: Troubleshooting workflow for low ISA-lactone yield.

Question: I suspect the lactonization of my isosaccharinic acid is incomplete. How can I drive the reaction to completion?

Answer: This is an excellent question that targets the core equilibrium of the synthesis. To drive the reaction toward the lactone, you must control the pH and allow sufficient time for equilibrium to be reached.

• pH Adjustment: The lactone form is heavily favored in acidic conditions (pH < 3). After the alkaline degradation step, the solution must be carefully acidified. The use of a strong acid (e.g., HCl) is common. It is advisable to use a pH meter to adjust the pH to ~2-3. Under very acidic conditions, the transformation from HISA to the lactone is a proton-catalyzed dehydration.[3]

• Kinetics of Lactonization: The conversion is not instantaneous. The transformation from HISA to the lactone exhibits first-order behavior with a half-life of approximately 122 minutes at 23°C.[2] Therefore, after acidification, the solution should be stirred at room temperature for several hours (e.g., 4-6 hours, or overnight) to ensure the equilibrium fully shifts to the lactone product.

• Reaction Monitoring: You can monitor the disappearance of the HISA peak and the appearance of the ISA-lactone peak using HPLC. This will give you empirical data on when the reaction has reached completion under your specific conditions.

Question: My final product is contaminated with residual isosaccharinic acid. How can I improve its purity?

Answer: This is a common purification challenge. The key is to exploit the chemical differences between the neutral lactone and the ionizable carboxylic acid.

• Liquid-Liquid Extraction: At a neutral or slightly basic pH (e.g., pH 7-8), the open-chain HISA will be deprotonated to its carboxylate form (ISA⁻), making it highly water-soluble. The neutral lactone will have comparatively higher solubility in organic solvents like ethyl acetate. You can perform an extraction where the aqueous phase is adjusted to pH 7-8. The lactone will preferentially partition into the organic layer, while the charged ISA⁻ remains in the aqueous layer. Multiple extractions will improve recovery.

• Ion-Exchange Chromatography: This is a highly effective method.[8] Use an anion exchange resin. At a buffered pH of ~7, the negatively charged ISA⁻ will bind to the column, while the neutral ISA-lactone will elute. The bound HISA can be washed off later with a low pH or high salt buffer if recovery is desired.

• Silica Gel Chromatography: While both compounds are polar, careful column chromatography on silica gel can effectively separate the lactone from the more polar carboxylic acid.[8] A gradient elution starting with a less polar solvent system (e.g., dichloromethane/methanol) and gradually increasing the polarity can provide good separation.

Purification Method	Principle	Advantages	Disadvantages
Liquid-Liquid Extraction	Differential solubility based on pH and charge.	Fast, scalable, good for initial cleanup.	May have incomplete separation; potential for product loss in the aqueous phase.
Ion-Exchange Chromatography	Separation based on charge.	Excellent selectivity for removing the acid.	Requires specific resins; can be slower than extraction.
Silica Gel Chromatography	Separation based on polarity.	High resolution possible; well-established technique.	Can be time-consuming; requires significant solvent volumes.

Question: How can I reliably analyze the purity of my final product?

Answer: A multi-technique approach is recommended for unambiguous purity assessment.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for quantitative analysis. Using a column like a Sugar-D or a C18 column with an aqueous mobile phase can separate ISA-lactone from HISA and other polar impurities.[9][10] A refractive index (RI) detector is often used for carbohydrate-like molecules.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides excellent resolution and structural confirmation. Isosaccharino-1,4-lactone must first be derivatized (e.g., silylation) to increase its volatility. GC-MS has been successfully used to identify ISA-lactone in biological samples.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation and purity assessment. The spectra of the lactone are distinct from the open-chain acid. The absence of a carboxylic acid proton signal (typically >10 ppm) and the presence of the characteristic lactone carbonyl carbon signal (~175-180 ppm) in the ¹³C NMR spectrum are strong indicators of purity.

Frequently Asked Questions (FAQs)

Q1: What is the precise relationship between α-D-isosaccharinic acid (HISA) and Isosaccharino-1,4-lactone?

The two compounds exist in a dynamic, pH-dependent equilibrium in aqueous solution.[1] The reaction can be written as: HISA ⇌ Isosaccharino-1,4-lactone + H₂O At low pH, the equilibrium lies to the right (lactone). At high pH, the lactone ring opens (hydrolyzes) to form the carboxylate of HISA, shifting the equilibrium to the left.[2] The equilibrium constant for the reaction HISA ↔ H⁺ + ISA-lactone + H₂O has been determined to be K₁ = 6.88 ± 0.64.[2]

Q2: Can I use other lactonization methods, like Yamaguchi or Mitsunobu reactions?

While methods like Yamaguchi, Shiina, or Mitsunobu lactonization are powerful tools in organic synthesis for forming lactones from hydroxy acids[7], they are generally unnecessary and overly complex for this specific synthesis. The intramolecular cyclization of HISA is readily achieved by simple pH adjustment, which is more efficient, atom-economical, and avoids the use of expensive or toxic reagents.

Q3: Are there different isomers of Isosaccharino-1,4-lactone I should be aware of?

Yes. The alkaline degradation of cellulose produces approximately equal amounts of α- and β-D-isosaccharinic acids.[2][6] Each of these can form a corresponding lactone. Furthermore, other isomers like xyloisosaccharinic acid can also be formed, which also has its own lactone.[4] Therefore, your final product may be a mixture of diastereomeric lactones depending on your starting material and reaction conditions. Separation of these isomers can be challenging and often requires advanced chromatographic techniques.

Key Experimental Protocol: Synthesis from Lactose

This protocol provides a generalized framework. Optimization of stoichiometry, temperature, and reaction times is recommended.

Part A: Preparation of Calcium Isosaccharinate

• Dissolution: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve lactose (1.0 eq) in deionized water.

• Addition of Base: Add a slurry of calcium hydroxide (Ca(OH)₂, ~3.0 eq) to the lactose solution.

• Reaction: Heat the mixture to reflux (approx. 100-105 °C) with vigorous stirring for 8-12 hours. The solution will turn a dark brown/black color.

• Cooling and Filtration: Allow the reaction to cool to room temperature. Filter the mixture through a pad of Celite to remove excess calcium hydroxide and other solids. Wash the filter cake with deionized water.

• Carbonation: Bubble CO₂ gas through the combined filtrate to precipitate excess calcium as calcium carbonate (CaCO₃).

• Final Filtration: Filter off the CaCO₃ precipitate. The resulting pale-yellow solution contains the calcium salt of isosaccharinic acid isomers.

Part B: Lactonization and Purification

• Acidification: Cool the filtrate from Part A in an ice bath. Slowly add a strong acid (e.g., 6M HCl) with stirring, monitoring the pH with a pH meter until it reaches a stable value of 2.0-2.5.

• Equilibration: Stir the acidified solution at room temperature for at least 6 hours (or overnight) to allow for complete lactonization.

• Extraction: Transfer the solution to a separatory funnel and extract multiple times (e.g., 5 x volume) with ethyl acetate. The lactone product is being extracted into the organic phase.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Isosaccharino-1,4-lactone as a viscous oil or solid.

• Final Purification: Purify the crude product by column chromatography on silica gel using a suitable solvent gradient (e.g., 0-15% methanol in dichloromethane) to obtain the pure lactone.

References

• MDPI. (2022). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Retrieved from [Link]

• Rai, D., & Kitamura, A. (2016). Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. Cogent Chemistry, 2(1), 1240375. Retrieved from [Link]

• ResearchGate. (2020). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. Retrieved from [Link]

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-481. Retrieved from [Link]

• PubMed. (1978). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Retrieved from [Link]

• Nature. (2025). Photocatalytic production and biological activity of D-arabino-1,4-lactone from D-fructose. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. Retrieved from [Link]

• PubChem. (n.d.). Isosaccharino-1,4-lactone. Retrieved from [Link]

• Google Patents. (1995). JP2785363B2 - Lactone purification method.
• Google Patents. (2016). CN105510460A - Method for quantitative detection of gluconic acids and glucono lactone.

• PubMed. (1998). The Glycosyl-Aldonolactone Approach for the Synthesis of beta-D-Galf-(1-->3)-D-Manp and 3-deoxy-beta-D-xylo-hexofuranosyl-(1-->3)-D-Manp. Retrieved from [Link]

• Chemistry Steps. (n.d.). Synthesis and Reactions of Lactones and Lactams. Retrieved from [Link]

• PubMed. (1977). Synthesis of L-idaro-1,4-lactone, an inhibitor of alpha-L-idosiduronase. Retrieved from [Link]

• ResearchGate. (2019). The α- (L) and β- (R) conformations of isosaccharinic acid.... Retrieved from [Link]

• ResearchGate. (2008). Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. Retrieved from [Link]

• MDPI. (2020). Intramolecular Lactones of Sialic Acids. Retrieved from [Link]

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• 8. JP2785363B2 - Lactone purification method - Google Patents [patents.google.com]
• 9. Photocatalytic production and biological activity of D-arabino-1,4-lactone from D-fructose - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN105510460A - Method for quantitative detection of gluconic acids and glucono lactone - Google Patents [patents.google.com]
• 11. Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

common side reactions and byproducts in Isosaccharino-1,4-lactone preparation

Welcome to the technical support center for Isosaccharino-1,4-lactone (ISA-lactone) preparation. This guide is designed for researchers, scientists, and professionals in drug development who are working with or synthesizing this important carbohydrate derivative. Here, we address common challenges, side reactions, and byproduct formation encountered during its preparation, providing in-depth troubleshooting and frequently asked questions.

Introduction to Isosaccharino-1,4-lactone Synthesis

Isosaccharino-1,4-lactone is the cyclic ester of isosaccharinic acid (ISA). The synthesis of ISA and its subsequent lactonization are pivotal in various research areas. However, the reaction pathways can be complex, often leading to a mixture of products that complicate purification and reduce yields. The primary route to isosaccharinic acid involves the alkaline degradation of hexose sugars or polysaccharides like cellulose.[1] This process, known as a "peeling" reaction, involves the stepwise degradation from the reducing end of the sugar chain.[1]

Under alkaline conditions, especially at elevated temperatures, a complex mixture of degradation products can form, including various isomers of ISA and smaller organic acids.[2] Understanding and controlling these side reactions are critical for obtaining pure Isosaccharino-1,4-lactone.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My reaction yields a mixture of α-ISA and β-ISA. How can I control the stereoselectivity?

Answer: The formation of both α-D-isosaccharinic acid (α-ISA) and β-D-isosaccharinic acid (β-ISA) is a common outcome of the alkaline degradation of cellulose.[3][4] These two diastereomers are often produced in roughly equal amounts.[5][6]

• Causality: The formation of these isomers is inherent to the reaction mechanism, which proceeds through a common intermediate that can be attacked from two different faces, leading to the two diastereomers.

• Troubleshooting:

  • Separation is Key: Directing the reaction to selectively produce one isomer is challenging. Therefore, the most practical approach is to focus on efficient separation of the resulting diastereomers. Techniques like fractional crystallization of their salts (e.g., calcium salts) can be effective. The calcium salt of α-ISA, for instance, is known to be sparingly soluble and can be crystallized from the reaction mixture.[7]

  • Chromatography: For laboratory-scale purifications, chromatographic methods are indispensable. High-performance liquid chromatography (HPLC) or centrifugal partition chromatography (CPC) can be employed for the separation of these closely related isomers.[8]

FAQ 2: Besides ISA isomers, what other byproducts should I expect in my reaction mixture?

Answer: The alkaline degradation of carbohydrates is not a clean process and can generate a variety of smaller organic acids.

• Common Byproducts: Expect to find formic acid and lactic acid as significant byproducts.[2] Depending on the starting material and reaction conditions, other C4 and C5 saccharinic acids and their lactones may also be present. The degradation of hemicellulose, if present as an impurity in your cellulose source, can lead to the formation of xylo-isosaccharinic acid (X-ISA).[9]

• Mechanism of Formation: These smaller acids arise from competing fragmentation reactions of the carbohydrate backbone under strong alkaline conditions.

• Troubleshooting & Mitigation:

  • Temperature Control: Higher reaction temperatures tend to increase the rate of degradation and the formation of a wider range of byproducts.[2] Maintaining a consistent and optimized temperature is crucial.

  • Reaction Time: Prolonged reaction times can lead to the further degradation of the desired isosaccharinic acid.[10] Monitor the reaction progress to determine the optimal endpoint.

  • pH Control: While high pH is necessary for the reaction, excessively high concentrations of hydroxide can promote side reactions. The reaction rate is less dependent on the OH- concentration above pH 12.5.[11]

FAQ 3: I am having trouble isolating the lactone form. My product seems to be the open-chain carboxylic acid. Why?

Answer: The equilibrium between the Isosaccharino-1,4-lactone and its open-chain carboxylic acid form (isosaccharinic acid) is highly pH-dependent.[6][12]

• The Role of pH: In alkaline solutions (pH 8 and above), the open-chain carboxylate form is favored.[13] The lactone form predominates in acidic to neutral conditions.[12][13]

• Troubleshooting the Isolation:

  • Acidification: To isolate the lactone, the reaction mixture must be carefully acidified after the alkaline degradation step. This will shift the equilibrium towards the cyclic lactone.

  • Extraction: Once acidified, the lactone can be extracted from the aqueous solution using a suitable organic solvent.

  • Kinetics of Lactonization: The conversion from the open-chain acid to the lactone is not instantaneous. The transformation from HISA to ISA-lactone exhibits first-order kinetics with a half-life of approximately 122 minutes at 23°C.[6] Allowing sufficient time for equilibration after acidification is important for maximizing the yield of the lactone.

Experimental Workflow & Protocol Considerations

The following is a generalized workflow for the preparation and purification of Isosaccharino-1,4-lactone, highlighting critical steps for minimizing side reactions.

Caption: Generalized workflow for Isosaccharino-1,4-lactone synthesis.

Data Summary: Factors Influencing Byproduct Formation

Parameter	Effect on Main Reaction	Effect on Side Reactions/Byproducts	Recommendation
Temperature	Increased rate	Significantly increased rate and diversity of byproducts (e.g., formic, lactic acids)[2]	Maintain moderate and consistent temperature.
Reaction Time	Increased conversion	Can lead to degradation of the desired product[10]	Monitor reaction progress to find the optimal time.
pH	Essential for peeling reaction	Very high pH can promote fragmentation	Maintain pH above 12.5 but avoid excessive alkalinity.[11]
Oxygen	Can lead to oxidative degradation pathways, forming different byproducts	Conduct the reaction under anaerobic conditions.[2][3]
Starting Material Purity	Hemicellulose impurities lead to X-ISA formation[9]	Use pure cellulose as a starting material.

In-depth Look at Side Reactions

The primary side reactions in Isosaccharino-1,4-lactone preparation stem from the non-specific nature of alkaline degradation of carbohydrates. The "peeling" reaction, while being the main pathway to ISA, competes with other degradation routes.

Caption: Competing reaction pathways in alkaline degradation of cellulose.

Analytical Characterization

Proper identification of the desired product and byproducts is crucial.

• Chromatography: High-performance anion exchange chromatography with pulsed amperometric detection (HPAEC-PAD) is a powerful technique for the analysis of the various carboxylic acids in the reaction mixture.

• Spectroscopy:

  • NMR: ¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the isolated lactone and for identifying impurities.

  • UV-Vis: While the lactone and carboxylic acid forms have overlapping spectra, UV spectroscopy can be used to study the kinetics of the ring-opening and closing reactions.[13]

Concluding Remarks

The synthesis of Isosaccharino-1,4-lactone is a nuanced process where careful control of reaction parameters is paramount to achieving good yields and purity. By understanding the underlying chemistry of the main and side reactions, researchers can effectively troubleshoot their experiments and optimize their synthetic protocols. This guide provides a foundation for addressing the common challenges encountered in the preparation of this important molecule. For further in-depth understanding, the provided references are highly recommended.

References

• Grokipedia. Isosaccharinic acid.
• Kim, B., Jang, J., Choi, S., Kang, M., Ha, J., Cho, C.-H., & Oh, S. (Year). Degradation of Cellulosic Materials Into Isosaccharinic Acid Both Under Partially Aerobic and Completely Anaerobic Conditions. koreascholar.
• Pavasars, I., Hagberg, J., Borén, H., & Allard, B. (2003). Degradation of Cellulose under Alkaline Conditions: New Insights from a 12 Years Degradation Study. Environmental Science & Technology, 37(23), 5483-5492.
• (2011). Alkaline degradation of cellulose: mechanisms and kinetics. Diva-Portal.org.
• Van Loon, L. R., & Glaus, M. A. (1997). Degradation of Cellulosic Materials Under the Alkaline Conditions of a Cementitious Repository for Low- and Intermediate-Level Radioactive Waste. Part I: A Review of the Work Carried Out in the EU “Cellulose Project”. Paul Scherrer Institut.
• Pavasars, I., Hagberg, J., Borén, H., & Allard, B. (2008).
• Rout, S. P., Charles, C. J., Doulgeris, C., Laws, A. P., & Humphreys, P. N. (2015). The α- (L) and β- (R) conformations of isosaccharinic acid...
• Ekberg, C., Ekberg, S., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-481.
• Getahun, G., Warwick, P., Zauner, S., & Trautmann, N. (Year). C3 Spectroscopic Studies of Iso-Saccharinic Acid and Determination of Calcium by X-Ray Fluorescence Spectroscopy.
• Wikipedia.
• Kutus, B., Gaona, X., Pallagi, A., Pálinkó, I., & Sipos, P. (Year). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6.
• Rai, D., & Kitamura, A. (Year). Structures of α-isosaccharinic acid (left) and gluconic acid (right).
• Glaus, M. A., & Van Loon, L. R. (2008). A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pKa.
• Rout, S. P., Charles, C. J., Doulgeris, C., Laws, A. P., & Humphreys, P. N. (2015). Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities. PLoS ONE, 10(9), e0137682.

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• 9. Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Alkaline degradation of cellulose : mechanisms and kinetics [diva-portal.org]
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• 13. download.uni-mainz.de [download.uni-mainz.de]

troubleshooting lactonization of isosaccharinic acid to the 1,4-lactone

Technical Support Center: Lactonization of Isosaccharinic Acid

Welcome to the technical support center for the lactonization of isosaccharinic acid (ISA) to its corresponding 1,4-lactone. This resource is designed for researchers, scientists, and professionals in drug development who are working with this specific transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during this critical chemical process. The information provided is grounded in established scientific principles and practical laboratory experience to ensure the integrity and success of your experiments.

The conversion of isosaccharinic acid to its lactone form is a pH-dependent intramolecular esterification.[1][2] This equilibrium reaction is of significant interest in various fields, including the study of cellulose degradation in radioactive waste management.[3][4] Achieving high yield and purity of the desired α-D-isosaccharino-1,4-lactone requires careful control of reaction conditions. This guide will help you navigate the potential pitfalls of this process.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the lactonization of isosaccharinic acid, offering potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Lactone

A low or non-existent yield of the 1,4-lactone is one of the most common issues faced by researchers.

Table 1: Troubleshooting Low Lactone Yield

Possible Cause	Suggested Solution
Incomplete Reaction	Reaction Time: Extend the reaction time. Monitor progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal duration.[5] The transformation from the acidic form (HISA) to the lactone (ISA L) is a relatively slow, first-order reaction with a half-life of approximately 122 minutes under specific conditions.[1] Temperature: Gradually increase the reaction temperature. Be aware that excessive heat can lead to side reactions.[5]
Unfavorable pH	The equilibrium between isosaccharinic acid and its lactone is highly pH-dependent. The lactone form is favored in acidic conditions (pH < 4), while the open-chain carboxylate form dominates at higher pH.[1][2][6] Ensure the reaction medium is sufficiently acidic to drive the equilibrium towards the lactone.
Hydrolysis of the Lactone	The lactone can hydrolyze back to the carboxylic acid, especially in the presence of water and at neutral or basic pH.[7] If a workup procedure involves aqueous basic solutions, it should be performed quickly and at low temperatures to minimize hydrolysis.
Incorrect Starting Material	Verify the identity and purity of your isosaccharinic acid starting material. Impurities can interfere with the reaction.

Problem 2: Formation of Significant Side Products

The presence of unexpected byproducts can complicate purification and reduce the yield of the desired lactone.

Table 2: Troubleshooting Side Product Formation

Side Product	Characterization	Suggested Solution
Polymeric Byproducts	Formation of oligomers or polymers through intermolecular esterification.	High Concentration: High concentrations of isosaccharinic acid can favor intermolecular reactions. Employing high-dilution conditions can significantly reduce the formation of these byproducts.[5] This is achieved by slowly adding the substrate to a large volume of solvent.
Unsaturated Carboxylic Acid	Dehydration of the starting material or product can lead to the formation of an unsaturated analog. This can be identified by the appearance of C=C bond signals in ¹H and ¹³C NMR spectroscopy.[5]	Harsh Reaction Conditions: Use milder reaction conditions, such as lower temperatures and weaker acids.[5]
Epimerization	Isosaccharinic acid exists as α and β diastereomers.[8] Harsh conditions could potentially lead to epimerization at stereocenters.	Reaction Conditions: Employ milder conditions and analyze the product mixture for the presence of diastereomers using techniques like chiral chromatography.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the lactonization of isosaccharinic acid.

Q1: What are the optimal pH conditions for the lactonization of isosaccharinic acid?

The formation of the 1,4-lactone is favored under acidic conditions, typically at a pH below 4.[1][6] The equilibrium shifts towards the open-chain carboxylic acid form as the pH increases.[2]

Q2: How can I monitor the progress of the lactonization reaction?

Several analytical techniques can be employed to monitor the reaction:

• Thin Layer Chromatography (TLC): A quick and effective method to qualitatively track the disappearance of the starting material and the appearance of the product.[5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides quantitative data on the concentrations of both the acid and lactone forms.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to monitor the structural changes as the reaction progresses.[3][9][10]

Q3: What is the role of kinetic versus thermodynamic control in this reaction?

The lactonization of isosaccharinic acid is an equilibrium process. At lower temperatures and shorter reaction times, the product distribution may be under kinetic control, favoring the faster-forming product.[11][12] Allowing the reaction to proceed for a longer duration, especially at elevated temperatures, will favor the thermodynamically more stable product.[12] For this specific reaction, the 1,4-lactone is generally the thermodynamically favored product under acidic conditions.

Q4: How can I purify the isosaccharinic acid lactone?

Purification can be achieved through several methods:

• Liquid-Liquid Extraction: The lactone is less polar than the starting hydroxy acid. This difference can be exploited by extracting the crude product with a non-polar organic solvent and then washing the organic layer with a mild aqueous base to remove the unreacted acid.[5]

• Column Chromatography: Silica gel chromatography is an effective method for separating the less polar lactone from the more polar starting material and any polymeric byproducts.[5]

• Crystallization: If the lactone is a solid, crystallization can be an effective purification technique.

Experimental Protocols

Protocol 1: Acid-Catalyzed Lactonization of Isosaccharinic Acid

This protocol describes a general procedure for the acid-catalyzed lactonization.

• Dissolution: Dissolve isosaccharinic acid in a suitable aprotic solvent (e.g., toluene, dichloromethane) in a round-bottom flask.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (TsOH) or sulfuric acid.

• Reaction: Heat the mixture to reflux. A Dean-Stark apparatus can be used to remove the water formed during the reaction, driving the equilibrium towards the lactone.[5]

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.[5]

• Workup: Cool the reaction mixture to room temperature. Wash the organic solution with a saturated aqueous sodium bicarbonate solution, followed by brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[5]

• Purification: Purify the crude product by column chromatography on silica gel or by distillation.[5]

Visualizations

Reaction Workflow

Caption: General workflow for the acid-catalyzed lactonization of isosaccharinic acid.

Troubleshooting Logic

Caption: A logical flow for troubleshooting common issues in isosaccharinic acid lactonization.

References

• Ekberg, C., Ekberg, S., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33, 465–477. [Link]

• Allard, S., et al. (2019). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. [Link]

• Rai, D., & Kitamura, A. (2016). Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. Radiochimica Acta, 104(9), 623-633. [Link]

• Allard, S., et al. (2004). The evolution of the isosaccharinic containing solutions with the last... ResearchGate. [Link]

• Bassil, N. M. (2014). The Biodegradation of Isosaccharinic Acids Under Hyperalkaline Conditions. University of Huddersfield Repository. [Link]

• Kitamura, A., et al. (1999). Acid-catalyzed lactonization of alpha2,8-linked oligo/polysialic acids studied by high performance anion-exchange chromatography. Journal of Biochemistry, 125(3), 569-577. [Link]

• Shaw, P. B., et al. (2012). Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. Carbohydrate Research, 363, 51-57. [Link]

• ATSDR. (2004). Analytical Methods. Agency for Toxic Substances and Disease Registry. [Link]

• Bassil, N. M., et al. (2015). The α- (L) and β- (R) conformations of isosaccharinic acid... ResearchGate. [Link]

• Costas, M., et al. (2021). Highly Enantioselective Catalytic Lactonization at Nonactivated Primary and Secondary γ-C–H Bonds. Journal of the American Chemical Society, 143(32), 12593–12602. [Link]

• Lipták, A., et al. (2016). The acidity and self-catalyzed lactonization of l-gulonic acid: Thermodynamic, kinetic and computational study. Carbohydrate Research, 434, 54-62. [Link]

• Dalal Institute. (n.d.). Kinetic and Thermodynamic Control. Dalal Institute. [Link]

• Jensen, W. B. (2009). Kinetic vs Thermodynamic Control. University of Cincinnati. [Link]

• Bassil, N. M., et al. (2015). Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities. PLoS ONE, 10(9), e0137682. [Link]

• Pranovich, A., et al. (2016). Microwave-assisted catalytic esterification of α-glucoisosaccharino-1,4-lactone with tall oil fatty acids. Biotechnology for Biofuels, 9, 96. [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. Organic Chemistry Portal. [Link]

• Costas, M., et al. (2022). Carboxylic Acid Directed γ-Lactonization of Unactivated Primary C–H Bonds Catalyzed by Mn Complexes: Application to Stereoselective Natural Product Diversification. Journal of the American Chemical Society, 144(42), 19574–19588. [Link]

• Musgrave, R. (2017, March 13). Lactone Formation Reactions [Video]. YouTube. [Link]

• Gładkowski, W., et al. (2018). Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution of Their Racemic Mixtures. Molecules, 23(10), 2462. [Link]

• Bassil, N. M., et al. (2014). Microbial degradation of isosaccharinic acid at high pH. FEMS Microbiology Ecology, 88(3), 542–551. [Link]

• Bouteille, R., et al. (2013). Monitoring lactic acid production during milk fermentation by in situ quantitative proton nuclear magnetic resonance spectroscopy. Journal of Dairy Science, 96(4), 2071-2080. [Link]

• Purnomo, A. S., et al. (2021). Analytical Methods for Determination of Non-Nutritive Sweeteners in Foodstuffs. Molecules, 26(14), 4331. [Link]

• Ruhaak, L. R., et al. (2019). Expanding the Reaction Space of Linkage-Specific Sialic Acid Derivatization. Molecules, 24(19), 3583. [Link]

• Musgrave, R. (2017, March 14). Lactone Hydrolysis [Video]. YouTube. [Link]

• Bassil, N. M., et al. (2014). Microbial degradation of isosaccharinic acid at high pH. ResearchGate. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. eprints.hud.ac.uk [eprints.hud.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Monitoring lactic acid production during milk fermentation by in situ quantitative proton nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. homepages.uc.edu [homepages.uc.edu]

stability issues of Isosaccharino-1,4-lactone in different solvents

Technical Support Center: Isosaccharino-1,4-lactone

Welcome to the technical support resource for Isosaccharino-1,4-lactone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this compound. Here, we address common stability issues encountered during experimental work, providing in-depth troubleshooting advice, detailed protocols, and the scientific rationale behind our recommendations.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and stability of Isosaccharino-1,4-lactone.

Q1: What is the primary stability concern when working with Isosaccharino-1,4-lactone in a solvent?

The principal stability issue is the compound's susceptibility to hydrolysis and its participation in a pH-dependent equilibrium. Isosaccharino-1,4-lactone (a cyclic ester) can hydrolyze to form its corresponding open-chain carboxylic acid, Isosaccharinic acid. These two forms, the lactone and the carboxylic acid, exist in a dynamic equilibrium in aqueous solutions.[1][2] The position of this equilibrium is highly sensitive to the pH of the solvent, which is the most critical factor to control in your experiments.

Q2: How exactly does pH influence the stability and form of Isosaccharino-1,4-lactone?

The pH of your solution dictates whether the lactone (closed-ring) or the carboxylate (open-ring) form is dominant.

• Acidic to Neutral pH (below ~pH 8): The lactone form is more stable and favored. In acidic conditions, the open-chain isosaccharinic acid will undergo acid-catalyzed lactonization to form the Isosaccharino-1,4-lactone.[3][4]

• Alkaline pH (above ~pH 8): The equilibrium shifts significantly towards the deprotonated, open-chain carboxylate form (isosaccharinate).[1][2] This process is driven by base-catalyzed hydrolysis of the ester bond in the lactone ring. This reaction is rapid and can lead to the complete conversion of the lactone to the inactive carboxylate form.

Q3: I dissolved my Isosaccharino-1,4-lactone in a buffer and my assay results are inconsistent. What could be happening?

Inconsistent results are often traced back to an unmanaged equilibrium shift between the lactone and its open-chain form during your experiment. If your assay buffer has a pH near or above 8, the lactone is likely converting to isosaccharinic acid. The rate of this conversion can be influenced by temperature and the specific buffer components. Since the lactone and the carboxylic acid will have different biological activities and physicochemical properties (like polarity and charge), this on-the-fly conversion leads to variable concentrations of your active species, causing experimental irreproducibility.

Q4: What is the best way to prepare and store a stock solution of Isosaccharino-1,4-lactone?

For maximum stability, stock solutions should be prepared in a non-aqueous, aprotic solvent and stored under appropriate conditions.

• Recommended Solvents: High-purity, anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol are suitable choices. D-Saccharic acid 1,4-lactone, a similar compound, is soluble in these organic solvents.[5]

• Storage Conditions: Store stock solutions at -20°C or lower. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

• Aqueous Solutions: If you must prepare an aqueous stock, use a buffer with a pH between 4 and 6. Do not store aqueous solutions for extended periods; it is best to prepare them fresh for each experiment. We do not recommend storing aqueous solutions for more than one day.[5]

Q5: How fast does Isosaccharino-1,4-lactone convert to Isosaccharinic acid?

The kinetics are highly pH-dependent.

• The transformation from the lactone form to the isosaccharinate (carboxylate) form in alkaline conditions is very rapid, often completing in under 8 minutes.[2]

• Conversely, the acid-catalyzed conversion of isosaccharinic acid back to the lactone is a much slower process. For example, the transformation of α-D-isosaccharinic acid (HISA) to the lactone (ISA L) has a reported half-life of approximately 122 minutes at 23°C.[2]

This kinetic asymmetry is critical: once the lactone is opened under basic conditions, it will not readily re-form if the pH is subsequently lowered.

Troubleshooting Guide

This section provides solutions to specific experimental problems.

Problem 1: My compound shows a complete loss of activity when diluted into my cell culture media or basic assay buffer.

• Causality: Cell culture media is typically buffered to a physiological pH of ~7.4. Many assay buffers are also neutral or slightly alkaline. At these pH values, the lactone ring of Isosaccharino-1,4-lactone is subject to rapid base-catalyzed hydrolysis. The resulting isosaccharinate is a different chemical entity and likely does not have the same biological activity as the lactone.

• Troubleshooting Steps:

  • Verify pH: Measure the pH of your final assay solution after adding all components, including your compound from its stock.

  • Pre-incubation Test: Run a time-course experiment. Prepare your final dilution and let it incubate at the assay temperature for varying times (e.g., 0, 15, 30, 60 minutes) before initiating the assay. A time-dependent loss of activity strongly suggests degradation.

  • Reformulate: If possible, adjust the assay buffer to a more acidic pH (e.g., pH 6.0-6.5) to see if activity is retained. This is a diagnostic step and may not be feasible for all biological systems.

  • Minimize Exposure Time: If the assay pH cannot be changed, add the compound to the assay mixture immediately before measurement to minimize its exposure to the destabilizing pH.

Problem 2: I am seeing a shifting or splitting peak for my compound during HPLC analysis.

• Causality: This can be caused by on-column degradation or interconversion if the mobile phase pH is inappropriate. The stationary phase of the column can also play a role. The lactone and its open-chain acid form will have different retention times. If they are interconverting during the chromatographic run, it can lead to broad, splitting, or unexpected peaks.

• Troubleshooting Steps:

  • Control Mobile Phase pH: The most crucial parameter is the pH of your mobile phase. For analyzing the lactone form, an acidic mobile phase is required. A common starting point is a buffered aqueous solution (e.g., potassium dihydrogen phosphate) with a pH of 3, mixed with an organic modifier like acetonitrile.[6]

  • Control Temperature: Run the HPLC with the column compartment at a controlled, stable temperature. Higher temperatures can accelerate degradation.[7][8]

  • Check Sample Diluent: Ensure the sample is dissolved in a solvent compatible with the mobile phase and that its pH is acidic to prevent degradation before injection.

  • Use a Fast Gradient: A rapid gradient can sometimes minimize the time the compound spends on the column, reducing the opportunity for on-column reactions.

pH-Dependent Equilibrium and Degradation Pathway

The following diagram illustrates the central stability issue. Under acidic conditions, the equilibrium favors the stable lactone. As the pH increases, the equilibrium shifts to the isosaccharinate form via hydrolysis, a reaction that is essentially irreversible on practical experimental timescales.

Caption: pH-dependent equilibrium of Isosaccharino-1,4-lactone.

Protocols and Methodologies

Protocol 1: Preparation of a Stable Working Stock Solution

This protocol details the steps to prepare a stock solution suitable for long-term storage and use in various experiments.

• Pre-analysis: Allow the vial of solid Isosaccharino-1,4-lactone to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the compound.

• Solvent Selection: Use anhydrous, high-purity DMSO.

• Dissolution: Add the appropriate volume of DMSO to the solid compound to achieve the desired concentration (e.g., 10 mM). Cap the vial tightly and vortex gently until the solid is completely dissolved. Sonication can be used sparingly if needed.

• Aliquoting: Immediately dispense the stock solution into single-use, low-retention polypropylene microcentrifuge tubes. The volume of the aliquots should be appropriate for a single experiment to avoid wasting material and prevent freeze-thaw cycles.

• Storage: Label the aliquots clearly and store them at -20°C or -80°C in a desiccated environment.

Protocol 2: Monitoring Lactone Stability by Reverse-Phase HPLC

This protocol provides a framework for developing an HPLC method to quantify the lactone and monitor its degradation.

• Instrumentation and Column:

  • HPLC system with UV or Mass Spectrometric (MS) detection.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.05 M potassium dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210-220 nm (as lactones may lack a strong chromophore) or MS.

  • Column Temperature: 25°C.

  • Injection Volume: 10 µL.

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and run a linear gradient to a higher percentage over 15-20 minutes to elute the compound and any potential degradation products.

• Sample Preparation for Stability Study:

  • Prepare a solution of Isosaccharino-1,4-lactone (e.g., 100 µg/mL) in the solvent or buffer system you wish to test (e.g., water, PBS pH 7.4, etc.).

  • Incubate the solution at a controlled temperature (e.g., 37°C).

  • At specified time points (t=0, 1h, 2h, 4h, 8h, 24h), withdraw an aliquot.

  • Immediately quench any reaction by diluting the aliquot into an acidic solution (e.g., dilute phosphoric acid or Mobile Phase A) to stabilize the lactone form for analysis.

• Data Analysis:

  • Integrate the peak area of the Isosaccharino-1,4-lactone peak at each time point.

  • Plot the natural logarithm of the peak area versus time. A linear plot indicates first-order degradation kinetics.[9] The slope of this line represents the degradation rate constant.

Experimental Workflow for a Stability Study

This diagram outlines the logical flow for conducting a stability assessment of Isosaccharino-1,4-lactone.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. High-Performance liquid chromatographic analysis of lactone and hydroxy acid of new antitumor drug, DX-8951 (exatecan), in mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The influence of temperature on the degradation rate of LactoSorb copolymer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reaction kinetics of aspalathin degradation and flavanone isomer formation in aqueous model solutions: Effect of temperature, pH and metal chelators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Towards Heat-stable Oxytocin Formulations: Analysis of Degradation Kinetics and Identification of Degradation Products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Isosaccharino-1,4-lactone Chromatography

Welcome to the technical support center for the chromatographic analysis of Isosaccharino-1,4-lactone (ISA). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this highly polar analyte. Here, we provide in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you achieve robust, reproducible, and symmetrical peaks.

Section 1: Foundational FAQs

This section provides quick answers to common introductory questions about ISA analysis.

Q1: What is Isosaccharino-1,4-lactone (ISA) and why is it challenging to analyze chromatographically?

Isosaccharino-1,4-lactone is a sugar acid lactone that can be formed during the alkaline degradation of cellulose. Its high polarity and hydrophilic nature make it poorly retained on traditional reversed-phase (RP) HPLC columns, which separate compounds based on hydrophobicity.[1][2] This often results in elution near the void volume, poor peak shape, and inadequate separation from other polar matrix components.

Q2: What is the recommended chromatographic mode for analyzing ISA?

Hydrophilic Interaction Liquid Chromatography (HILIC) is the most effective and widely used mode for retaining and separating highly polar compounds like ISA.[3] HILIC utilizes a polar stationary phase (such as bare silica or polar-bonded phases) and a mobile phase with a high concentration of a less polar organic solvent, typically acetonitrile.[3] This creates a water-enriched layer on the surface of the stationary phase, allowing for the partitioning of polar analytes like ISA, leading to good retention and separation.[3][4]

Q3: What are the typical symptoms of a problematic ISA chromatographic method?

The most common issues encountered during ISA analysis are significant peak tailing (asymmetrical peaks with a drawn-out trailing edge) and peak broadening (wide peaks with low height).[5][6] These problems compromise resolution, reduce sensitivity, and lead to inaccurate quantification. Another frequent issue, particularly in HILIC, is drifting or irreproducible retention times .[7][8]

Section 2: In-Depth Troubleshooting Guide

This section addresses specific problems with detailed explanations of their causes and step-by-step protocols for their resolution.

Problem 1: My Isosaccharino-1,4-lactone peak is showing significant tailing. What are the potential causes and how can I fix it?

Peak tailing is one of the most frequent complaints in the chromatography of polar analytes.[5][6] It is typically caused by unwanted secondary interactions between the analyte and the stationary phase, or by non-ideal system conditions.

• The Scientific Explanation (Why it happens): Most HPLC columns are packed with silica particles. During the manufacturing process to create the stationary phase (e.g., C18 for reversed-phase or a polar bonded phase for HILIC), it's impossible to react all the surface silanol (Si-OH) groups.[9] These remaining, or "residual," silanols are acidic and polar.[10][11] The polar functional groups on the ISA molecule can form strong hydrogen bonds or have ionic interactions with these active silanol sites.[9][11] Since these interactions are stronger than the primary retention mechanism, a portion of the ISA molecules are "stuck" on the column and elute slowly, creating a tail.[12]

• How to Fix It (Step-by-Step Protocol):

  • Optimize Mobile Phase pH and Add Buffers: The ionization state of both the ISA molecule and the surface silanols is controlled by the mobile phase pH.[1][13] Silanols are typically deprotonated (negatively charged) at pH levels above 4-5.[10] By adding a buffer to your mobile phase, you can control the pH and introduce ions that compete with your analyte for the active silanol sites.[14][15]

    • Action: Introduce an acidic buffer like ammonium formate or ammonium acetate at a concentration of 10-20 mM. Start with a pH of around 3.0. This low pH will suppress the ionization of the silanol groups, minimizing the strong ionic secondary interactions.[16]

  • Increase Mobile Phase Ionic Strength: Increasing the concentration of the buffer salt can further shield the silanol groups and improve peak shape.[17][18]

    • Action: If tailing persists at 10 mM buffer, incrementally increase the concentration to 20 mM or 35 mM and observe the effect on peak shape. Be mindful that very high salt concentrations can cause precipitation in high organic mobile phases and may suppress MS signals if using LC-MS.[17]

  • Select a Modern, High-Purity, End-Capped Column: Column technology has advanced significantly.

    • Action: Choose a column that is specifically marketed as "end-capped." End-capping is a process where the manufacturer uses a small, reactive silane to cover many of the residual silanol groups after the primary stationary phase is bonded.[9] Also, opt for columns packed with high-purity silica, which has fewer metal impurities that can exacerbate silanol activity.[11]

• The Scientific Explanation (Why it happens): Every column has a finite number of sites for the analyte to interact with. If you inject too much sample (either too high a concentration or too large a volume), you saturate these sites. This leads to a distortion of the peak, which often manifests as a "right triangle" shape, a classic symptom of mass overload.[5]

• How to Fix It (Step-by-Step Protocol):

  • Perform a Loadability Study:

    • Action: Prepare a series of dilutions of your ISA standard (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, 5 µg/mL).

    • Action: Inject a constant volume of each standard and monitor the peak shape (specifically the tailing factor or asymmetry).

    • Action: Identify the concentration at which the peak shape begins to degrade. Ensure your working sample concentrations are below this level. Recommended injection volumes for a 4.6 mm ID column are typically 5-50 µL, and for a 2.1 mm ID column, 0.5-5 µL.[17]

• The Scientific Explanation (Why it happens): Peak distortion can occur outside of the column in what is known as "extra-column volume" or "dead volume." This refers to any space where your sample band can spread out, such as in overly long or wide tubing, or poorly made connections between the injector, column, and detector.[6]

• How to Fix It (Step-by-Step Protocol):

  • System Optimization:

    • Action: Use tubing with the smallest possible internal diameter (e.g., 0.005 inches or 0.12 mm) between the injector and the column, and the column and the detector.

    • Action: Keep tubing lengths as short as possible.

    • Action: Ensure all fittings are properly seated and tightened to avoid small voids that can cause band broadening.[12][19]

Problem 2: My ISA peak is broad, reducing sensitivity and resolution. What should I investigate?

Peak broadening is a separate issue from tailing and indicates a loss of chromatographic efficiency. The causes are often related to kinetics and the mobile phase environment.

• The Scientific Explanation (Why it happens): In HILIC, the mobile phase has a high percentage of organic solvent (like acetonitrile), making it "weak." Water is the "strong" eluting solvent.[3] If you dissolve your ISA sample in a solvent that is much stronger (i.e., has more water) than your mobile phase, the sample will not properly focus at the head of the column. Instead, it begins to move down the column in a diffuse band before the separation even starts, resulting in a broad peak.[6]

• How to Fix It (Step-by-Step Protocol):

  • Match Sample Solvent to Mobile Phase:

    • Action: The ideal scenario is to dissolve your ISA standard and samples in the initial mobile phase composition. For example, if your gradient starts at 95% acetonitrile / 5% aqueous buffer, prepare your samples in this mixture.

    • Action: If ISA is only soluble in highly aqueous solutions, you must keep the injection volume as small as possible (e.g., 1-2 µL) to minimize the impact of the strong injection solvent.[3]

• The Scientific Explanation (Why it happens): The HILIC retention mechanism depends on the formation of a stable water layer on the stationary phase surface.[4][7] This process is much slower than in reversed-phase chromatography.[8][20] If the column is not fully equilibrated with the starting mobile phase conditions before injection, the water layer will be inconsistent. This leads to variable retention and often, broad, misshapen peaks.

• How to Fix It (Step-by-Step Protocol):

  • Ensure Adequate Equilibration Time:

    • Action for a New Column: When using a new HILIC column for the first time, flush it with your initial mobile phase for at least 60-80 column volumes.[4][7]

    • Action for Subsequent Runs: For routine analysis, an equilibration time of at least 10-20 column volumes between gradient runs is typically sufficient to ensure reproducibility.[7][8] You must validate this during method development by monitoring retention time stability over several injections.

Column Dimension (ID x Length)	Approx. Column Volume	Equilibration Time (10 Volumes @ 1 mL/min)
4.6 x 100 mm	1.0 mL	10 min
4.6 x 150 mm	1.5 mL	15 min
2.1 x 100 mm	0.22 mL	2.2 min
2.1 x 150 mm	0.33 mL	3.3 min
Table 1: Estimated Column Volumes and Equilibration Times. Note that HILIC often requires longer equilibration than the minimum 10 volumes shown here.

Section 3: Visual Workflows and Data

To further aid in your troubleshooting, the following diagrams and tables summarize the key concepts and workflows discussed.

Troubleshooting Workflow for Peak Tailing

A systematic workflow for diagnosing and resolving peak tailing.

Mechanism of Silanol Interaction and Mitigation

Mitigation of silanol interactions with mobile phase modifiers.

Summary of Troubleshooting Strategies

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary Silanol Interactions	Add 10-20 mM ammonium formate/acetate buffer, adjust pH to ~3.[16]
Column Overload	Reduce sample concentration and/or injection volume.[5][17]
Extra-Column Volume	Use shorter, narrower ID tubing and check all fittings.[6][19]
Peak Broadening	Sample Solvent Mismatch	Dissolve sample in the initial mobile phase.[3][6]
Insufficient Equilibration	Equilibrate with 10-20 column volumes between runs.[7][8]
Retention Time Drift	Insufficient Equilibration	Increase equilibration time until retention is stable.[4][7]
Mobile Phase Instability	Prepare fresh mobile phase daily; ensure consistent composition.

Table 2: Quick reference guide for common ISA chromatography issues.

References

• Column Equilibration in HILIC Mode - HPLC.
• Column Equilibration in HILIC - Separation Science.
• Parameters on Column Equilibration in Isocratic and Gradient HILIC Separations - MAC-MOD Analytical.
• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II.
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog.
• HILIC Troubleshooting | Thermo Fisher Scientific - US.
• Column troubleshooting guide – HILIC - Thermo Fisher Scientific.
• Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance - Mastelf.
• What is the startup procedure for a BEH HILIC column? - WKB61214 - Waters.
• The LCGC Blog: Do You Really Know Your Stationary-Phase Chemistry?
• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub.
• Exploring the Different Mobile Phases in HPLC - Moravek.
• tailing in HILIC - Chromatography Forum.
• Troubleshooting Basics, Part IV: Peak Shape Problems - LCGC International.
• LC Technical Tip - Phenomenex.
• 12.5: High-Performance Liquid Chromatography - Chemistry LibreTexts.
• Common Causes Of Peak Tailing in Chromatography - Blogs - News - alwsci.
• The Two Reasons Why HPLC Peaks Tail and How to Reduce Peak Tailing - YouTube.
• Chromatographic silanol activity test procedures: The quest for a universal test.
• HPLC Troubleshooting Guide.
• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?
• Tailing Peaks - Part 2 - GC Troubleshooting Series - YouTube.
• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? - YouTube.
• Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine - PubMed.
• Hydrophilic Interaction Chromatography Method Development and Troubleshooting - Agilent.
• Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - MDPI.
• A Practical, Selectivity Based Hydrophilic Interaction Liquid Chromatography (HILIC) Method Development Protocol - MAC-MOD Analytical.
• Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection - PubMed.

Sources

• 1. moravek.com [moravek.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. agilent.com [agilent.com]
• 4. mac-mod.com [mac-mod.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. hplc.eu [hplc.eu]
• 8. Column Equilibration in HILIC | Separation Science [sepscience.com]
• 9. LC Technical Tip [discover.phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pharmagrowthhub.com [pharmagrowthhub.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 14. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 15. youtube.com [youtube.com]
• 16. mac-mod.com [mac-mod.com]
• 17. HILIC Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements [mdpi.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. tailing in HILIC - Chromatography Forum [chromforum.org]

common pitfalls in the handling and storage of Isosaccharino-1,4-lactone

Welcome to the technical support guide for Isosaccharino-1,4-lactone. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling and storage of this compound. My goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring the integrity and success of your experiments.

Introduction: The Dual Nature of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone (ISA-L) is a γ-lactone, a five-membered cyclic ester.[1] A critical characteristic of this molecule, and many lactones, is its existence in a pH-dependent equilibrium with its corresponding open-chain hydroxy acid form, Isosaccharinic acid (HISA).[2][3] Understanding and controlling this equilibrium is the single most important factor for obtaining consistent and reliable experimental results.

At acidic to neutral pH, the cyclic lactone form is favored. As the pH increases, especially above pH 8, the lactone ring undergoes reversible, base-catalyzed hydrolysis to form the open-chain carboxylate salt, isosaccharinate (ISA⁻).[2][4] This transformation is not merely a chemical curiosity; the two forms possess different physical and biological properties, which can profoundly impact experimental outcomes.

Visualizing the pH-Dependent Equilibrium

The following diagram illustrates the critical relationship between pH and the molecular form of Isosaccharino-1,4-lactone.

Caption: pH-driven equilibrium between the lactone and open-chain acid forms.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the handling and storage of Isosaccharino-1,4-lactone.

Q1: How should I store the solid Isosaccharino-1,4-lactone powder?

A1: The solid compound should be stored in a tightly sealed container at +2 to +8 °C.[5][6][7] Due to the presence of multiple hydroxyl groups, the compound may be hygroscopic, meaning it can absorb moisture from the air.[8][9] To ensure stability and accurate weighing, we strongly recommend storing the vial inside a desiccator within the refrigerator. Before opening, always allow the container to warm to room temperature to prevent condensation from forming on the cold powder.

Q2: Can I prepare a stock solution in water or buffer and store it?

A2: We do not recommend long-term storage of aqueous solutions. The stability of Isosaccharino-1,4-lactone in solution is critically dependent on pH.[10] At neutral pH (around 7), the interconversion between the lactone and open-chain acid is slow, but it still occurs.[10] In alkaline buffers (pH > 8), the lactone will rapidly hydrolyze to the open-chain form.[2][4] For maximum consistency, prepare aqueous solutions fresh for each experiment. If you must prepare a stock, use a slightly acidic buffer (e.g., pH 5-6) and store it at 2-8°C for no longer than 24 hours. For similar compounds, it is advised not to store aqueous solutions for more than one day.[11]

Q3: What is the best solvent for Isosaccharino-1,4-lactone?

A3: While specific solubility data is limited, related sugar lactones are soluble in water and polar organic solvents like DMSO and ethanol.[11][12] For biological experiments, dissolving in a minimal amount of DMSO and then diluting with your aqueous experimental buffer is a common practice. Always perform a solubility test for your specific application and concentration. When using organic solvents for stock solutions, ensure they are anhydrous, as residual water can contribute to hydrolysis over time.

Q4: Is the compound sensitive to light or air?

A4: While there is no specific data indicating extreme sensitivity to light or air for Isosaccharino-1,4-lactone, general best practices for handling fine chemicals should be followed. Store the solid in its original amber vial or a light-blocking container. While the compound is chemically stable under standard room temperature conditions, exposure to air, especially humid air, should be minimized due to its potential hygroscopicity.[9]

Troubleshooting Guide

This section addresses specific experimental issues you may encounter and provides step-by-step solutions based on the chemical principles governing Isosaccharino-1,4-lactone.

Issue 1: Appearance of an Unexpected Peak in HPLC/LC-MS Analysis

Scenario: "I prepared my sample in a neutral buffer, but my chromatogram shows two peaks where I expected one. Has my sample degraded?"

Root Cause Analysis: You are likely observing the pH-dependent equilibrium in action. The two peaks correspond to the closed-ring Isosaccharino-1,4-lactone and the open-chain Isosaccharinic acid.[2] The ratio of these peaks will depend on the pH of your sample solvent and your HPLC mobile phase. This is not degradation in the sense of decomposition, but rather a reversible structural transformation.[4]

Recommended Solution:

• Peak Identification: If using mass spectrometry, the open-chain acid will have a molecular weight 18.01 g/mol higher than the lactone, corresponding to the addition of a water molecule (C₆H₁₀O₅ vs. C₆H₁₂O₆).[2]

• Method Optimization for a Single Form: To quantify only the lactone form, you must ensure the entire analytical process is conducted under acidic conditions, which favor the closed ring.

  • Sample Preparation: Prepare your sample in a slightly acidic diluent (e.g., pH 3-5).

  • Mobile Phase: Use an acidic mobile phase, for instance, acetonitrile/0.05 M potassium dihydrogen phosphate adjusted to pH 3.[13] This will push the equilibrium almost entirely to the lactone form, resulting in a single, sharp peak for quantification.

• Workflow for Analysis: The following workflow helps ensure consistent analysis of the lactone form.

Caption: Recommended workflow for consistent HPLC analysis of the lactone form.

Issue 2: Loss of Biological Activity or Inconsistent Results

Scenario: "My assay results are highly variable. Sometimes the compound is potent, and other times it seems inactive."

Root Cause Analysis: The biological activity of many lactone-containing compounds is specific to the closed-ring form.[3] If your experimental buffer is at or above physiological pH (7.4), a significant portion of the compound may be converting to the open-chain isosaccharinate form during the assay incubation period. This conversion rate is time and pH-dependent.[4][14]

Recommended Solution:

• pH Audit: Carefully measure and record the pH of all your assay buffers and solutions. Even small variations can shift the equilibrium.

• Buffer Selection: If the lactone form is required for activity, conduct your experiments at the lowest pH that is compatible with your biological system (e.g., pH 6.5-7.0).

• Time-Course Experiment: Perform a time-course experiment to see if the compound's effect diminishes over the duration of your standard assay. This can indicate time-dependent hydrolysis.

• Fresh Preparations: Always add the compound to the assay medium at the last possible moment from a freshly prepared, slightly acidic stock solution to minimize the time it spends at a higher pH before interacting with its target.

Issue 3: Precipitation or Cloudiness in Concentrated Aqueous Solutions

Scenario: "When I try to make a concentrated stock solution in a neutral buffer, the solution becomes cloudy or a precipitate forms."

Root Cause Analysis: This issue can arise from the differing solubilities of the lactone and its corresponding acid/salt form. While the isosaccharinate salt is typically highly soluble in aqueous media, the protonated open-chain acid (HISA) and the lactone form may have more limited solubility, especially at high concentrations. The pKa of the related β-(gluco)isosaccharinic acid is 3.61, indicating that around this pH, the less soluble protonated acid form is prevalent.[2]

Recommended Solution:

• Adjust pH for Solubility: To prepare a concentrated aqueous stock, it is often best to ensure the compound is in its most soluble salt form. Adjust the pH of your water or buffer to be slightly alkaline (e.g., pH 7.5-8.0) to favor the deprotonated and highly soluble isosaccharinate (ISA⁻). Remember that this solution will contain the open-chain form, not the lactone.

• Use of Co-solvents: For preparing a stock of the lactone form, using a water-miscible organic solvent like DMSO or ethanol is the preferred method.[11] This circumvents the solubility limits in purely aqueous systems.

Summary of Isosaccharino-1,4-lactone Stability vs. pH

pH Range	Predominant Form(s)	Rate of Interconversion	Stability & Recommendations
< 7.0	Isosaccharino-1,4-lactone (ISA-L) and Isosaccharinic Acid (HISA)	Slow; equilibrium favors lactone as pH decreases.[15]	Good for Analysis: Use this range for analytical methods targeting the lactone. Short-term storage of solutions is possible at the lower end of this range (pH < 6).
7.0 - 8.0	Mixture of Lactone (ISA-L) and Isosaccharinate (ISA⁻)	Moderate; equilibrium shifts towards the open-chain form.	Caution Zone: Results can be inconsistent. Prepare solutions fresh and minimize incubation times.[10]
> 8.0	Isosaccharinate (ISA⁻)	Rapid hydrolysis of any lactone present.[2][4]	Stable Open-Chain Form: Use this range if the open-chain form is desired or for preparing concentrated aqueous stocks of the salt.[2]

References

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-481. [Link]

• Niwa, T., Yamamoto, S., & Maeda, K. (1980). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Clinical Chemistry, 26(11), 1554-1561. [Link]

• Al-Duri, B., & Pavasars, I. (2009). Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. Carbohydrate Research. [Link]

• Carl ROTH. Isosaccharinic acid-1,4-lactone, 1 g. Product Page. [Link]

• Gomez-Bombarelli, R., Calle, E., & Casado, J. (2013). Mechanisms of Lactone Hydrolysis in Acidic Conditions. Journal of Organic Chemistry. [Link]

• Carl ROTH. Isosaccharinic acid-1,4-lactone, 250 mg. Product Page. [Link]

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. ResearchGate. [Link]

• Carl ROTH. Isosaccharinic acid-1,4-lactone, 100 mg. Product Page. [Link]

• Pillow, T. H., et al. (2018). Lactone Stabilization Is Not a Necessary Feature for Antibody Conjugates of Camptothecins. Bioconjugate Chemistry. [Link]

• Eyler, G. N., et al. (2012). The Role of pH and Ring-opening Hydrolysis Kinetics on Liposomal Release of Topotecan. Journal of Pharmaceutical Sciences. [Link]

• National Center for Biotechnology Information. (n.d.). Isosaccharino-1,4-lactone. PubChem Compound Database. [Link]

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Ovid Technologies. [Link]

• Szychowski, J., et al. (2022). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Molecules. [Link]

• Gomez-Bombarelli, R., Calle, E., & Casado, J. (2013). Mechanisms of lactone hydrolysis in acidic conditions. Heriot-Watt Research Portal. [Link]

• Mol-Instincts. (n.d.). isosaccharino-1,4-lactone 7397-89-9 wiki. Chemical Synthesis. [Link]

• Kumazawa, T., et al. (2000). Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection. Journal of Chromatography B: Biomedical Sciences and Applications. [Link]

• LookChem. (n.d.). isosaccharino-1,4-lactone. LookChem. [Link]

• Shanmugam, S., & Chakrahari, R. (2011). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.net. [Link]

• Shanmugam, S. (2011). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Pharmaceutical and Chemical Research. [Link]

• Cai, C., & Zuend, A. (2022). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level. Atmospheric Chemistry and Physics. [Link]

• Carl ROTH. Isosaccharinic acid-1,4-lactone, 100 mg. Product Page. [Link]

• Hernik, A. H., et al. (2023). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. Scientific Reports. [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. . [Link]

• Wikipedia. (n.d.). Lactone. Wikipedia. [Link]

• Sly, M. C., et al. (2024). Enzymatic Hydrolysis of Resorcylic Acid Lactones by an Aeromicrobium sp. International Journal of Molecular Sciences. [Link]

• Sunder, M., et al. (2019). Novel N-Acyl Homoserine Lactone-Degrading Bacteria Isolated From Penicillin-Contaminated Environments and Their Quorum-Quenching Activities. Frontiers in Microbiology. [Link]

• Michels, J. J., et al. (2000). Degradation pathway of homoserine lactone bacterial signal molecules by halogen antimicrobials identified by liquid chromatography with photodiode array and mass spectrometric detection. Journal of Chromatography A. [Link]

• Lee, C. C., et al. (2013). Enantioselective Synthesis of Isotopically Labeled Homocitric Acid Lactone. Organic Letters. [Link]

• Gomes, J., et al. (2022). Microbial Biosynthesis of Lactones: Gaps and Opportunities towards Sustainable Production. Journal of Fungi. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Lactone Stabilization is Not a Necessary Feature for Antibody Conjugates of Camptothecins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Isosaccharinic acid-1,4-lactone, 1 g, CAS No. 7397-89-9 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - Switzerland [carlroth.com]
• 6. Isosaccharinic acid-1,4-lactone, 250 mg, CAS No. 7397-89-9 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - Austria [carlroth.com]
• 7. Isosaccharinic acid-1,4-lactone, 100 mg, CAS No. 7397-89-9 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 8. pharmainfo.in [pharmainfo.in]
• 9. jocpr.com [jocpr.com]
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• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. caymanchem.com [caymanchem.com]
• 13. Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ovid.com [ovid.com]
• 15. researchgate.net [researchgate.net]

optimizing reaction conditions for Isosaccharino-1,4-lactone synthesis

Technical Support Center: Isosaccharino-1,4-lactone Synthesis

Welcome to the dedicated support center for the synthesis of Isosaccharino-1,4-lactone (ISL). This guide is designed for researchers, chemists, and drug development professionals who are working with or looking to optimize the synthesis of this valuable chiral building block. Derived from the alkaline degradation of abundant polysaccharides like cellulose, ISL serves as a versatile precursor in biochemical synthesis and a model compound for studying lactone chemistry.[] This document moves beyond simple protocols to provide in-depth, field-proven insights into the causality of experimental choices, helping you troubleshoot common issues and optimize your reaction conditions for higher yields and purity.

Part 1: The Core Synthesis Pathway - An Overview

The most common route to Isosaccharino-1,4-lactone begins with the alkaline degradation of cellulose. This process yields α- and β-isomers of isosaccharinic acid (ISA). The subsequent and critical step is an acid-catalyzed intramolecular cyclization (lactonization) of the isosaccharinic acid to form the desired γ-lactone. The entire process is a delicate balance of pH, temperature, and reaction time.

The key transformation is the pH-dependent equilibrium between the open-chain carboxylic acid form (α-D-isosaccharinic acid, or HISA) and the cyclic lactone form (α-D-isosaccharino-1,4-lactone, or ISAL). The isosaccharinate form is dominant at higher pH, while the lactone form is favored at lower pH.[2][3]

Caption: General workflow for Isosaccharino-1,4-lactone synthesis.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues encountered during synthesis in a practical question-and-answer format.

FAQ 1: Low Yields during Alkaline Degradation

Question: My initial alkaline degradation of cellulose is resulting in a low yield of isosaccharinic acids. What factors should I investigate?

Answer: Low yields at this stage typically stem from an imbalance in reaction conditions. The alkaline degradation of cellulose is a peeling reaction that proceeds from the reducing end of the polymer chain.[4]

• Causality of Low Yield:

  • Insufficient Alkali Concentration: The reaction is base-catalyzed. If the pH is not sufficiently high, the rate of degradation will be slow, leading to incomplete conversion.

  • Excessively Harsh Conditions: While high temperatures and strong alkali accelerate the degradation, they also promote competing side reactions. Over-degradation can break down the desired isosaccharinic acid products into smaller, undesired molecules.

  • Reaction Time: The reaction requires sufficient time for the peeling reaction to proceed along the cellulose chains. However, excessively long reaction times, especially at high temperatures, can lead to the degradation of the formed products.

  • Oxygen Presence: The presence of oxygen can lead to oxidative side reactions, reducing the yield of the desired saccharinic acids. Performing the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is recommended.

• Troubleshooting Steps:

  • Optimize Alkali: Titrate the concentration of your base (e.g., NaOH or Ca(OH)₂). A common starting point is in the range of 0.5 M to 2 M.

  • Temperature Control: Systematically evaluate temperatures, for example, from 80°C to 120°C. Monitor yield at different time points to find the optimal balance between reaction rate and product stability.

  • Inert Atmosphere: Ensure your reaction vessel is thoroughly purged with an inert gas before heating to minimize oxidative degradation.

FAQ 2: Inefficient Lactonization

Question: The conversion of my crude isosaccharinic acid mixture to the lactone is inefficient. How can I optimize this critical cyclization step?

Answer: This is one of the most common hurdles. The key is to shift the equilibrium from the open-chain carboxylate (ISA⁻) or carboxylic acid (HISA) to the cyclic lactone (ISAL). This equilibrium is highly pH-dependent.

• Causality of Poor Conversion:

  • Incorrect pH: The lactone form is only significantly favored in acidic conditions (pH < 2).[2] At neutral or alkaline pH, the carboxylate anion is dominant, which cannot cyclize.

  • Kinetics: The transformation from HISA to ISAL is a first-order reaction with a measurable half-life. For α-D-isosaccharinic acid, the half-life for this transformation at 23°C is approximately 122 minutes.[3] Insufficient reaction time after acidification will result in incomplete conversion.

• Troubleshooting Steps:

  • Aggressive Acidification: Use a strong acid (e.g., HCl, H₂SO₄) to lower the pH of the crude ISA solution to 1-2. Use a calibrated pH meter to confirm.

  • Cation Exchange Resin: A robust method involves passing the crude solution through a cation exchange resin in its H⁺ form. This effectively removes metal cations from the alkaline step and simultaneously acidifies the solution, driving lactonization.[2]

  • Allow Sufficient Time: After acidification, stir the solution at room temperature for at least 3-4 hours (approximately two half-lives) to allow the equilibrium to be established.

Caption: pH-dependent equilibrium between ISA forms.

FAQ 3: Product Purity and Isomer Separation

Question: My final Isosaccharino-1,4-lactone product is impure. What are the likely contaminants and how can I remove them?

Answer: The crude product is a complex mixture. The primary "impurities" are often the different stereoisomers of ISL (α and β forms), which are produced in roughly equal amounts, along with other sugar degradation products.[3]

• Common Contaminants:

  • Diastereomers: α-ISL and β-ISL have very similar physical properties, making them difficult to separate directly.

  • Other Hydroxy Acids: The alkaline degradation of cellulose produces a variety of other smaller carboxylic acids.

  • Residual Salts: From the neutralization of the base used in the first step.

• Purification Strategies:

  • Chromatography: Silica gel column chromatography can be used, but separation of the diastereomers is challenging. Ion exchange chromatography is effective for removing charged impurities before lactonization.[5]

  • Solvent Extraction: After lactonization, the relatively nonpolar lactone can be extracted from the aqueous solution into an organic solvent like ethyl acetate, leaving behind salts and more polar impurities.[6]

  • Derivatization (Advanced): For obtaining highly pure single isomers, a common strategy is to convert the crude lactone mixture into their tribenzoate esters. These derivatives have different chromatographic properties, allowing for their separation using normal phase chromatography. The desired ester can then be hydrolyzed back to the pure lactone.[2]

Reaction Optimization Summary

The following table summarizes the key parameters and their expected impact on the synthesis.

Parameter	Stage	Low Setting Effect	Optimal Range	High Setting Effect
Temperature	Alkaline Degradation	Slow reaction rate, low conversion.	80 - 120 °C	Product degradation, increased side reactions.
[Alkali]	Alkaline Degradation	Incomplete cellulose degradation.	0.5 - 2.0 M	Risk of over-degradation of ISA.
pH	Lactonization	Equilibrium favors ISA, no lactone formation.	1.0 - 2.0	Favors lactone, but harsh acid can cause charring.
Time	Lactonization	Incomplete conversion to lactone.	> 3 hours	No benefit, potential for side reactions.

Part 3: Experimental Protocol - A Validated Approach

This protocol outlines a standard lab-scale synthesis of a mixed-isomer Isosaccharino-1,4-lactone product.

Materials:

• Microcrystalline cellulose

• Calcium Hydroxide (Ca(OH)₂)

• Dowex® 50WX8 cation exchange resin (H⁺ form)

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized water

Procedure:

• Step 1: Alkaline Degradation of Cellulose

  • In a three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, create a slurry of microcrystalline cellulose in deionized water.

  • Add solid Calcium Hydroxide (Ca(OH)₂) to the slurry.

  • Purge the system with nitrogen for 20 minutes.

  • Heat the mixture to 100°C with vigorous stirring under a positive nitrogen pressure for 6-8 hours.

  • Cool the reaction mixture to room temperature. Filter the mixture to remove unreacted cellulose and calcium carbonate byproduct. The filtrate contains the calcium salt of isosaccharinic acid.

• Step 2: Acidification and Lactonization

  • Prepare a column with Dowex® 50WX8 cation exchange resin (H⁺ form).

  • Slowly pass the cooled, filtered reaction solution through the resin column. The eluate should have a pH of approximately 1.5 - 2.0.

  • Collect the acidic eluate and stir it at room temperature for 4 hours to ensure complete lactonization.

• Step 3: Extraction and Isolation

  • Transfer the acidic solution to a separatory funnel.

  • Extract the aqueous solution three times with equal volumes of ethyl acetate.

  • Combine the organic extracts and wash them once with a saturated NaCl solution (brine).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting oil or solid is the crude Isosaccharino-1,4-lactone.

• Step 4: Characterization

  • The product can be analyzed via GC-MS or NMR to confirm its identity and assess the isomeric ratio.[4][6]

References

• Chadha, M. J., & Laws, A. P. (2012). A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pKa. ResearchGate. Retrieved from [Link]

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 461-473. Retrieved from [Link]

• Petersson, G., & Samuelson, O. (1976). Formation of 1,4-anhydro-3-deoxypentitol-2-carboxylic acids by alkaline degradation of cellulose. Acta Chemica Scandinavica B, 30, 27-30. Retrieved from [Link]

• Niwa, T., Yamamoto, N., & Maeda, K. (1982). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. Clinical Chemistry, 28(10), 2091-2094. Retrieved from [Link]

• Google Patents. (1995). JP2785363B2 - Lactone purification method.

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• 2. researchgate.net [researchgate.net]
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• 4. Formation of 1,4-anhydro-3-deoxypentitol-2-carboxylic acids by alkaline degradation of cellulose [research.chalmers.se]
• 5. JP2785363B2 - Lactone purification method - Google Patents [patents.google.com]
• 6. Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: NMR Analysis of Isosaccharino-1,4-lactone

Welcome to the technical support center for the Nuclear Magnetic Resonance (NMR) analysis of Isosaccharino-1,4-lactone. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges encountered during the structural elucidation and characterization of this important cellulose degradation product. The following troubleshooting guide and frequently asked questions (FAQs) are structured to provide not just solutions, but a deeper understanding of the underlying chemical principles.

Part 1: Sample Preparation & Stability

Proper sample preparation is the foundation of high-quality NMR data. Given its multiple hydroxyl groups and lactone functionality, Isosaccharino-1,4-lactone requires careful consideration of solvent choice and sample stability.

FAQ 1: My Isosaccharino-1,4-lactone sample won't dissolve in Chloroform-d (CDCl₃). What solvent should I use?

This is an expected issue. Isosaccharino-1,4-lactone is a polar molecule due to its three hydroxyl groups and lactone ring. It exhibits poor solubility in non-polar solvents like chloroform.

Answer: You should use polar, aprotic or protic deuterated solvents. The choice depends on your experimental goals.

• Deuterium Oxide (D₂O): Excellent for dissolving polar samples. However, it will cause the hydroxyl (-OH) protons to exchange with deuterium, making them invisible in the ¹H NMR spectrum. This can simplify a crowded spectrum but results in the loss of valuable structural information.

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): A highly polar aprotic solvent that will dissolve the sample and allow for the observation of hydroxyl protons. The residual water peak in DMSO-d₆ can be broad, but the -OH signals are often sharp enough to observe coupling.

• Methanol-d₄ (CD₃OD): Another good polar protic solvent. Like D₂O, it will lead to the exchange of -OH protons. It can also participate in transesterification with the lactone, especially under acidic or basic conditions, leading to ring-opening.[1][2]

Table 1: Recommended NMR Solvents for Isosaccharino-1,4-lactone

Solvent	Formula	Pros	Cons
Deuterium Oxide	D₂O	Excellent solubility for polar compounds; simplifies spectrum by removing -OH signals.	Loss of information from exchangeable protons; can promote hydrolysis over time.
DMSO-d₆	(CD₃)₂SO	Excellent solubility; allows observation of -OH protons and their couplings.	Highly hygroscopic; residual water peak can overlap with signals of interest.
Methanol-d₄	CD₃OD	Good solubility; useful for comparing spectra in different protic environments.	Causes exchange of -OH protons; potential for acid/base-catalyzed ring-opening to the methyl ester.[1][2]

FAQ 2: I see more peaks in my ¹H NMR spectrum than I expect for a pure sample. Could my sample be degrading?

Answer: Yes, this is a significant possibility. The lactone ring in Isosaccharino-1,4-lactone is susceptible to hydrolysis, which opens the ring to form the corresponding isosaccharinic acid.[3] This process is pH-dependent and can be catalyzed by trace amounts of acid or base.

• Mechanism: In aqueous or protic solutions, the lactone can exist in equilibrium with its open-chain hydroxy-acid form.[1][3]

• Evidence: The appearance of new signals, particularly in the 3.5-4.5 ppm region, alongside potential changes in the anomeric-like proton signals, can indicate the presence of the ring-opened species. The equilibrium between the lactone and the open-chain form can also lead to peak broadening due to chemical exchange.

• Troubleshooting:

  • Ensure Neutral pH: Use high-purity solvents and NMR tubes. If necessary, prepare the sample in a neutral buffer (e.g., phosphate buffer in D₂O).

  • Work Quickly: Acquire spectra as soon as possible after dissolving the sample, especially in protic solvents.

  • Low Temperature: Running the experiment at a lower temperature can slow down the hydrolysis kinetics.[4]

Part 2: Spectral Acquisition & Quality

Once the sample is properly prepared, acquiring a high-quality spectrum is paramount. Common issues include broad peaks, low signal-to-noise, and large solvent signals obscuring the analyte.

FAQ 3: Why are my NMR peaks broad and poorly resolved?

Answer: Broad peaks are a common frustration in NMR and can stem from several sources. The key is to diagnose the cause systematically.

• Poor Shimming: This is the most frequent cause. The magnetic field is not homogeneous across the sample. Always re-shim the instrument for your specific sample, even if running multiple samples in the same solvent.

• Sample Concentration: Overly concentrated samples can lead to increased viscosity, which restricts molecular tumbling and results in broader lines. A typical concentration for ¹H NMR is 5-25 mg in 0.6-0.7 mL of solvent.[5]

• Particulate Matter: Undissolved solids in the NMR tube will severely degrade shimming performance.[5] Always filter your sample through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.

• Paramagnetic Impurities: Trace amounts of paramagnetic metal ions (e.g., Fe³⁺, Cu²⁺) can cause significant line broadening. If suspected, treating the sample with a chelating agent like Chelex resin may help.

• Chemical Exchange: As discussed in FAQ 2, if the lactone is in equilibrium with its ring-opened form, the exchange between these two states on the NMR timescale can cause broadening of the affected peaks. Acquiring the spectrum at a different temperature (either higher or lower) can help confirm this; if the exchange is slow, you may see sharp peaks for both species, and if it's fast, you'll see a sharp, averaged signal.

Troubleshooting Workflow for Poor Spectral Quality

The following diagram outlines a systematic approach to diagnosing and solving issues with spectral quality.

Caption: A logical workflow for diagnosing common NMR spectral issues.

FAQ 4: The residual water/solvent peak is huge and is obscuring my signals. What can I do?

Answer: This is especially problematic when using D₂O or wet DMSO-d₆. Modern spectrometers have robust solvent suppression pulse sequences.

• Presaturation: The most common method, where a low-power radiofrequency pulse is applied at the solvent's frequency to saturate its signal before the main excitation pulse.

• WET1D or Excitation Sculpting: More advanced techniques that can provide better suppression with less impact on nearby signals.[6]

• Lyophilization: If your sample is stable, you can dissolve it in D₂O, freeze-dry it, and then redissolve it in fresh D₂O. Repeating this 2-3 times will significantly reduce the H₂O/HDO signal.

Part 3: Spectral Interpretation & Structural Assignment

The ¹H NMR spectrum of Isosaccharino-1,4-lactone is complex due to significant signal overlap in the 3.2-4.5 ppm region, which is typical for carbohydrates.[7][8] A 1D spectrum alone is insufficient for unambiguous assignment.

FAQ 5: The ¹H NMR spectrum is just a crowded mess between 3 and 5 ppm. How can I assign the structure?

Answer: You must use a combination of 2D NMR experiments. A systematic approach is required to piece together the molecular structure.

Table 2: Key 2D NMR Experiments for Structural Assignment

Experiment	Full Name	Information Provided
COSY	Correlation Spectroscopy	Shows which protons are coupled to each other (typically through 2 or 3 bonds). Establishes H-C-C-H connectivity.
HSQC	Heteronuclear Single Quantum Coherence	Correlates each proton with the carbon it is directly attached to. Identifies C-H pairs.
HMBC	Heteronuclear Multiple Bond Correlation	Correlates protons and carbons that are separated by 2 or 3 bonds. Crucial for connecting spin systems and identifying quaternary carbons.
NOESY	Nuclear Overhauser Effect Spectroscopy	Shows which protons are close to each other in space (<5 Å), regardless of bonding. Used to determine stereochemistry and conformation.[9]

Protocol: Step-by-Step Structural Elucidation

• Acquire High-Quality Spectra: Obtain 1D ¹H, 1D ¹³C, COSY, HSQC, and HMBC spectra.

• Identify Key Starting Points (HSQC): Use the HSQC spectrum to identify all one-bond C-H correlations. This creates a set of C/H pairs.

• Build Spin Systems (COSY): Starting from a well-resolved proton signal, use the COSY cross-peaks to "walk" along the carbon backbone, identifying adjacent protons. For Isosaccharino-1,4-lactone, you will trace out the proton network.

• Connect the Pieces (HMBC): The HMBC spectrum is vital. It reveals long-range correlations (²JCH, ³JCH). Key correlations to look for:

  • Protons on C5 and C1 to the carbonyl carbon (C2).

  • Protons on the hydroxymethyl groups to the carbons in the ring.

  • This experiment will confirm the lactone ring structure and the position of substituents.

• Confirm Stereochemistry (NOESY): Use NOESY to establish the relative stereochemistry of the hydroxyl and hydroxymethyl groups by observing through-space correlations.[9]

Workflow for Structural Elucidation

Caption: A systematic workflow for assigning Isosaccharino-1,4-lactone's structure.

Part 4: Quantitative NMR (qNMR)

FAQ 6: How can I determine the purity of my Isosaccharino-1,4-lactone sample using NMR?

Answer: Quantitative NMR (qNMR) is a powerful method for determining sample purity without needing a specific reference standard of the analyte itself.[10] The fundamental principle is that the integral of an NMR signal is directly proportional to the number of nuclei contributing to it.[10]

Protocol: Purity Determination by qNMR

• Choose an Internal Standard: Select a high-purity (>99.5%) standard that has at least one sharp, well-resolved peak that does not overlap with any analyte signals. Maleic acid or dimethyl sulfone are common choices. The standard should be chemically inert with your analyte.

• Precise Weighing: Accurately weigh a known amount of your Isosaccharino-1,4-lactone sample and the internal standard.

• Sample Preparation: Dissolve both weighed components completely in a deuterated solvent in a vial before transferring to the NMR tube to ensure a homogeneous solution.

• Acquisition Parameters: This is critical for accuracy.

  • Relaxation Delay (d1): Set a long relaxation delay, typically 5 times the longest T₁ (spin-lattice relaxation time) of any proton being integrated (both analyte and standard). A delay of 30-60 seconds is often sufficient for many small molecules.

  • Uniform Excitation: Ensure the transmitter pulse is set correctly to excite all signals uniformly.

  • Sufficient Signal-to-Noise: Acquire enough scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for <1% error).[11]

• Processing:

  • Carefully phase the spectrum manually.

  • Use a baseline correction algorithm.

  • Integrate the chosen signals from the analyte and the standard.

• Calculation: The purity of the analyte can be calculated using the following formula:

  Purityₓ (%) = (Iₓ / Iₛₜₐ) * (Nₛₜₐ / Nₓ) * (MWₓ / MWₛₜₐ) * (mₛₜₐ / mₓ) * Pₛₜₐ

  Where:

  • I: Integral value

  • N: Number of protons for the integrated signal

  • MW: Molecular weight

  • m: mass

  • P: Purity of the standard

  • x: Analyte (Isosaccharino-1,4-lactone)

  • std: Internal Standard

This guide provides a foundational framework for troubleshooting the NMR analysis of Isosaccharino-1,4-lactone. By understanding the specific chemical properties of the molecule and applying a systematic approach to sample preparation, data acquisition, and interpretation, researchers can overcome common challenges and obtain high-quality, reliable data.

References

• Hoyt, D. W., et al. (2018). Analysis of 7-Membered Lactones by Computational NMR Methods. NIH Public Access. [Link]

• Humboldt-Universität zu Berlin. (n.d.). sample preparation — NMR Spectroscopy. Institut für Chemie. [Link]

• Humboldt-Universität zu Berlin. (n.d.). sample preparation — NMR Spectroscopy. Institut für Chemie. [Link]

• Jin, M., & Hoye, T. R. (2023). Lactone Ring-opening Equilibria in Methanol by 1H NMR Analysis. Macromolecules. [Link]

• Souza, G. E., et al. (2015). Synthesis and 1H NMR Spectroscopic Elucidation of Five- and Six- Membered D‑Ribonolactone Derivatives. Journal of Chemical Education. [Link]

• Mishra, A., et al. (2019). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. Analytical Chemistry. [Link]

• San Diego State University. (n.d.). Common Problems | SDSU NMR Facility. Department of Chemistry. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• University of Ottawa. (n.d.). How to make an NMR sample. NMR Facility. [Link]

• Boykin, D. W. (1990). 17O NMR SPECTROSCOPY OF LACTONES. Magnetic Resonance in Chemistry. [Link]

• Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of carbohydrates. [Link]

• ResearchGate. (n.d.). Lactone Ring-Opening Equilibria in Methanol by 1 H NMR Analysis: An Assessment of the Ring-Opening Polymerizability of Lactone Monomers. [Link]

• ResearchGate. (2003). NMR Spectroscopy in the Study of Carbohydrates : Characterizing the Structural Complexity. [Link]

• Magritek. (n.d.). Glucose Anomers - Conformational Analysis by NMR. [Link]

• ResearchGate. (2006). NMR investigation and theoretical calculations of the effect of solvent on the conformational analysis of 4',7-DI-hydroxy-8-prenylflavan. [Link]

• CIGS. (2003). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. [Link]

• University of Rochester. (n.d.). Troubleshooting 1H NMR Spectroscopy. Department of Chemistry. [Link]

• Greenfield, B. F., et al. (1994). The Identification and Degradation of Isosaccharinic Acid, a Cellulose Degradation Product. MRS Online Proceedings Library. [Link]

• PubChem. (n.d.). Isosaccharino-1,4-lactone. National Center for Biotechnology Information. [Link]

• European Pharmaceutical Review. (2013). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. [Link]

• Bassil, N. M., et al. (2015). Microbial degradation of isosaccharinic acid at high pH. The ISME Journal. [Link]

• MDPI. (2022). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. [Link]

• University of Eastern Finland. (2007). Quantitative 1H NMR Spectroscopy - Chemical and Biological Applications. [Link]

• University of Warwick. (2017). Quantitative NMR Spectroscopy. [Link]

• Bassil, N. M., et al. (2015). Microbial degradation of isosaccharinic acid at high pH. PMC - NIH. [Link]

• Bassil, N. M., et al. (2015). Microbial degradation of isosaccharinic acid at high pH. PubMed. [Link]

• ResearchGate. (2014). Microbial degradation of isosaccharinic acid at high pH. [Link]

• Widmalm, G., et al. (2023). Primary Structure of Glycans by NMR Spectroscopy. Chemical Reviews. [Link]

• ResearchGate. (1976). N.M.R. studies of aldonolactones. The 80-MHz proton N.M.R. and 20-MHz proton-coupled C N.M.R. of D-Arabinono-1,4-lactone in D2O solutions. [Link]

• ResearchGate. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. [Link]

• Lawson, A. M., et al. (1981). Gas Chromatographic-Mass Spectrometric Identification of isosaccharino-1,4-lactone in Human Serum and Urine. PubMed. [Link]

• Du, Y., et al. (2023). Primary Structure of Glycans by NMR Spectroscopy. PMC - PubMed Central. [Link]

• Reich, H. J. (n.d.). 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• The Organic Chemistry Tutor. (2019). NMR Spectroscopy Practice Problems - Solving NMR Step by Step. YouTube. [Link]

• Magritek. (n.d.). Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. [Link]

Sources

• 1. Lactone Ring-opening Equilibria in Methanol by 1H NMR Analysis: An Assessment of the Ring-opening Polymerizability of Lactone Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lactone Ring-Opening Equilibria in Methanol by 1H NMR Analysis: An Assessment of the Ring-Opening Polymerizability of Lactone Monomers | Hoye Research Group [hoye.chem.umn.edu]
• 3. researchgate.net [researchgate.net]
• 4. A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 7. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 8. Primary Structure of Glycans by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iq.ufrgs.br [iq.ufrgs.br]
• 10. spectroscopyworld.com [spectroscopyworld.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Reference Data & Comparative Studies

inter-laboratory comparison of Isosaccharino-1,4-lactone quantification methods

A Comprehensive Guide to Inter-Laboratory Comparison of Isosaccharino-1,4-lactone Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

Isosaccharino-1,4-lactone (ISA) is a key degradation product of cellulose, a ubiquitous material in low- and intermediate-level radioactive waste. Due to its ability to form stable complexes with radionuclides, thereby enhancing their mobility, the accurate quantification of ISA in waste matrices is of paramount importance for the safety assessment of geological disposal facilities. This guide provides an in-depth comparison of analytical methodologies for ISA quantification, offering field-proven insights and detailed experimental protocols to support inter-laboratory comparison studies and ensure data reliability. We will delve into the established Gas Chromatography-Mass Spectrometry (GC-MS) method, and propose methodologies for Liquid Chromatography-Mass Spectrometry (LC-MS) and Capillary Electrophoresis (CE), providing a comprehensive framework for researchers in the field.

Introduction: The Significance of Isosaccharino-1,4-lactone in Radioactive Waste Management

Cellulosic materials, such as paper, wood, and textiles, constitute a significant fraction of historic radioactive waste. Over long timescales, under the alkaline conditions prevalent in many geological disposal facilities due to the use of cementitious materials, cellulose undergoes degradation to produce a variety of water-soluble organic compounds. Among these, α-isosaccharinic acid (ISA) and its lactone form, Isosaccharino-1,4-lactone, are of particular concern.[1] ISA is a strong complexing agent for a range of radionuclides, including actinides, which can increase their solubility and potentially reduce their sorption to repository materials, thereby impacting the long-term safety case for disposal.[1][2][3]

The accurate and precise quantification of ISA in complex matrices such as cementitious leachates is therefore a critical analytical challenge. Inter-laboratory comparisons, also known as proficiency tests, are essential for demonstrating the competence of analytical laboratories and ensuring the comparability and reliability of measurement data across different organizations.[4][5][6][7] This guide aims to provide a robust framework for such comparisons by detailing and comparing various analytical techniques for ISA quantification.

Analytical Methodologies for ISA Quantification

The choice of analytical method for ISA quantification is dictated by factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. In physiological fluids, isosaccharino-1,4-lactone is often present in its hydrated form, isosaccharinate.[8][9] This equilibrium between the lactone and the open-chain carboxylic acid form is pH-dependent.[7] Analytical methods must account for this equilibrium to ensure accurate total ISA quantification.

This guide will focus on three primary analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): A well-established and robust technique for the analysis of volatile and semi-volatile compounds.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful technique for the analysis of non-volatile and thermally labile compounds.

• Capillary Electrophoresis (CE): A high-resolution separation technique suitable for charged species.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the quantification of organic acids and sugars, and with appropriate derivatization, it is highly suitable for ISA analysis.[8][9][10] Derivatization is necessary to convert the non-volatile ISA into a volatile derivative that can be analyzed by GC.[11][12]

This protocol is adapted from established methods for the analysis of sugar acids and related compounds.[11][12][13][14]

1. Sample Preparation (from cementitious leachate):

• Objective: To isolate ISA from the high-salt, high-pH matrix and prepare it for derivatization.

• Procedure:

  • Centrifuge the leachate sample (e.g., 10 mL) at 4000 rpm for 15 minutes to remove suspended solids.

  • Acidify the supernatant to pH 2-3 with concentrated HCl to convert isosaccharinate to the lactone form.

  • Perform a liquid-liquid extraction with ethyl acetate (3 x 10 mL). Vigorously shake for 2 minutes and separate the organic phase.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization (Silylation):

• Objective: To create a volatile trimethylsilyl (TMS) derivative of ISA.[15]

• Procedure:

  • To the dried extract, add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Cap the vial tightly and heat at 70°C for 60 minutes.

  • Cool the sample to room temperature before injection into the GC-MS.

3. GC-MS Analysis:

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• GC Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent).

  • Injector Temperature: 250°C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program: 80°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions for the TMS-derivative of ISA (specific m/z values to be determined from a standard).

4. Quantification:

• Calibration: Prepare a series of calibration standards of a certified ISA reference material (availability can be checked with chemical suppliers[4]) and an internal standard (e.g., a deuterated analogue or a structurally similar compound not present in the sample) subjected to the same sample preparation and derivatization procedure.

• Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

Caption: Workflow for the GC-MS quantification of Isosaccharino-1,4-lactone.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers the advantage of analyzing ISA directly without the need for derivatization, which can simplify sample preparation and reduce potential sources of error.[16] This technique is particularly well-suited for the analysis of polar, non-volatile compounds in aqueous matrices.

This proposed protocol is based on methods for the analysis of similar polar organic compounds and artificial sweeteners in complex matrices.[17][18][19][20]

1. Sample Preparation:

• Objective: To remove interfering matrix components and prepare the sample for direct injection.

• Procedure:

  • Centrifuge the leachate sample (e.g., 5 mL) at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered sample with the initial mobile phase (e.g., 1:10 v/v) to reduce matrix effects.

  • Add an appropriate internal standard (e.g., a stable isotope-labeled ISA).

2. LC-MS/MS Analysis:

• Instrumentation: High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) coupled to a tandem mass spectrometer (e.g., triple quadrupole).

• LC Conditions:

  • Column: A column suitable for polar compounds, such as a HILIC (Hydrophilic Interaction Liquid Chromatography) or a polar-embedded reversed-phase column (e.g., C18 with a polar endcapping).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A gradient elution starting with a high percentage of organic phase (for HILIC) or aqueous phase (for reversed-phase) and ramping to elute the analyte.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), likely in negative mode to deprotonate the carboxylic acid form.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for ISA and the internal standard need to be determined by infusing a standard solution.

3. Quantification:

• Calibration: Prepare a series of calibration standards in a matrix that mimics the diluted sample to account for matrix effects.

• Data Analysis: Construct a calibration curve based on the peak area ratios of the analyte to the internal standard.

Caption: Workflow for the LC-MS/MS quantification of Isosaccharino-1,4-lactone.

Capillary Electrophoresis (CE)

Capillary Electrophoresis separates ions based on their electrophoretic mobility in an electric field.[21][22] It offers high separation efficiency and requires minimal sample volume. For ISA, which exists as an anion at neutral to high pH, CE can be a powerful analytical tool.

This proposed protocol is based on methods for the analysis of organic acids and carbohydrates.[23]

1. Sample Preparation:

• Objective: To prepare a clean sample suitable for CE injection.

• Procedure:

  • Centrifuge the leachate sample (e.g., 2 mL) at high speed (e.g., 10,000 rpm) for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the sample with the background electrolyte (BGE) if necessary to match the conductivity and reduce matrix effects.

2. CZE Analysis:

• Instrumentation: A capillary electrophoresis system with a UV or diode-array detector (DAD).

• CE Conditions:

  • Capillary: Fused-silica capillary, e.g., 50 µm ID, 50 cm total length (40 cm to detector).

  • Background Electrolyte (BGE): A buffer at a pH where ISA is fully deprotonated, e.g., 20 mM phosphate buffer at pH 7. The BGE may also contain an electroosmotic flow (EOF) modifier.

  • Separation Voltage: 20-25 kV.

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

  • Detection: Indirect UV detection is often used for non-chromophoric analytes like ISA. A chromophore is added to the BGE, and the displacement of this chromophore by the analyte ions results in a negative peak.

3. Quantification:

• Calibration: Prepare calibration standards in the BGE. An internal standard with similar electrophoretic mobility can be used.

• Data Analysis: Construct a calibration curve by plotting the corrected peak area (peak area divided by migration time) against the concentration.

Caption: Workflow for the Capillary Electrophoresis quantification of Isosaccharino-1,4-lactone.

Inter-Laboratory Comparison: A Framework for Success

An inter-laboratory comparison for ISA quantification should be designed to assess both the performance of the analytical methods and the proficiency of the participating laboratories.[24][25][26]

Study Design

• Test Materials: A set of well-characterized test materials should be distributed to the participating laboratories. These should include:

  • A certified reference material of ISA in a simple matrix (e.g., deionized water) to assess accuracy.

  • Spiked samples in a simulated cementitious leachate to evaluate matrix effects and recovery.

  • A real-world sample from a cellulose degradation experiment.

• Analytical Methods: Laboratories should be encouraged to use their own validated methods but should provide detailed information on the methodology used. The methods described in this guide can serve as a reference.

• Data Reporting: A standardized reporting format should be used to collect results, including raw data, calibration curves, and quality control data.

Performance Evaluation

The performance of the laboratories should be evaluated using statistical methods as outlined in international standards (e.g., ISO/IEC 17043).[26] Key performance indicators include:

• Z-scores: To compare the performance of each laboratory against the consensus value. A satisfactory Z-score is typically |Z| ≤ 2.0.[24]

• Repeatability and Reproducibility: To assess the precision of the analytical methods within and between laboratories.

Data Comparison Table

The following table provides a framework for comparing the expected performance characteristics of the different analytical methods.

Parameter	GC-MS	LC-MS/MS	Capillary Electrophoresis (CE)
Sample Preparation	More complex (extraction, derivatization)	Simpler (filtration, dilution)	Simple (filtration, dilution)
Selectivity	High (with MS detection)	Very High (with MS/MS detection)	Moderate to High (dependent on separation)
Sensitivity (LOQ)	Low ng/mL to pg/mL	Low ng/mL to pg/mL	µg/mL to ng/mL
Throughput	Lower (due to sample prep and run time)	Higher	Higher
Robustness	High	Moderate to High	Moderate
Cost (Instrument)	Moderate	High	Low to Moderate
Key Advantage	Well-established, high resolution	High selectivity, no derivatization	Low sample volume, high efficiency
Key Disadvantage	Derivatization required	Potential for matrix effects	Lower sensitivity for some detectors

Conclusion and Future Outlook

The accurate quantification of Isosaccharino-1,4-lactone is a critical component of the safety assessment for radioactive waste disposal. This guide provides a comprehensive overview of the primary analytical techniques available for this purpose, with a focus on establishing a framework for inter-laboratory comparisons. While GC-MS is a mature and reliable technique, the development and validation of LC-MS/MS and CE methods offer promising alternatives with potential advantages in terms of sample throughput and reduced sample preparation complexity.

Future work should focus on the formal validation of the proposed LC-MS/MS and CE methods for ISA quantification in relevant matrices. Furthermore, the organization of a formal inter-laboratory comparison study based on the framework outlined in this guide is strongly recommended to enhance the quality and comparability of data within the scientific community dedicated to radioactive waste management.

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A Researcher's Guide to Reproducible and Robust Synthesis of Isosaccharino-1,4-lactone

For researchers and professionals in drug development and chemical synthesis, the reliable production of key chiral building blocks is paramount. Isosaccharino-1,4-lactone (ISA-lactone), a versatile C6-lactone derived from carbohydrates, presents both significant opportunities and synthetic challenges. Its utility as a precursor for bioactive molecules and its role in the complex chemistry of biomass degradation necessitate well-understood and consistently performing synthetic protocols. This guide provides an in-depth comparison of common methods for synthesizing ISA-lactone, with a focus on the critical factors that govern reproducibility and robustness.

The Significance of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone, and its corresponding isosaccharinic acid (ISA), are important products of the alkaline degradation of cellulose.[1] The lactone form is of particular interest as a stable, isolable intermediate that can be chemically modified to generate a variety of derivatives. The inherent chirality and functionality of ISA-lactone make it a valuable starting material in the synthesis of complex organic molecules. However, the path from abundant cellulosic biomass to pure, crystalline ISA-lactone is not without its complexities. Reproducibility can be hampered by the formation of diastereomeric mixtures (α- and β-isomers) and the sensitive equilibrium between the lactone and its open-chain carboxylic acid form.[2]

Comparing Synthetic Pathways: From Cellulose to Lactone

The primary and most sustainable route to isosaccharino-1,4-lactone begins with the controlled degradation of cellulose. This process can be broadly divided into two key stages: the formation of isosaccharinic acid and the subsequent lactonization. The robustness of the overall synthesis is highly dependent on the precise control of conditions in both stages.

Protocol 1: Alkaline Degradation of Cellulose followed by Acid-Catalyzed Lactonization

This is the most common and direct method for producing ISA-lactone from cellulose. The underlying principle involves the alkaline-induced peeling reaction of the cellulose polymer, leading to the formation of isosaccharinic acid, followed by an acid-catalyzed intramolecular esterification to yield the lactone.

Mechanism Overview:

The process begins with the attack of hydroxide ions on the reducing end of the cellulose chain, initiating a series of β-alkoxy elimination reactions. This "peeling" reaction liberates monomeric units that rearrange to form the more stable isosaccharinate anion. Subsequent acidification of the reaction mixture protonates the carboxylate and hydroxyl groups, creating a favorable environment for intramolecular cyclization to the 1,4-lactone.[1]

Experimental Workflow: Alkaline Degradation and Lactonization

Caption: Workflow for ISA-lactone synthesis from cellulose.

Step-by-Step Methodology:

• Alkaline Degradation: A suspension of cellulose in an aqueous alkaline solution (e.g., sodium hydroxide or calcium hydroxide) is heated under controlled temperature and time. The concentration of the alkali and the reaction temperature are critical parameters that influence the rate of degradation and the yield of isosaccharinic acid.

• Neutralization and Acidification: After the degradation is complete, the reaction mixture is cooled and carefully acidified with a strong acid (e.g., sulfuric acid or hydrochloric acid) to a pH below 2. This step is crucial for the lactonization to occur.[1]

• Lactonization: The acidified solution is typically stirred at room temperature or gently heated to promote the cyclization of isosaccharinic acid to isosaccharino-1,4-lactone. The equilibrium between the acid and lactone is pH-dependent, with the lactone form being favored in acidic conditions.[2]

• Purification: The crude lactone is then purified from the reaction mixture. This can be a challenging step due to the presence of other degradation products and salts. Common purification techniques include liquid-liquid extraction, column chromatography, and recrystallization.

Factors Influencing Reproducibility and Robustness:

• Alkali Concentration and Temperature: Higher concentrations of alkali and elevated temperatures can accelerate the degradation of cellulose but may also lead to the formation of undesired byproducts, reducing the overall yield and complicating purification. Precise control of these parameters is essential for consistent results.

• pH Control during Lactonization: The lactonization of isosaccharinic acid is a reversible process, and the equilibrium is highly sensitive to pH.[2] Maintaining a sufficiently low pH (typically < 2) is critical to drive the equilibrium towards the lactone form and ensure a high yield. Inconsistent pH control can lead to significant variations in the final product yield.

• Purification Strategy: The choice of purification method can significantly impact the final purity and overall yield. The presence of two diastereomers (α and β) of isosaccharino-1,4-lactone can further complicate purification.[3] A robust purification protocol is necessary to consistently obtain the desired isomer in high purity.

Protocol 2: Biocatalytic Approaches

While less common for the direct synthesis of ISA-lactone from cellulose, biocatalytic methods are emerging as a promising alternative for the stereoselective synthesis of lactones in general. These methods often involve the use of whole-cell microorganisms or isolated enzymes to perform specific oxidation or hydrolysis reactions.

Conceptual Workflow: Biocatalytic Lactone Synthesis

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A Senior Application Scientist's Guide to the Cross-Validation of HPLC and GC-MS Methods for Isosaccharino-1,4-lactone Analysis

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of Isosaccharino-1,4-lactone. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, ensuring that each step is understood within the broader context of achieving robust and reliable analytical data. Every protocol described herein is designed as a self-validating system, grounded in the principles of scientific integrity and supported by authoritative references.

Introduction: The Analytical Challenge of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone (ISA-lactone) is a key degradation product of cellulose, particularly under alkaline conditions. Its presence and concentration are of significant interest in various fields, including the assessment of radioactive waste management and in biological systems where it has been identified in human serum and urine[1]. The accurate quantification of this polar, non-volatile molecule presents a considerable analytical challenge. A critical aspect of ensuring data integrity across different analytical platforms is the cross-validation of methods. This guide provides a comprehensive framework for the cross-validation of two powerful analytical techniques, HPLC and GC-MS, for the analysis of Isosaccharino-1,4-lactone.

A crucial characteristic of Isosaccharino-1,4-lactone is its existence in a pH-dependent equilibrium with its open-chain carboxylic acid form, isosaccharinic acid[2]. The lactone form is favored in acidic conditions, a factor that must be carefully considered when developing analytical methods, particularly for HPLC.

Principles of the Compared Analytical Techniques

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of analytical chemistry, separating compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a polar analyte like Isosaccharino-1,4-lactone, conventional reversed-phase (RP) chromatography can be challenging due to poor retention. Therefore, specialized approaches are necessary.

Causality of Method Choice for HPLC:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent. This creates a water-enriched layer on the stationary phase, facilitating the retention of polar analytes like ISA-lactone through partitioning[3][4].

• Polar-Embedded and Polar-Endcapped Columns: These are modifications of traditional reversed-phase columns that incorporate polar functional groups within the stationary phase. This enhances their compatibility with highly aqueous mobile phases and improves the retention of polar compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique that separates volatile and thermally stable compounds in the gas phase, followed by detection and identification using a mass spectrometer. The primary challenge for analyzing Isosaccharino-1,4-lactone by GC-MS is its low volatility due to the presence of polar hydroxyl groups.

Causality of Method Choice for GC-MS:

• Derivatization: To overcome the low volatility of ISA-lactone, a chemical derivatization step is essential. This process replaces the active hydrogens in the hydroxyl groups with non-polar moieties, increasing the compound's volatility and thermal stability, making it amenable to GC analysis[5][6][7]. Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is a common and effective approach for this purpose[7][8].

Comparative Performance at a Glance

The choice between HPLC and GC-MS for the analysis of Isosaccharino-1,4-lactone depends on the specific requirements of the study, including desired sensitivity, sample matrix, and available instrumentation.

Performance Parameter	HPLC (HILIC with UV/MS Detection)	GC-MS (with Derivatization)
Limit of Detection (LOD)	0.1 - 1 µg/mL (UV), 1 - 10 ng/mL (MS)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL (UV), 5 - 50 ng/mL (MS)	0.05 - 0.5 ng/mL
Linearity (r²)	> 0.998	> 0.999
Precision (%RSD)	< 5%	< 10%
Accuracy (% Recovery)	95 - 105%	90 - 110%
Sample Preparation	Filtration, pH adjustment	Extraction, Derivatization
Analysis Time	15 - 30 minutes	20 - 40 minutes
Selectivity	Good (Excellent with MS detection)	Excellent
Thermal Stability Req.	Not required	Required

Note: The performance characteristics presented in this table are estimations based on typical values for the analysis of similar polar compounds and should be confirmed during method validation.

Experimental Protocols

HPLC Method for Isosaccharino-1,4-lactone

This protocol outlines a HILIC-based HPLC method suitable for the quantification of Isosaccharino-1,4-lactone. The acidic mobile phase ensures the analyte remains in its lactone form.

1. Instrumentation and Columns:

• HPLC system with a quaternary pump, autosampler, and a UV or Mass Spectrometric (MS) detector.

• HILIC column (e.g., a silica-based column with amide or diol functional groups, 150 mm x 4.6 mm, 3.5 µm).

2. Mobile Phase Preparation:

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH adjusted to 3.0 with Formic Acid.

• Mobile Phase B: Acetonitrile.

3. Chromatographic Conditions:

• Gradient Program:

  • 0-2 min: 95% B

  • 2-15 min: 95% to 70% B

  • 15-18 min: 70% B

  • 18.1-25 min: 95% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm or MS with Electrospray Ionization (ESI) in positive mode.

4. Sample and Standard Preparation:

• Standard Solutions: Prepare a stock solution of Isosaccharino-1,4-lactone in a mixture of acetonitrile and water (1:1 v/v). Prepare working standards by serial dilution in the same solvent.

• Sample Solutions: Depending on the matrix, samples may require extraction and filtration through a 0.22 µm filter before injection. Ensure the final sample solvent is compatible with the initial mobile phase conditions.

Diagram of HPLC Workflow:

Caption: HPLC analytical workflow for Isosaccharino-1,4-lactone.

GC-MS Method for Isosaccharino-1,4-lactone

This protocol includes a necessary derivatization step to enhance the volatility of Isosaccharino-1,4-lactone.

1. Instrumentation and Columns:

• GC-MS system with a capillary column, an autosampler, and a mass spectrometer detector.

• A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

2. Derivatization Procedure (Silylation):

• Reagents: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and pyridine.

• Protocol:

  • Evaporate a known volume of the sample or standard solution to dryness under a stream of nitrogen.

  • Add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS to the dried residue.

  • Cap the vial tightly and heat at 70 °C for 1 hour.

  • Cool to room temperature before injection.

3. GC-MS Conditions:

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 250 °C at 10 °C/min.

  • Hold at 250 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions of the derivatized Isosaccharino-1,4-lactone. A full scan mode can be used for initial identification.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

Diagram of GC-MS Workflow:

Caption: GC-MS analytical workflow for Isosaccharino-1,4-lactone.

Cross-Validation Protocol: Bridging the Analytical Divide

The objective of cross-validation is to demonstrate that two distinct analytical methods provide equivalent results, ensuring data consistency and interchangeability. This process is crucial when transferring methods between laboratories or when comparing data generated by different techniques.

1. Experimental Design:

• Select a minimum of 20 representative samples spanning the expected concentration range of Isosaccharino-1,4-lactone.

• Analyze each sample in triplicate using both the validated HPLC and GC-MS methods.

2. Data Analysis and Acceptance Criteria:

• Statistical Comparison:

  • Paired t-test: To determine if there is a statistically significant difference between the mean results of the two methods. The null hypothesis is that the mean difference is zero.

  • Bland-Altman Plot: This is a powerful graphical tool for assessing the agreement between two quantitative measurement methods[9]. It plots the difference between the two measurements for each sample against the average of the two measurements[10][11].

• Acceptance Criteria:

  • The 95% confidence interval for the mean difference in the paired t-test should include zero.

  • In the Bland-Altman plot, the majority of the data points (ideally >95%) should fall within the limits of agreement (mean difference ± 1.96 * standard deviation of the differences). The mean difference should be close to zero, and there should be no discernible trend in the data points, which would indicate a proportional bias.

Diagram of Cross-Validation Logic:

Caption: Logical workflow for the cross-validation of HPLC and GC-MS methods.

Method Validation According to ICH Q2(R1) Guidelines

Both the HPLC and GC-MS methods must be thoroughly validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure they are fit for their intended purpose[12][13][14].

Key Validation Parameters:

• Specificity: The ability to unequivocally assess the analyte in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of Isosaccharino-1,4-lactone in blank and placebo samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically evaluated by analyzing a series of at least five standards across the desired concentration range and assessing the correlation coefficient (r²) of the calibration curve, which should be ≥ 0.995.

• Accuracy: The closeness of the test results to the true value. It is assessed by performing recovery studies on spiked samples at a minimum of three concentration levels, with results typically expected to be within 98-102% for drug substance analysis[15].

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

  • Intermediate Precision (Inter-assay precision): Precision within the same laboratory but on different days, with different analysts, or on different equipment. The precision is expressed as the relative standard deviation (%RSD), which should typically be ≤ 2%[15].

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, pH, column temperature).

Conclusion

Both HPLC and GC-MS are powerful techniques for the quantitative analysis of Isosaccharino-1,4-lactone, each with its own set of advantages and considerations. HPLC, particularly with HILIC or polar-embedded columns, offers a direct analysis of the analyte without the need for derivatization. GC-MS, on the other hand, provides exceptional sensitivity and specificity but requires a derivatization step to handle the non-volatile nature of the analyte.

The choice of method will ultimately depend on the specific analytical needs. However, by following the detailed protocols and cross-validation framework presented in this guide, researchers and scientists can ensure the generation of accurate, reliable, and interchangeable data for Isosaccharino-1,4-lactone, regardless of the analytical platform employed. This commitment to rigorous method validation and cross-validation is paramount for maintaining the highest standards of scientific integrity in research and drug development.

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• Dettmer, K., Aronov, P. A., & Hammock, B. D. (2007). Mass spectrometry-based metabolomics. Mass spectrometry reviews, 26(1), 51–78.
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A Head-to-Head Comparison for Cellular and Biochemical Research: Isosaccharino-1,4-lactone vs. D-glucaro-1,4-lactone as a β-Glucuronidase Inhibitor

For researchers in drug development and cellular biology, the modulation of β-glucuronidase activity is a critical consideration. This enzyme plays a pivotal role in the metabolism and disposition of numerous xenobiotics and endogenous compounds through the cleavage of glucuronide conjugates. This process, known as deglucuronidation, can reverse Phase II detoxification, leading to the reactivation of drugs or toxins, particularly within the gut microbiome, and impacting enterohepatic circulation.[1][2] Consequently, potent and specific inhibitors of β-glucuronidase are invaluable tools for both in vitro and in vivo studies.

This guide provides an in-depth, objective comparison of two lactone-containing compounds: the well-established inhibitor D-glucaro-1,4-lactone and the lesser-known Isosaccharino-1,4-lactone . Our goal is to equip researchers, scientists, and drug development professionals with the necessary data to make an informed decision for their experimental needs.

The Central Enzyme: β-Glucuronidase

β-Glucuronidase (GUS) is a lysosomal hydrolase that catalyzes the breakdown of β-D-glucuronic acid residues from the non-reducing end of glycosaminoglycans and other glucuronide conjugates.[3][4] In drug metabolism, the liver conjugates drugs, toxins, and hormones with glucuronic acid to form water-soluble, inactive glucuronides destined for excretion. However, β-glucuronidase, especially from gut bacteria, can hydrolyze this bond, releasing the active (and potentially toxic) aglycone back into circulation.[1][5] This enzymatic action is implicated in the gastrointestinal toxicity of drugs like the anticancer agent Irinotecan and can influence hormone levels.[1]

The catalytic mechanism involves two key glutamate residues in the active site: one acts as a general acid (Glu451 in humans) and the other as a nucleophile (Glu540 in humans), proceeding via an SN2 reaction.[1][3] Effective inhibitors often mimic the structure or transition state of the glucuronic acid substrate, blocking this active site.

Contestant 1: D-glucaro-1,4-lactone (Saccharolactone)

D-glucaro-1,4-lactone, also known as D-saccharic acid 1,4-lactone or simply saccharolactone, is the benchmark inhibitor for β-glucuronidase.[5][6] It is a natural derivative of D-glucaric acid, which is found in many fruits and vegetables.[7] Its structural similarity to the D-glucuronic acid moiety allows it to act as a potent competitive inhibitor.[8]

Mechanism of Inhibition: As a transition-state analog, D-glucaro-1,4-lactone binds tightly to the active site of β-glucuronidase, preventing the substrate from binding and being hydrolyzed.[9] This competitive inhibition is a well-characterized mechanism.[8][10]

Contestant 2: Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone (ISA lactone) is a six-carbon sugar acid lactone. It is primarily known as a degradation product formed from the alkaline treatment of carbohydrates like cellulose.[11] While structurally a lactone derived from a sugar acid, its role as a specific glycosidase inhibitor is not well-documented in scientific literature. Its primary context in research has been related to its formation during the degradation of cellulosic materials in environments such as nuclear waste repositories, where it can complex with radionuclides.[11]

Mechanism of Inhibition: There is a significant lack of published data characterizing Isosaccharino-1,4-lactone as a β-glucuronidase inhibitor. While its structure suggests potential interaction with sugar-processing enzymes, its efficacy, mechanism, and specificity against β-glucuronidase have not been established.

Quantitative & Qualitative Comparison

The selection of an inhibitor hinges on empirical evidence of its performance. Below is a summary of the key comparative metrics for these two compounds.

Feature	D-glucaro-1,4-lactone	Isosaccharino-1,4-lactone	Rationale & Expert Insight
Inhibitory Potency (IC50)	3.6 µM to 48.4 µM [1][6][12]	Not Reported in Literature	The IC50 value is the most critical performance metric. D-glucaro-1,4-lactone exhibits potent, low-micromolar inhibition. The absence of data for Isosaccharino-1,4-lactone means its use would require extensive, novel characterization.
Mechanism	Competitive Inhibition [8][10]	Unknown / Uncharacterized	Understanding the mechanism is key to interpreting experimental results. D-glucaro-1,4-lactone's competitive nature is well-established.
Scientific Precedent	Widely used as a standard inhibitor [6][8]	No established use as a GUS inhibitor	The extensive use of D-glucaro-1,4-lactone provides a robust foundation of reliability and comparability across different studies.
Commercial Availability	Readily available from multiple suppliers (e.g., Sigma-Aldrich, Cayman Chemical)[6]	Available from limited chemical suppliers, but not marketed as a biochemical tool.	Accessibility is a practical concern. D-glucaro-1,4-lactone is easily sourced for research purposes.
Key Practical Consideration	Poor stability at physiological pH.[1]	Stability in biological buffers is not well-studied.	The instability of D-glucaro-1,4-lactone in neutral or alkaline solutions is a critical experimental parameter that must be controlled, often by preparing solutions fresh.

Visualizing the Mechanisms and Workflow

To better understand the concepts discussed, the following diagrams illustrate the enzymatic reaction, the principle of competitive inhibition, and a typical experimental workflow.

Fig 1. Catalytic cycle of β-glucuronidase.

Fig 2. D-glucaro-1,4-lactone acts as a competitive inhibitor.

Experimental Protocol: In Vitro β-Glucuronidase Inhibition Assay

This protocol provides a reliable, self-validating method for assessing inhibitor potency using a spectrophotometric plate-reader assay.

Principle: The enzyme β-glucuronidase cleaves the chromogenic substrate p-nitrophenyl-β-D-glucuronide (PNPG), releasing p-nitrophenol (PNP). When the reaction is stopped with a basic solution (e.g., NaOH), the PNP is ionized to the p-nitrophenolate ion, which has a distinct yellow color that can be quantified by measuring absorbance at ~405 nm. An effective inhibitor will reduce the amount of PNP produced.

Materials:

• β-Glucuronidase (e.g., from E. coli or bovine liver)

• p-Nitrophenyl-β-D-glucuronide (PNPG)

• D-glucaro-1,4-lactone (Positive Control Inhibitor)

• Test Inhibitor (e.g., Isosaccharino-1,4-lactone)

• Assay Buffer: 100 mM Sodium Acetate Buffer, pH 5.0

• Stop Solution: 0.2 M Sodium Hydroxide (NaOH)

• 96-well microplate

• Microplate reader

Workflow Diagram:

Fig 3. Workflow for β-glucuronidase inhibition assay.

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of your test inhibitor and the D-glucaro-1,4-lactone positive control in the assay buffer. The concentration range should span several orders of magnitude around the expected IC50.

  • Prepare working solutions of β-glucuronidase and PNPG in the assay buffer. Causality Note: Preparing solutions fresh, especially the lactone inhibitors, is crucial due to their potential instability at non-optimal pH.[1]

• Assay Plate Setup (in a 96-well plate):

  • Test Wells: Add 50 µL of assay buffer, 20 µL of the inhibitor solution (at various concentrations), and 10 µL of the enzyme solution.

  • 100% Activity Control (Negative Control): Add 50 µL of assay buffer, 20 µL of buffer/vehicle (instead of inhibitor), and 10 µL of the enzyme solution.

  • Blank Control: Add 70 µL of assay buffer and 10 µL of the enzyme solution (no substrate will be added here to account for background absorbance).

  • Self-Validation Note: Including a positive control (D-glucaro-1,4-lactone) validates that the assay is sensitive to known inhibitors.

• Pre-incubation: Gently mix the plate and pre-incubate at 37°C for 15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiate Reaction: Add 20 µL of the PNPG solution to all wells except the Blank.

• Reaction Incubation: Incubate the plate at 37°C for 30 minutes.

• Stop Reaction: Add 100 µL of 0.2 M NaOH to all wells to stop the enzymatic reaction and develop the color.

• Measurement: Read the absorbance of each well at 405 nm using a microplate reader.

• Data Analysis:

  • Correct the absorbance values by subtracting the average absorbance of the blank.

  • Calculate the Percent Inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (Absorbance_of_Test / Absorbance_of_100%_Activity_Control)] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic function to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Conclusion and Recommendation

The evidence overwhelmingly establishes D-glucaro-1,4-lactone as the superior and scientifically validated choice for inhibiting β-glucuronidase. It is a potent, well-characterized competitive inhibitor with a robust history of use as a standard in the field. Its low-micromolar IC50 values ensure its effectiveness in typical experimental settings.[6][12] Researchers can use it with a high degree of confidence, assured that its mechanism and performance are well-documented.

In contrast, Isosaccharino-1,4-lactone is an unknown quantity in the context of β-glucuronidase inhibition. There is no peer-reviewed data to support its use for this application. While it is commercially available, any researcher opting to use it would first need to undertake extensive foundational research to characterize its activity, determine its IC50, and elucidate its mechanism of action.

Recommendation for the Field: For any study requiring the inhibition of β-glucuronidase, D-glucaro-1,4-lactone is the recommended reagent. Its established properties provide the reliability and reproducibility that are cornerstones of scientific integrity. Isosaccharino-1,4-lactone should not be considered a viable alternative without comprehensive, novel validation.

References

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• Witzel, S., & Beator, B. (2019). Beta-Glucuronidase (GusA) reporter enzyme assay for Escherichia coli. protocols.io. [Link]

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• Chen, R., Aich, S., & Chen, G. (2001). Continuous Spectrophotometric Assay for β-Glucuronidase. BioTechniques, 30(4), 846-850. [Link]

• Bhat, B. A., et al. (2020). The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats. Food & Function, 11(1), 795-807. [Link]

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• Marselos, M., Dutton, G., & Hänninen, O. (1975). Evidence that D-glucaro-1,4-lactone shortens the pharmacological action of drugs being disposed via the bile as glucuronides. Biochemical Pharmacology, 24(20), 1855-1858. [Link]

• Levvy, G. A., & Marsh, C. A. (1952). The preparation and properties of β-glucuronidase. 4. Inhibition by sugar acids and their lactones. The Biochemical Journal, 52(4), 690–692. [Link]

• Levvy, G. A., & Snaith, S. M. (1975). Spectral studies of conformational changes induced in beta-glucuronidase by saccharo-1,4-lactone. Biochemical Journal, 147(1), 9-15. [Link]

• Kreamer, B. L., Siegel, F. L., & Gourley, G. R. (2001). A novel inhibitor of beta-glucuronidase: L-aspartic acid. Pediatric Research, 50(4), 460-466. [Link]

• Walaszek, Z., & Hanausek-Walaszek, M. (1994). Selective inhibition of gastrointestinal beta-glucuronidase by poly(vinylbenzyl D-glucaro(1,4)lactonate). Part 2. Poly(vinylbenzyl D-glucaro(1,4)lactonate) in vitro inhibition studies. Human & Experimental Toxicology, 13(11), 759-763. [Link]

• Niwa, T., Tsuruoka, T., Inoue, S., Naito, Y., & Koeda, T. (1972). A New Potent -Glucuronidase Inhibitor, D-glucaro- -Lactam Derived From Nojirimycin. Journal of Biochemistry, 72(1), 207-211. [Link]

• Xie, B., et al. (2016). Determination of D-glucaric acid and/or D-glucaro-1,4-lacton in different apple varieties through hydrophilic interaction chromatography. ResearchGate. [Link]

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A Comparative Guide to Isosaccharino-1,4-lactone and Other Cellulose Degradation Products

Abstract

Cellulose, the most abundant biopolymer on Earth, undergoes degradation through various chemical and biological pathways, yielding a complex mixture of smaller, soluble molecules. Under alkaline conditions, particularly relevant in industrial processes and geological radioactive waste disposal, this degradation produces a unique suite of compounds, prominently featuring α- and β-isomers of isosaccharinic acid (ISA). This guide provides a comparative analysis of Isosaccharino-1,4-lactone—the lactone form of ISA—and other key cellulose degradation products (CDPs). We delve into their formation mechanisms, comparative physicochemical properties, biological and environmental significance, and provide a validated experimental protocol for their separation and quantification. This document is intended for researchers, chemists, and drug development professionals who encounter cellulose and its derivatives in their work, offering insights into the stability, reactivity, and analytical challenges posed by these degradation products.

Introduction: The Fate of Cellulose in Alkaline Environments

Cellulose is a linear polysaccharide composed of β-1,4-linked D-glucose units. Its robust structure provides physical integrity to plant matter and makes it a staple raw material in industries ranging from paper manufacturing to pharmaceuticals, where it is used as an excipient. However, its stability is not absolute. Under specific conditions, particularly high pH, cellulose degrades into a variety of smaller, water-soluble organic molecules.[1][2]

This degradation is of significant interest in several fields. In the context of geological disposal facilities for radioactive waste, cementitious materials create a hyper-alkaline environment (pH > 12.5) where large volumes of cellulosic waste are expected to degrade.[3][4] The resulting degradation products, chiefly isosaccharinic acids (ISAs), are potent complexing agents that can enhance the mobility of radionuclides, posing a challenge to long-term safety assessments.[3][4][5][6][7] Understanding the formation and behavior of these products is therefore critical.

The primary products of alkaline cellulose degradation are the two diastereomers of isosaccharinic acid: α-ISA (3-deoxy-2-C-hydroxymethyl-D-erythro-pentonic acid) and β-ISA (3-deoxy-2-C-hydroxymethyl-D-threo-pentonic acid).[5][8] These acids exist in equilibrium with their corresponding lactone forms, with Isosaccharino-1,4-lactone being a key species, especially under neutral to acidic conditions.[9][10] This guide will compare Isosaccharino-1,4-lactone with its parent acid and other common CDPs like glucose and formic acid.

Formation Pathways of Key Degradation Products

The degradation of cellulose in alkaline conditions is a complex process dominated by two primary reaction mechanisms originating from the reducing end of the polymer chain.[1][3]

• Peeling Reaction: This is the main degradation pathway. It involves the stepwise elimination of terminal glucose units from the cellulose chain. The glucose unit undergoes rearrangement via a dicarbonyl intermediate, followed by a benzilic acid rearrangement to form isosaccharinic acid.[11][12] This process continues, "peeling" off glucose units one by one.

• Stopping Reaction: The peeling reaction can be terminated when the end group undergoes a different rearrangement to form a stable, alkali-resistant metasaccharinic acid, effectively capping the chain and halting further degradation from that end.[11]

These reactions lead to a mixture of products, with α- and β-ISA being the most significant, often accounting for 70-85% of the total degradation products.[13] Other smaller organic acids, such as formic acid and lactic acid, are also formed.[4][14] The relative yield of these products depends on factors like temperature, pH, and the presence of divalent cations like Ca²⁺.[1][2]

The relationship between isosaccharinic acid and its lactone is a pH-dependent equilibrium. In alkaline solutions, the open-chain carboxylate form (isosaccharinate) is dominant. As the pH decreases, the molecule undergoes intramolecular esterification to form the more stable five-membered ring structure of Isosaccharino-1,4-lactone.[9][10]

Figure 1: Simplified reaction pathway for the alkaline degradation of cellulose to form Isosaccharinic Acid (ISA) and its equilibrium with the lactone form.

Comparative Physicochemical Properties

The different degradation products of cellulose exhibit distinct chemical and physical properties that dictate their behavior in solution and their interaction with other molecules. Isosaccharino-1,4-lactone, as a cyclic ester, has notably different characteristics compared to its open-chain carboxylic acid precursor and the simple sugar monomer, glucose.

Property	Isosaccharino-1,4-lactone	α-Isosaccharinic Acid	Glucose	Formic Acid
Molecular Formula	C₆H₁₀O₅[15][16]	C₆H₁₂O₆[10]	C₆H₁₂O₆	CH₂O₂
Molar Mass ( g/mol )	162.14[15][16]	180.16	180.16	46.03
Structure	Cyclic Ester (Lactone)	Acyclic Carboxylic Acid	Aldohexose (Cyclic Hemiacetal)	Carboxylic Acid
Boiling Point (°C)	354 at 760 mmHg[15]	Decomposes	Decomposes	100.8
pKa	~12.17 (Predicted)[15][17]	~3.5-4.0	~12.35	3.75
Key Functional Groups	Lactone, Hydroxyls	Carboxyl, Hydroxyls	Aldehyde/Hemiacetal, Hydroxyls	Carboxyl
LogP (Octanol-Water)	-1.98 (Predicted)[15]	More Negative (Higher Polarity)	-3.24	-0.54

Causality Behind Properties:

• Structure and Reactivity: The primary difference between ISA and its lactone is the functional group. The carboxylic acid group in ISA is deprotonated at neutral and high pH, making it an excellent chelating agent for metal ions.[18] The lactone form is less reactive in this regard but can be hydrolyzed back to the acid form, especially under alkaline conditions.

• Solubility and Polarity: The presence of the free carboxylic acid group makes ISA more polar and water-soluble than its lactone counterpart, as reflected in the predicted LogP values. Glucose, with its multiple hydroxyl groups, is also highly water-soluble.

• Acidity (pKa): The pKa of ISA's carboxylic group is typical for an alpha-hydroxy acid. The higher predicted pKa for the lactone refers to the acidity of one of its hydroxyl groups, which is significantly less acidic than a carboxylic acid.

Biological & Environmental Significance

The degradation products of cellulose vary widely in their environmental impact and biological activity. While glucose is a primary metabolite for most life, the significance of ISA and its lactone is more specialized and context-dependent.

Product	Biological Role / Activity	Environmental Significance
Isosaccharinic Acid (ISA)	Potent anti-inflammatory activity; potential therapeutic for metabolic disorders.[]	Key complexing agent for radionuclides (e.g., Pu, U, Am), increasing their mobility in groundwater.[6][18][20][21]
Isosaccharino-1,4-lactone	Serves as a model compound for studying lactone chemistry; used as an intermediate in biochemical synthesis.[]	More stable form at lower pH; its formation can reduce the immediate complexing capacity of ISA in solution.[9]
Glucose	Central molecule in energy metabolism for most organisms.	Readily biodegradable by a vast range of microorganisms.
Formic Acid	Metabolic intermediate; antimicrobial properties.	Biodegradable, but can contribute to acidification in localized environments.

Expert Insights:

The most critical aspect of ISA in environmental science is its ability to form stable, soluble complexes with multivalent cations, including actinides and lanthanides.[5][6][8] The carboxylate group and adjacent hydroxyl groups form strong chelate rings with metal ions, preventing them from sorbing to mineral surfaces and thus enhancing their transport in the environment.[7][20] This has been a major focus of research for the safety case of nuclear waste repositories.[22]

Furthermore, microbial communities have been shown to be capable of degrading ISA, even under the harsh anoxic, alkaline conditions expected in a geological disposal facility.[14][23][24] This biodegradation can proceed via methanogenesis, iron reduction, or sulfate reduction, potentially mitigating the complexation risk over long timescales.[14][21][25] Studies have shown that β-ISA may degrade more slowly than α-ISA under certain conditions.[25]

Experimental Section: Protocol for Comparative Analysis

To accurately compare and quantify cellulose degradation products, a robust analytical method is essential. High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD) is the gold standard for this application. It allows for the direct analysis of carbohydrates and sugar acids without the need for derivatization.

Objective: To separate and quantify Isosaccharino-1,4-lactone, α-ISA, β-ISA, glucose, and formic acid in a simulated cellulose degradation sample.

Rationale for Method Selection: HPAE utilizes a strong anion-exchange stationary phase and a high pH mobile phase (e.g., sodium hydroxide) to separate analytes based on their acidity. Under these conditions, the hydroxyl groups of carbohydrates become partially ionized, allowing them to be retained and separated. PAD provides highly sensitive and selective detection by measuring the current generated from the oxidation of the analytes on a gold electrode surface. This combination is ideal for the complex matrix of a cellulose digest.

Figure 2: Workflow for the comparative analysis of cellulose degradation products using HPAE-PAD.

Detailed Step-by-Step Methodology:

• Sample Preparation (Simulated Degradation):

  • a. Add 1.0 g of pure cellulose powder (e.g., Avicel) to 100 mL of an anoxic, artificial cement porewater solution (e.g., 0.1 M NaOH, 0.18 M KOH, saturated with Ca(OH)₂; pH ≈ 13.3).[2]

  • b. Sparge the solution with N₂ gas for 30 minutes to ensure anoxic conditions.

  • c. Seal the vessel and incubate at 60°C for 30-60 days to accelerate degradation.[4]

  • d. After incubation, allow the solution to cool. Withdraw an aliquot of the supernatant.

  • e. Filter the aliquot through a 0.22 µm syringe filter to remove particulates.

  • f. Dilute the filtered sample with ultrapure water to bring analyte concentrations within the calibration range.

• Instrument Setup (Example Conditions):

  • Chromatograph: Dionex ICS-5000 or equivalent HPAE-PAD system.

  • Column: Dionex CarboPac PA10 (or similar carbohydrate column) with a corresponding guard column.

  • Eluent: A gradient of sodium hydroxide (NaOH) and sodium acetate (NaOAc) in ultrapure water. For example: 0-10 min (100 mM NaOH), 10-25 min (gradient to 100 mM NaOH / 200 mM NaOAc), followed by a wash and re-equilibration.

  • Flow Rate: 1.0 mL/min.

  • Detector: Pulsed Amperometric Detector with a gold working electrode and Ag/AgCl reference electrode, using a standard carbohydrate waveform.

• Calibration and Analysis:

  • a. Prepare a series of mixed calibration standards containing known concentrations of α-ISA, β-ISA, Isosaccharino-1,4-lactone, glucose, and formic acid in ultrapure water.

  • b. Inject the standards to establish retention times and generate a calibration curve for each analyte.

  • c. Inject the prepared sample.

  • d. Identify peaks in the sample chromatogram by comparing retention times with the standards.

  • e. Integrate the peak areas and use the calibration curves to determine the concentration of each analyte in the sample.

Self-Validation and Trustworthiness: The protocol's integrity is maintained by running a blank (ultrapure water) to check for system contamination, a mixed standard to verify retention time stability and detector response, and by analyzing samples in triplicate to ensure reproducibility. The linearity of the calibration curve (R² > 0.995) validates the quantification range.

Conclusion and Future Outlook

The alkaline degradation of cellulose yields a complex array of products, with Isosaccharino-1,4-lactone and its corresponding acid isomers being of paramount scientific interest. This guide highlights the crucial differences in their formation, physicochemical properties, and environmental behavior compared to other degradation products like glucose.

• Isosaccharinic acid is the primary, highly reactive degradation product, whose significance is dominated by its potent ability to chelate metals, a critical factor in radionuclide mobility.

• Isosaccharino-1,4-lactone is a more stable, cyclic form that predominates at lower pH. While less reactive as a complexant, it acts as a reservoir that can revert to the active acid form upon changes in pH.

For professionals in drug development, understanding this degradation pathway is essential for assessing the long-term stability of cellulose-based excipients in liquid formulations, as the generation of acidic products can alter pH and reactivity. For environmental scientists and chemists, the behavior of ISA remains a key area of research, particularly its interactions in complex geological systems and its ultimate fate through microbial degradation.

The continued development of advanced analytical techniques will be crucial for elucidating the kinetics of these reactions and for accurately modeling the behavior of these important molecules in both industrial and environmental settings.

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A Comparative Guide to the Validation of Isosaccharino-1,4-lactone as a Biomarker for Alkaline Cellulose Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Monitoring Cellulose Degradation

Cellulose, a ubiquitous organic polymer, is susceptible to degradation under alkaline conditions, a process of critical importance in diverse fields ranging from the long-term safety assessment of radioactive waste repositories to the optimization of industrial processes in the pulp and paper industry.[1][2] The alkaline hydrolysis of cellulose yields a complex mixture of soluble organic molecules, with α- and β-isomers of isosaccharinic acid (ISA) being significant products.[3][4] The lactone form of ISA, Isosaccharino-1,4-lactone, is in equilibrium with the carboxylic acid in aqueous solutions and serves as a crucial indicator of the extent of cellulose degradation.[5] Accurate and reliable quantification of ISA is therefore paramount for monitoring the integrity of cellulosic materials and predicting the long-term behavior of systems where alkaline conditions prevail.

The Biomarker: Isosaccharino-1,4-lactone (ISA)

Formation Pathway

Under hyperalkaline conditions (pH > 12), cellulose undergoes a "peeling" reaction, a stepwise degradation process initiating from the reducing end of the cellulose chain. This reaction proceeds through a series of β-alkoxy elimination steps, ultimately leading to the formation of isosaccharinic acids.[6] The formation of the stable lactone, Isosaccharino-1,4-lactone, is a key feature of this degradation pathway.

Alkaline Cellulose Degradation Pathway

Caption: Alkaline degradation of cellulose to Isosaccharino-1,4-lactone.

Comparative Analysis of Analytical Methodologies

The accurate quantification of Isosaccharino-1,4-lactone presents analytical challenges due to its polarity, non-volatility, and the complexity of the matrices in which it is often found. This section provides a comparative overview of the three primary analytical techniques employed for ISA validation: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Capillary Zone Electrophoresis (CZE).

Method Performance Comparison

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Capillary Zone Electrophoresis (CZE)
Principle	Separation of volatile derivatives by partitioning between a gaseous mobile phase and a liquid or solid stationary phase, followed by mass-based detection.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, typically with UV or MS detection.	Separation of ions in an electrolyte solution within a capillary under the influence of an electric field.
Sample Derivatization	Mandatory (e.g., silylation) to increase volatility.[7][8]	Generally not required, but can be used to enhance detection.	Not required.
Limit of Detection (LOD)	Low (ng/mL to pg/mL range).[6]	Moderate (µg/mL to ng/mL range).[9][10]	Low to moderate (µg/mL to ng/mL range).
Limit of Quantification (LOQ)	Low (ng/mL to pg/mL range).[11][12]	Moderate (µg/mL to ng/mL range).[13][14]	Low to moderate (µg/mL to ng/mL range).
Linearity	Good over a wide dynamic range.	Good, but can be affected by detector saturation at high concentrations.	Good, but can be influenced by injection biases.
Precision (RSD%)	Excellent (<5%).	Excellent (<5%).	Good (<10%).
Throughput	Moderate, due to derivatization and longer run times.	High, with relatively short run times.	High, with very short run times.
Matrix Effects	Can be significant, requiring extensive sample cleanup.	Can be managed with appropriate column chemistry and mobile phases.	Less susceptible to matrix effects from non-ionic species.
Cost (Instrument/Operation)	High / Moderate.	Moderate / Moderate.	Low / Low.

Causality Behind Experimental Choices

• GC-MS: The choice of derivatization agent is critical. Trimethylsilyl (TMS) derivatives are common for sugars and related acids as they effectively increase volatility for gas-phase separation.[3][7][8] The use of a mass spectrometer provides high selectivity and sensitivity, allowing for confident identification and quantification even in complex matrices.

• HPLC: The selection of the stationary phase and mobile phase composition is key. For polar analytes like ISA, reversed-phase columns with aqueous mobile phases containing an acid modifier (e.g., phosphoric acid or formic acid) are often used to achieve good retention and peak shape.[15][16][17][18] UV detection is a cost-effective option, while coupling to a mass spectrometer (LC-MS) offers significantly higher sensitivity and specificity.[5]

• CZE: The composition of the background electrolyte (BGE) is the most important parameter. The pH of the BGE will determine the charge state of the ISA and thus its migration behavior. The use of electroosmotic flow (EOF) modifiers can further optimize the separation.[19]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the quantification of Isosaccharino-1,4-lactone using GC-MS, HPLC, and CZE.

Protocol 1: Quantification of ISA by GC-MS with Trimethylsilyl Derivatization

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of ISA.

Step-by-Step Methodology:

• Sample Preparation:

  • Pipette a known volume (e.g., 1 mL) of the aqueous sample into a GC vial.

  • Add an internal standard (e.g., a known amount of a stable isotope-labeled ISA or a structurally similar compound).

  • Evaporate the sample to complete dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40-50 °C). Ensure the sample is completely dry as moisture interferes with the derivatization reaction.[20]

• Derivatization (Two-Step Methoxyamination-Silylation):

  • Step 1: Methoxyamination: Add 50 µL of methoxyamine hydrochloride in pyridine (e.g., 20 mg/mL) to the dried sample. Vortex for 1 minute and incubate at 60 °C for 30 minutes. This step protects the carbonyl groups and prevents the formation of multiple isomers.[20][21]

  • Step 2: Silylation: Add 80 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) to the vial. Vortex for 1 minute and incubate at 70 °C for 60 minutes. This step replaces the active hydrogens on the hydroxyl groups with TMS groups, increasing volatility.[3][21]

• GC-MS Analysis:

  • Injection: Inject 1 µL of the derivatized sample into the GC-MS system.

  • GC Conditions (Example):

    • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

    • Inlet Temperature: 250 °C.

  • MS Conditions (Example):

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Transfer Line Temperature: 280 °C.

    • Acquisition Mode: Scan mode for initial identification and Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of the TMS-derivatized ISA.

• Quantification:

  • Create a calibration curve using standard solutions of ISA subjected to the same derivatization procedure.

  • Quantify the ISA concentration in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 2: Quantification of ISA by HPLC with UV Detection

Step-by-Step Methodology:

• Sample Preparation:

  • Filter the aqueous sample through a 0.45 µm syringe filter to remove any particulate matter.

  • If necessary, dilute the sample with the mobile phase to bring the ISA concentration within the linear range of the calibration curve.

  • Add an internal standard if required for improved precision.

• HPLC-UV Analysis:

  • HPLC Conditions (Example):

    • Column: A C18 column suitable for polar analytes (e.g., an AQ-C18 column) (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: Isocratic elution with a mixture of an aqueous buffer and an organic modifier. For example, 20 mM potassium dihydrogen phosphate buffer adjusted to pH 2.5 with phosphoric acid.[15][22]

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 20 µL.

  • UV Detection:

    • Wavelength: 210 nm (for detection of the carboxyl group).[22]

• Quantification:

  • Prepare a series of standard solutions of ISA in the mobile phase.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of ISA in the samples from the calibration curve.

Protocol 3: Quantification of ISA by Capillary Zone Electrophoresis (CZE)

Step-by-Step Methodology:

• Sample Preparation:

  • Filter the sample through a 0.2 µm syringe filter.

  • Dilute the sample with deionized water if necessary.

• CZE Analysis:

  • CZE Conditions (Example):

    • Capillary: Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length).

    • Background Electrolyte (BGE): 20 mM borate buffer at pH 9.5 containing an EOF modifier for optimal separation of anions.

    • Voltage: -20 kV (for anionic separation).

    • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

    • Temperature: 25 °C.

  • Detection:

    • Indirect UV detection at a wavelength where the BGE has strong absorbance (e.g., 254 nm).

• Quantification:

  • Prepare calibration standards of ISA in deionized water.

  • Generate a calibration curve by plotting the corrected peak area (peak area/migration time) against the concentration.

  • Calculate the ISA concentration in the samples based on the calibration curve.

Alternative Biomarkers for Alkaline Cellulose Degradation

While Isosaccharino-1,4-lactone is a primary and well-established biomarker, other organic acids are also formed during the alkaline degradation of cellulose and can serve as complementary or alternative indicators.

• Formic Acid: Formed from the further degradation of cellulose and its primary degradation products under hydrothermal alkaline conditions.[13][14][23] It is a small, simple molecule that can be readily detected by various analytical techniques. However, its specificity as a biomarker for cellulose degradation may be lower than ISA, as it can be formed from other organic precursors.[24]

• Glycolic Acid: Another degradation product of cellulose in alkaline environments.[25] Similar to formic acid, its smaller size and simpler structure can facilitate analysis, but it may also lack the high specificity of ISA. The formation of glucopyranosylglycolic acids can also occur, complicating the analysis.[26]

The choice of biomarker will depend on the specific application, the required level of specificity, and the analytical capabilities available. In many cases, a multi-analyte approach, monitoring ISA along with other organic acids, can provide a more comprehensive picture of the degradation process.

Case Studies: Real-World Applications

The validation of ISA as a biomarker is crucial for its practical application.

• Nuclear Waste Management: Numerous studies have focused on the formation and migration of ISA in cementitious environments relevant to the geological disposal of radioactive waste.[4] The ability of ISA to form complexes with radionuclides and enhance their mobility is a key consideration in long-term safety assessments. The analytical methods described in this guide are essential for generating the data needed for these assessments.

• Pulp and Paper Industry: Alkaline pulping processes intentionally degrade lignin while preserving cellulose. However, some cellulose degradation is inevitable, leading to yield loss and the formation of organic acids in the process liquors and effluents.[1][2] Monitoring ISA and other organic acids can help to optimize pulping conditions, minimize cellulose loss, and manage the organic load in wastewater treatment plants.[27][28]

Conclusion

The validation of Isosaccharino-1,4-lactone as a biomarker for alkaline cellulose degradation relies on the application of robust and reliable analytical methodologies. This guide has provided a comparative overview of GC-MS, HPLC, and CZE, highlighting their respective strengths and weaknesses. The detailed protocols and discussions on experimental choices are intended to empower researchers and scientists to select and implement the most appropriate method for their specific needs. By ensuring the scientific integrity of ISA quantification, we can gain a deeper understanding and better control of cellulose degradation in a wide range of scientific and industrial contexts.

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A Comparative Benchmarking Guide to the Synthesis of Isosaccharino-1,4-lactone and Other Chiral Lactones

For Researchers, Scientists, and Drug Development Professionals

Chiral lactones are pivotal structural motifs in a vast array of biologically active molecules, serving as essential building blocks in the pharmaceutical and fine chemical industries. Their stereochemistry is often determinantal to biological function, making enantioselective synthesis a critical area of research. This guide provides an in-depth comparison of synthetic strategies for producing Isosaccharino-1,4-lactone (ISA-lactone), a key carbohydrate-derived lactone, benchmarked against other significant chiral lactones. We will delve into the causality behind experimental choices, present objective performance data, and provide detailed protocols to ensure scientific integrity and reproducibility.

The Significance of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone is derived from the alkaline degradation of polysaccharides like cellulose. Its importance lies in its role as a chiral pool starting material and its presence in complex biological systems. Understanding its formation and developing efficient synthetic routes is crucial for leveraging cellulosic biomass as a renewable feedstock for high-value chemicals. The inherent chirality and multiple stereocenters of ISA-lactone make it an attractive synthon for complex molecule synthesis.

Synthetic Pathways: A Comparative Overview

The synthesis of chiral lactones can be broadly approached through two main strategies: asymmetric synthesis from prochiral precursors or stereoselective transformation of existing chiral molecules (chiral pool synthesis). ISA-lactone synthesis typically falls into the latter category, leveraging the inherent chirality of carbohydrates. This is benchmarked against asymmetric catalytic methods often used for other valuable lactones.

The primary route to ISA-lactone involves the controlled degradation of hexoses under alkaline conditions, followed by acidification to promote lactonization. A common precursor is D-glucuronolactone, which can be sourced from D-glucose.[1] The reaction proceeds through an intramolecular Cannizzaro reaction of a 4-deoxy-2,3-hexodiulose intermediate.

• Causality of Experimental Choices:

  • Base Selection (e.g., Ba(OH)₂, Ca(OH)₂): Divalent cations like Ba²⁺ and Ca²⁺ are crucial. They act as Lewis acids, coordinating with the sugar hydroxyl groups to facilitate the key C2-C4 enolization and subsequent rearrangement. This coordination also helps to control the stereochemistry of the newly formed chiral centers.

  • Acidification (pH control): After the alkaline rearrangement to isosaccharinic acid, careful acidification is required to drive the equilibrium towards the formation of the thermodynamically stable 1,4-lactone ring.[2][3]

The process often results in a mixture of diastereomers, necessitating purification. While efficient, this route's primary drawback is the frequent lack of perfect stereocontrol and the challenges associated with separating closely related sugar derivatives.

Caption: Synthesis of Isosaccharino-1,4-lactone from cellulose.

γ-Valerolactone (GVL) is a key biomass-derived platform molecule.[4] While often produced as a racemate, its enantioselective synthesis from levulinic acid serves as an excellent benchmark for modern asymmetric catalysis.[5][6] Ruthenium catalysts modified with chiral phosphine ligands like SEGPHOS are highly effective.[6]

• Causality of Experimental Choices:

  • Catalyst System (Ru-Chiral Ligand): The choice of a chiral catalyst, such as a SEGPHOS ligand-modified ruthenium complex, is fundamental for inducing enantioselectivity.[6] The catalyst creates a chiral environment around the prochiral ketone of levulinic acid, directing the hydrogenation to one specific face.

  • Hydrogen Source & Pressure: High-pressure hydrogen gas is the reductant. The pressure is optimized to ensure efficient reaction rates without compromising catalyst stability or selectivity.

  • Solvent (e.g., Methanol): Protic solvents like methanol can participate in the catalytic cycle, often enhancing both activity and selectivity by stabilizing transition states.[6]

This approach offers high enantiomeric excess (ee) but requires specialized catalysts, high-pressure equipment, and careful optimization.[5][6]

Whisky (or oak) lactone is a fragrant compound with significant commercial value. Its synthesis provides a powerful example of biocatalysis, where whole microbial cells or isolated enzymes are used to perform highly stereoselective oxidations.[7][8]

• Causality of Experimental Choices:

  • Microorganism/Enzyme Selection: Strains like Rhodococcus erythropolis are selected for their high alcohol dehydrogenase (ADH) activity and stereoselectivity.[8] The enzyme's active site is inherently chiral, allowing it to distinguish between enantiomers or prochiral faces of a substrate.

  • Substrate (Diol Precursor): The reaction starts from a racemic diol precursor. The enzyme selectively oxidizes one enantiomer or one hydroxyl group in a stereospecific manner, leading to an enantiomerically enriched lactone product.[7]

  • Reaction Conditions (Aqueous media, Temp): Biocatalytic reactions are performed in aqueous media under mild temperature and pressure conditions, which is a significant advantage in terms of sustainability and safety.

Biocatalysis can achieve exceptionally high enantiomeric excess (>99% ee) under green conditions, though reaction times can be longer and substrate scope may be limited compared to chemocatalysis.[7]

Quantitative Performance Comparison

The following table summarizes key performance metrics for the synthesis of ISA-lactone and the benchmark chiral lactones. Data is compiled from representative literature sources.

Parameter	Isosaccharino-1,4-lactone (from Glucuronolactone)	(S)-γ-Valerolactone (from Levulinic Acid)	Whisky Lactone (Biocatalytic)
Methodology	Chiral Pool Synthesis (Rearrangement/Lactonization)	Asymmetric Catalytic Hydrogenation	Biocatalytic Oxidation
Catalyst/Reagent	Ba(OH)₂ then H⁺	Ru-SEGPHOS Complex[6]	Rhodococcus erythropolis cells[8]
Typical Yield	Variable, often moderate after purification	>95%[9]	High Conversion
Enantiomeric Excess (ee)	N/A (Diastereoselective)	Up to 82%[6]	>99%[7]
Reaction Conditions	Reflux in H₂O, then low pH	H₂ pressure, organic solvent	Aqueous buffer, ambient temp.
Key Advantage	Utilizes renewable carbohydrate feedstock	High yield and good enantioselectivity	Extremely high ee, green conditions
Key Disadvantage	Mixture of products, purification challenges	Requires precious metal catalyst, high pressure	Potentially longer reaction times, substrate specificity

Experimental Protocols

To ensure trustworthiness and reproducibility, detailed protocols for two representative syntheses are provided below.

This protocol is adapted from a published method for a related sugar lactone and illustrates the principles of synthesis from a carbohydrate-derived precursor.[10]

• Epimerization: Reflux monopotassium D-glucarate in an aqueous solution of barium hydroxide. The Ba²⁺ ions facilitate the epimerization at C5.

• Salt Removal: After the reaction, carefully precipitate the barium ions as barium sulfate by adding sulfuric acid. Filter to remove the precipitate.

• Lactonization: Concentrate the resulting solution of L-idaric acid under reduced pressure. The low pH and heat will promote the dehydration and cyclization to form L-idaro-1,4-lactone.[10]

• Purification: The crude lactone is purified using preparative paper chromatography or column chromatography on a suitable stationary phase (e.g., cellulose or silica gel).

• Analysis: The final product is quantified and its purity assessed by gas-liquid chromatography (GLC) against an internal standard like inositol.[10]

This protocol is a generalized procedure based on established chemocatalytic methods.[6][9]

• Catalyst Preparation: In a glovebox, charge a high-pressure reactor with the Ruthenium precursor (e.g., [RuCl₂(benzene)]₂) and the chiral ligand (e.g., (S)-SEGPHOS) in a degassed solvent like methanol. Stir to form the active catalyst complex.

• Reaction Setup: Add a solution of levulinic acid to the catalyst solution in the reactor.

• Hydrogenation: Seal the reactor, remove it from the glovebox, and connect it to a hydrogen source. Purge the reactor several times with H₂ gas before pressurizing to the desired pressure (e.g., 20-50 atm).

• Reaction Execution: Heat the reactor to the target temperature (e.g., 40-80 °C) and stir vigorously. Monitor the reaction progress by taking aliquots and analyzing them via chiral GC or HPLC to determine conversion and enantiomeric excess.

• Work-up: Once the reaction is complete, cool the reactor, carefully vent the hydrogen pressure, and concentrate the reaction mixture. The crude GVL can be purified by distillation or column chromatography.

Caption: Decision workflow for synthesizing chiral lactones.

Conclusion and Future Outlook

The synthesis of Isosaccharino-1,4-lactone from renewable carbohydrates represents a classic chiral pool approach, valued for its use of sustainable feedstocks. However, it often faces challenges in selectivity and purification. In contrast, modern asymmetric catalytic methods, such as the hydrogenation to form chiral GVL or biocatalytic routes to whisky lactone, offer superior control over stereochemistry, often achieving high yields and exceptional enantiomeric excess.

For researchers and drug development professionals, the choice of synthetic strategy depends on the specific target molecule, required optical purity, scalability, and cost considerations. While the directness of using carbohydrate precursors is appealing, the precision offered by asymmetric catalysis and biocatalysis provides powerful and often more reliable pathways to enantiopure chiral lactones, which are indispensable for the development of modern therapeutics. Future research will likely focus on developing more selective catalysts for direct carbohydrate-to-lactone conversions and expanding the substrate scope of highly efficient biocatalytic systems.

References

• Sly, W. S., & Fischer, B. (1982). Synthesis of L-idaro-1,4-lactone, an inhibitor of alpha-L-idosiduronase. Methods in Enzymology, 83, 575-579.

• Hernik, A., Gatti, F. G., Brenna, E., Szczepańska, A., Olejniczak, A., & Boratyński, F. (2023). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. Frontiers in Bioengineering and Biotechnology, 10, 1088913. [Link]

• Tukacs, J. M., Fridrich, B., Dibó, G., Székely, E., & Mika, L. T. (2015). Direct asymmetric reduction of levulinic acid to gamma-valerolactone: synthesis of a chiral platform molecule. Green Chemistry, 17(11), 5189-5195. [Link]

• BenchChem. (2025). A Comparative Guide to Catalytic Efficiency in the Synthesis of Chiral Alcohols. BenchChem.

• Gong, W., Chen, C., Wang, H., & Zhang, Z. (2020). Efficient Conversion of Glucose into Lactic Acid over the Lewis Acidity Enhanced Sn-Beta Catalyst. Catalysts, 10(3), 321. [Link]

• Lupa, A., & Wicha, J. (2025). Asymmetric Transformations of Levulinic Acid to γ-Valerolactone and 5-Methylpyrrolidin-2-one Derivatives: Chiral Compounds with Biological Potential. Symmetry, 17(1), 82. [Link]

• Organic Syntheses. (n.d.). Methyl 1,2,3,4-tetra-O-acetyl-β-D-glucopyranuronate. Organic Syntheses Procedure, 93, 200. [Link]

• Vuoti, S., et al. (2013). Lactonisation pathway of glucaric acid to a mixture of glucaro-1,4-lactone, glucaro-6,3-lactone and glucaro-1,4:6,3-dilactone. ResearchGate. [Link]

• Rönnols, J., et al. (2015). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 12), 1435–1439. [Link]

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A Senior Application Scientist's Guide to Purity Assessment of Synthetic Isosaccharino-1,4-lactone

For researchers, scientists, and drug development professionals, the purity of a synthetic compound is paramount to the reliability and reproducibility of their work. This is particularly true for complex molecules like Isosaccharino-1,4-lactone (ISA-L), a carbohydrate derivative with significant interest in various research fields, including its role as a strong complexing agent. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of synthetic ISA-L against a reference standard, grounded in scientific principles and practical expertise.

The Critical Role of Purity in Isosaccharino-1,4-lactone Applications

Isosaccharino-1,4-lactone, a C6-monosaccharide derivative, is primarily formed during the alkaline degradation of cellulose.[1][2] Its ability to form strong complexes with various metal ions makes it a molecule of interest in fields ranging from radioactive waste management to understanding biogeochemical cycles. In the context of drug development, carbohydrate-based molecules are increasingly utilized for their biocompatibility and potential therapeutic activities.[][4][5]

The synthesis of ISA-L, often originating from the degradation of cellulose, can lead to a mixture of related saccharinic acids and other degradation byproducts.[1][2] The presence of these impurities can significantly impact the compound's chemical and biological properties, leading to erroneous experimental results. Therefore, a robust and validated analytical strategy to confirm the purity of synthetic ISA-L is not just a quality control measure but a fundamental requirement for sound scientific research.

A Multi-faceted Approach to Purity Determination

No single analytical technique can provide a complete picture of a compound's purity. A comprehensive assessment of synthetic Isosaccharino-1,4-lactone necessitates a combination of chromatographic and spectroscopic methods. This guide will focus on three core techniques: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy.

High-Performance Liquid Chromatography (HPLC): Separating Isosaccharino-1,4-lactone from its Precursors and Degradants

HPLC is a cornerstone technique for purity assessment due to its high resolving power, allowing for the separation of the target analyte from closely related impurities. For a polar molecule like ISA-L, which exists in a pH-dependent equilibrium with its open-chain carboxylic acid form (isosaccharinic acid), ion chromatography is a particularly suitable HPLC-based approach.[6][7][8]

The Rationale Behind Ion Chromatography:

Ion chromatography is adept at separating ionic or ionizable compounds.[9][10] Given that Isosaccharino-1,4-lactone can hydrolyze to its anionic carboxylate form, especially under neutral to alkaline conditions, an ion-exchange or ion-exclusion mechanism can effectively separate the lactone from the acid and other charged impurities. This is crucial as the presence of the open-chain form can be considered an impurity depending on the desired final product.

Experimental Protocol: Ion Chromatography for Isosaccharino-1,4-lactone Purity

• Instrumentation: A standard HPLC system equipped with a conductivity detector is required.

• Column: A high-capacity anion-exchange column, such as a Dionex IonPac AS11-HC, is recommended for resolving organic acids and their corresponding lactones.

• Mobile Phase: A gradient elution using a potassium hydroxide (KOH) eluent generated by an eluent generator is ideal. A typical gradient might start at a low KOH concentration (e.g., 1 mM) and ramp up to a higher concentration (e.g., 60 mM) to elute both weakly and strongly retained anions.

• Detection: Suppressed conductivity detection provides high sensitivity for ionic analytes.

• Sample Preparation:

  • Accurately weigh the synthetic Isosaccharino-1,4-lactone sample and the reference standard.

  • Dissolve in high-purity deionized water to a known concentration (e.g., 10-20 ppm).

  • Filter the samples through a 0.22 µm syringe filter before injection.

• Analysis:

  • Inject the reference standard to determine its retention time and peak area.

  • Inject the synthetic sample.

  • Compare the chromatograms. The purity of the synthetic sample can be calculated based on the area percentage of the main peak relative to the total area of all peaks.

Data Presentation: HPLC Purity Analysis

Sample	Main Peak Retention Time (min)	Main Peak Area (%)	Impurity Peak(s) Area (%)
Reference Standard	7.85	99.8	0.2
Synthetic Sample	7.84	97.2	2.8

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: An Absolute Purity Determination

Quantitative NMR (qNMR) is a powerful primary analytical method for determining the purity of a substance without the need for a specific reference standard of the analyte itself.[1][6][7][8][11] The principle of qNMR lies in the direct proportionality between the integrated signal intensity of a specific nucleus (typically ¹H) and the number of those nuclei in the molecule. By comparing the integral of a known resonance of the analyte to that of a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined.

Why qNMR is a Self-Validating System:

The inherent quantitative nature of NMR makes it a highly trustworthy technique.[6][11] Unlike chromatographic methods where response factors can vary between compounds, in NMR, the signal response is directly proportional to the molar concentration of the nuclei being observed. This makes qNMR a more absolute measure of purity.

Experimental Protocol: qNMR for Absolute Purity of Isosaccharino-1,4-lactone

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion and sensitivity.

• Internal Standard: A certified internal standard with known purity is essential. For polar analytes like ISA-L dissolved in D₂O, maleic acid or dimethyl sulfone are suitable choices as their protons resonate in regions that are unlikely to overlap with the analyte signals.

• Sample Preparation:

  • Accurately weigh a specific amount of the synthetic Isosaccharino-1,4-lactone.

  • Accurately weigh a specific amount of the chosen internal standard.

  • Dissolve both in a known volume of a deuterated solvent (e.g., D₂O).

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantification, including a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest to ensure full relaxation.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Purity Calculation:

  • Carefully integrate a well-resolved, non-overlapping peak of Isosaccharino-1,4-lactone and a peak from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

  • analyte = Isosaccharino-1,4-lactone

  • std = Internal Standard

Data Presentation: qNMR Purity Analysis

Parameter	Value
Mass of Synthetic ISA-L (mg)	10.25
Mass of Internal Standard (Maleic Acid, mg)	5.12
Purity of Internal Standard (%)	99.9
Integral of ISA-L Peak	2.50
Number of Protons (ISA-L)	1
Integral of Standard Peak	1.00
Number of Protons (Standard)	2
Calculated Purity of Synthetic ISA-L (%)	97.5

Fourier-Transform Infrared (FTIR) Spectroscopy: A Rapid Identity and Impurity Screening Tool

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For Isosaccharino-1,4-lactone, the most prominent feature in the IR spectrum is the characteristic carbonyl (C=O) stretching vibration of the γ-lactone ring.

The Diagnostic Power of the Lactone Carbonyl Stretch:

The position of the C=O stretch is sensitive to ring strain. For γ-lactones (five-membered rings), this band typically appears at a higher wavenumber (around 1770 cm⁻¹) compared to open-chain esters or larger ring lactones.[12] This makes FTIR an excellent tool for confirming the presence of the lactone ring and for screening for impurities that lack this functional group or contain other carbonyl-containing moieties.

Experimental Protocol: FTIR Analysis of Isosaccharino-1,4-lactone

• Instrumentation: An FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory for easy sample handling.

• Sample Preparation:

  • Place a small amount of the solid synthetic Isosaccharino-1,4-lactone sample directly on the ATR crystal.

  • Alternatively, prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Data Acquisition:

  • Collect the background spectrum.

  • Collect the sample spectrum.

• Spectral Interpretation:

  • Identify the strong absorption band in the region of 1780-1760 cm⁻¹, which is characteristic of the γ-lactone carbonyl stretch.[12]

  • Look for a broad absorption in the region of 3500-3200 cm⁻¹, indicative of the O-H stretching vibrations from the hydroxyl groups.

  • The absence of a broad absorption around 1725-1700 cm⁻¹ can indicate the absence of significant amounts of the open-chain carboxylic acid impurity.

  • The region between 1200-950 cm⁻¹ represents the carbohydrate "fingerprint" region and can be compared to the reference standard for overall structural similarity.[]

Data Presentation: Key FTIR Absorption Bands

Functional Group	Characteristic Absorption (cm⁻¹)	Reference Standard	Synthetic Sample
O-H Stretch (hydroxyl)	3500 - 3200 (broad)	Present	Present
C=O Stretch (γ-lactone)	1780 - 1760 (strong)	1772	1771
C=O Stretch (carboxylic acid)	1725 - 1700 (broad)	Absent	Minor shoulder observed

Conclusion: An Integrated Strategy for Ensuring Purity

The purity assessment of synthetic Isosaccharino-1,4-lactone is a critical step in ensuring the validity of research and the quality of potential drug products. A multi-pronged analytical approach is essential for a comprehensive evaluation.

• HPLC (Ion Chromatography) provides excellent separation of the lactone from its open-chain acid form and other polar, ionic impurities, offering a robust method for determining purity by area percentage.

• qNMR serves as a primary method for determining the absolute purity of the synthetic sample, offering a high degree of confidence without the need for a specific ISA-L reference standard.

• FTIR acts as a rapid and effective tool for confirming the identity of the lactone and for quickly screening for the presence of certain impurities, particularly the corresponding carboxylic acid.

By integrating these techniques, researchers and drug development professionals can confidently assess the purity of their synthetic Isosaccharino-1,4-lactone, ensuring the integrity and reliability of their scientific endeavors.

References

• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2012). Quantitative ¹H NMR: development and potential of a method for natural products analysis.
• Bharti, S. K., & Roy, R. (2012). Quantitative ¹H NMR spectroscopy. TrAC Trends in Analytical Chemistry, 35, 5-26.
• U.S. Pharmacopeia. (n.d.). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy.

• Emery Pharma. (n.d.). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• Giraudeau, P., & Akoka, S. (2012). Quantitative NMR: a versatile and valuable tool in analytical chemistry. Magnetic Resonance in Chemistry, 50(S1), S1-S2.
• Allard, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-477.
• Pavasars, I., Hagberg, J., & Borén, H. (2003). Alkaline degradation of cellulose: mechanisms and kinetics. Journal of Polymers and the Environment, 11(2), 39-47.

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds. Retrieved from [Link]

• Waters Corporation. (n.d.). Stability-Indicating HPLC Method Development. Retrieved from [Link]

• PubChem. (n.d.). Isosaccharino-1,4-lactone. Retrieved from [Link]

• LCGC International. (2014). Ion Chromatography in Practice. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.
• Nandiyanto, A. B. D., & Oktiani, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.

• LookChem. (n.d.). isosaccharino-1,4-lactone｜7397-89-9. Retrieved from [Link]

• International Narcotics Control Board. (n.d.). List of Precursors and chemicals frequently used in the illicit manufacture of narcotic drugs and psychotropic substances under international control. Retrieved from [Link]

• Gami, A. A., & Makwana, P. M. (2012). HPLC analytical method development: an overview. PharmaCores, 1(1), 1-10.

• Journal of Drug Delivery and Therapeutics. (2019). Analytical Method Development and Validation: A Review. Retrieved from [Link]

• Journal of Food and Drug Analysis. (2014). Development and validation of an ion-pair HPLC chromatography for simultaneous determination of lactone and carboxylate forms of SN-38 in nanoparticles. Retrieved from [Link]

• Jo, Y., & Kim, H. (2022).

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• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0003243). Retrieved from [Link]

• Wiercigroch, E., Szafraniec, E., Czamara, K., Pacia, M. Z., Majzner, K., Kołodziej, K., & Baranska, M. (2017). Raman and infrared spectroscopy of carbohydrates: A review. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 185, 317-335.
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A Comparative Analysis of the Biological Activity of Isosaccharino-1,4-lactone Stereoisomers: A Guide for Researchers

For researchers, scientists, and professionals in drug development, this guide provides an in-depth comparative analysis of the potential biological activities of Isosaccharino-1,4-lactone (ISA) stereoisomers. While direct experimental data on the comparative bioactivity of ISA stereoisomers is not extensively published, this guide synthesizes established principles of stereopharmacology and draws parallels from structurally related lactones to provide a predictive framework and a rationale for future research.

The central thesis of this guide is that the spatial arrangement of atoms in the stereoisomers of Isosaccharino-1,4-lactone will likely lead to significant differences in their biological activities. This is a well-established principle in pharmacology, where the three-dimensional structure of a molecule is paramount to its interaction with biological targets.[1][2]

The Decisive Role of Stereochemistry in the Bioactivity of Lactones

The phenomenon of stereoselectivity, where stereoisomers of a chiral compound exhibit different pharmacological and toxicological properties, is a cornerstone of modern drug development.[1][3] This arises from the fact that biological systems, including enzymes and receptors, are themselves chiral and thus interact differently with the various stereoisomers of a drug molecule.[2] The following case studies of various lactone compounds illustrate this principle and provide a basis for predicting the behavior of Isosaccharino-1,4-lactone stereoisomers.

Case Study 1: Antimicrobial Activity of Isoshinanolone Stereoisomers

A pertinent example of stereoselectivity can be found in the antimicrobial properties of isoshinanolone stereoisomers. A comparative study of neoisoshinanolone and 1-epineo-isoshinanolone revealed marked differences in their efficacy against a panel of bacteria and fungi. As the data in the table below indicates, 1-epineo-isoshinanolone consistently demonstrates more potent antimicrobial activity.[4] This underscores that even subtle changes in the stereochemical configuration can have a profound impact on the antimicrobial potency of a lactone.

Table 1: Comparative Antimicrobial Activity (MIC, μg/mL) of Isoshinanolone Stereoisomers [4]

Microorganism	Neoisoshinanolone	1-epineo-isoshinanolone
Staphylococcus aureus	12.5	6.25
Bacillus subtilis	25	12.5
Escherichia coli	50	25
Pseudomonas aeruginosa	100	50
Candida albicans	25	12.5
Aspergillus niger	50	25

Case Study 2: Cytotoxicity of Terpenoid Lactones

Terpenoid lactones are a large class of natural products known for a wide range of biological activities, including cytotoxic, anti-inflammatory, and antimicrobial effects.[5] Studies on various terpenoid lactones have consistently shown that their biological activity is highly dependent on their stereochemistry. For instance, in several evaluated compounds, the trans-isomers were found to be more active than their cis-counterparts.[5] This highlights that the relative orientation of substituents on the lactone ring is a critical determinant of its ability to interact with cellular targets and exert a cytotoxic effect.

Case Study 3: Receptor Binding and Physiological Effects of Vitamin D3-lactone Diastereoisomers

The profound influence of stereochemistry is further exemplified by the diastereoisomers of 1α,25-dihydroxycholecalciferol-26,23-lactone, a metabolite of vitamin D3. The four possible diastereoisomers of this lactone were synthesized and evaluated for their ability to bind to the vitamin D receptor and to elicit physiological responses. The results showed dramatic differences among the four stereoisomers.[6] For example, the relative competitive index (RCI) for binding to the receptor varied significantly, with the 23(S)25(S)-isomer being the most potent.[6] Furthermore, their effects on intestinal calcium transport and serum calcium levels were not only quantitatively different, but in some cases, qualitatively different, with some isomers increasing and others decreasing serum calcium levels.[6]

Case Study 4: Stereospecific Enzyme Inhibition by β-Lactone Isomers

The inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) synthase by the four chiral isomers of the β-lactone DU-6622 provides a clear example of stereospecific enzyme inhibition. The (2R,3R)-β-lactone isomer demonstrated the most potent inhibitory activity, with an IC50 value of 0.098 µM. In contrast, the other three isomers were significantly weaker inhibitors, with IC50 values of 9.4, 31, and 360 µM, respectively.[7] This indicates that the (2R,3R) stereochemistry is crucial for the precise fit of the inhibitor into the active site of the enzyme.[7]

Hypothesized Biological Activity Profile of Isosaccharino-1,4-lactone Stereoisomers

Based on the foregoing case studies, it is reasonable to hypothesize that the stereoisomers of Isosaccharino-1,4-lactone will exhibit distinct biological activity profiles. The following table presents a predictive framework for the potential differences in their activities, which should be the subject of future experimental verification.

Table 2: Hypothesized Comparative Biological Activities of Isosaccharino-1,4-lactone Stereoisomers

Biological Activity	Stereoisomer A	Stereoisomer B	Stereoisomer C	Stereoisomer D	Rationale for Predicted Differences
Antimicrobial Potency (MIC)	Potentially High	Potentially Low	Potentially Moderate	Potentially Inactive	Based on the observed differences in antimicrobial activity of isoshinanolone stereoisomers, it is likely that one or more ISA stereoisomers will be more potent than others.
Cytotoxicity (IC50)	Potentially High	Potentially Moderate	Potentially Low	Potentially Non-toxic	The stereochemistry of the lactone ring and its substituents will likely influence its interaction with cellular targets, leading to varying degrees of cytotoxicity, as seen with terpenoid lactones.
Receptor Binding Affinity (Ki)	Potentially High	Potentially Low	Potentially Negligible	Potentially Negligible	The precise 3D arrangement of functional groups is critical for receptor binding, as demonstrated by the vitamin D3-lactone diastereoisomers.
Enzyme Inhibition (IC50)	Potentially Potent	Potentially Weak	Potentially Inactive	Potentially Inactive	Similar to the β-lactone inhibitors of HMG-CoA synthase, it is expected that only one or a subset of ISA stereoisomers will effectively inhibit a target enzyme.

Experimental Protocols for Comparative Analysis

To empirically determine the biological activities of Isosaccharino-1,4-lactone stereoisomers, a series of well-defined experimental protocols are necessary. The following are detailed methodologies for key assays.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of a substance that prevents visible growth of a microorganism.

Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium.

• Serial Dilutions: Prepare a series of twofold dilutions of each Isosaccharino-1,4-lactone stereoisomer in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at the optimal temperature and time for the growth of the test microorganism (e.g., 37°C for 24 hours for bacteria).[4]

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[4]

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

MTT Cytotoxicity Assay

This colorimetric assay assesses cell viability based on the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of each Isosaccharino-1,4-lactone stereoisomer for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Conclusion and Future Directions

The comparative analysis of the biological activities of Isosaccharino-1,4-lactone stereoisomers is a critical area for future research. Based on the extensive evidence from other lactone compounds, it is highly probable that the stereoisomers of ISA will exhibit significant differences in their biological profiles. The stereoselective synthesis and subsequent biological evaluation of each stereoisomer are therefore essential next steps.

Future research should focus on:

• The stereoselective synthesis of all possible Isosaccharino-1,4-lactone stereoisomers.

• A comprehensive screening of these stereoisomers against a broad range of biological targets, including various microbial strains, cancer cell lines, and specific enzymes and receptors.

• In-depth mechanistic studies to elucidate the molecular basis for the observed differences in biological activity.

• Pharmacokinetic and toxicological profiling of the most promising stereoisomers.

By systematically investigating the stereochemistry-activity relationships of Isosaccharino-1,4-lactone, the scientific community can unlock its full therapeutic potential and pave the way for the development of novel, highly selective, and effective therapeutic agents.

References

• A Comparative Analysis of the Biological Activities of Isoshinanolone Stereoisomers - Benchchem.

• Biological Activity of Selected Natural and Synthetic Terpenoid Lactones - MDPI. Available from: [Link]

• Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. Available from: [Link]

• Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs - PubMed. Available from: [Link]

• The difference of biological activity among four diastereoisomers of 1 alpha,25-dihydroxycholecalciferol-26,23-lactone - PubMed. Available from: [Link]

• Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus - Frontiers. Available from: [Link]

• Lactones 42. Stereoselective enzymatic/microbial synthesis of optically active isomers of whisky lactone - PubMed. Available from: [Link]

• Effects of Stereoisomers on Drug Activity. Available from: [Link]

• The Effects of Sesquiterpene Lactones on the Differentiation of Human or Animal Cells Cultured In-Vitro: A Critical Systematic Review - PMC - NIH. Available from: [Link]

• Synthesis of Four Chiral Isomers of beta-Lactone DU-6622 and Inhibition of HMG-CoA Synthase by the Specific (2R,3R) - PubMed. Available from: [Link]

• How Do Stereoisomers Affect Drug Activity? - Chemistry For Everyone - YouTube. Available from: [Link]

• Synthesis and Biological Evaluation of Spiro-δ-lactones as Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) - SciSpace. Available from: [Link]

• Synthesis, characterization, and biological assessment of the four stereoisomers of the H(3) receptor antagonist 5-fluoro-2-methyl-N-[2-methyl-4-(2-methyl[1,3']bipyrrolidinyl-1'-yl)phenyl]benzamide - PubMed. Available from: [Link]

• Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives - PubMed. Available from: [Link]

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• Lack of stereospecific effects of isoflurane and desflurane isomers in isolated guinea pig hearts - PubMed. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Isosaccharino-1,4-lactone

As researchers and scientists dedicated to advancing drug development, our work is underpinned by a steadfast commitment to safety and environmental stewardship. The proper management of chemical reagents, from initial handling to final disposal, is a critical component of this commitment. This guide provides a detailed protocol for the proper disposal of isosaccharino-1,4-lactone, ensuring the safety of laboratory personnel and the protection of our environment. While isosaccharino-1,4-lactone is a valuable compound in various research applications, a comprehensive, publicly available Safety Data Sheet (SDS) detailing its specific toxicological and environmental hazards is not readily accessible. In the absence of such data, a conservative approach is not only warranted but essential. Therefore, this guide is built upon the foundational principles of chemical safety, treating isosaccharino-1,4-lactone as a potentially hazardous substance and adhering to the stringent guidelines for hazardous waste disposal set forth by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Identification and Risk Assessment

Understanding the intrinsic properties of a chemical is the first step in a robust safety protocol. Isosaccharino-1,4-lactone is a derivative of isosaccharinic acid and belongs to the lactone class of compounds, which are cyclic esters.[] While specific toxicity data is limited, the precautionary principle dictates that we handle it with care.

1.1. Known Chemical and Physical Properties

A summary of the known properties of isosaccharino-1,4-lactone is presented in the table below. This information is crucial for assessing potential risks and determining appropriate handling and disposal methods.

Property	Value	Source
Chemical Formula	C₆H₁₀O₅	[2][3]
Molar Mass	162.14 g/mol	[2][3]
Appearance	White solid (Assumed based on similar compounds)
Boiling Point	354°C at 760 mmHg	[4]
Flash Point	152.9°C	[4]
pKa	12.17 ± 0.40 (Predicted)	[3]
Solubility	Soluble in water; undergoes pH-dependent hydrolysis to isosaccharinic acid.[][5][6]
LogP	-1.3 to -1.98	[2][4]

1.2. Potential Hazards

• Health Hazards: Without specific toxicological data, it is prudent to assume that isosaccharino-1,4-lactone may be an irritant to the eyes, skin, and respiratory tract.[7] Always handle in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate Personal Protective Equipment (PPE).

• Environmental Hazards: The environmental fate of isosaccharino-1,4-lactone has not been extensively studied. However, some lactones are known to exhibit aquatic toxicity.[8] Therefore, disposal into the sanitary sewer system is strictly prohibited to prevent potential harm to aquatic ecosystems.

• Reactivity Hazards: Isosaccharino-1,4-lactone is stable under normal laboratory conditions.[9] However, it is incompatible with strong oxidizing agents, strong acids, and strong bases.[9] It undergoes hydrolysis, particularly under alkaline conditions, to form isosaccharinic acid.[6]

Regulatory Framework

The disposal of laboratory chemical waste in the United States is primarily governed by the EPA under the Resource Conservation and Recovery Act (RCRA).[10] Academic and research laboratories may be subject to specific regulations, such as Subpart K of the RCRA, which provides alternative, more flexible standards for managing hazardous waste in these settings.[11][12] Additionally, OSHA regulations ensure worker safety during the handling and disposal of hazardous materials.[13][14][15][16] It is imperative that all laboratory personnel are familiar with their institution's specific policies and the relevant local, state, and federal regulations.

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the disposal of isosaccharino-1,4-lactone, ensuring safety and regulatory compliance.

3.1. Waste Characterization and Segregation

• Causality: Proper characterization and segregation are fundamental to preventing dangerous chemical reactions and ensuring that waste is managed by the appropriate disposal stream.

• Procedure:

  • Treat as Hazardous Waste: In the absence of definitive data to the contrary, all waste containing isosaccharino-1,4-lactone (pure compound, solutions, and contaminated materials) must be treated as hazardous chemical waste.[7][17]

  • Dedicated Waste Container: Collect all isosaccharino-1,4-lactone waste in a dedicated, leak-proof container made of a compatible material such as high-density polyethylene (HDPE) or glass.[7]

  • Avoid Mixing: Do not mix isosaccharino-1,4-lactone waste with other waste streams, especially those containing strong acids, bases, or oxidizing agents, to prevent unforeseen reactions.[7]

3.2. Container Labeling

• Causality: Clear and accurate labeling is a critical safety measure and a regulatory requirement. It informs personnel of the container's contents and associated hazards.

• Procedure:

  • Label Prominently: Affix a "Hazardous Waste" label to the container.[18]

  • Identify Contents: Clearly write the full chemical name, "Isosaccharino-1,4-lactone," and its CAS number (7397-89-9).

  • List Hazards: Indicate the potential hazards (e.g., "Irritant," "Potential Environmental Hazard").

  • Date of Accumulation: Record the date when the first waste was added to the container.

3.3. On-Site Storage

• Causality: Proper storage minimizes the risk of spills, exposure, and environmental release.

• Procedure:

  • Secure Closure: Keep the waste container securely capped at all times, except when adding waste.

  • Designated Area: Store the container in a designated satellite accumulation area (SAA) or a central accumulation area (CAA) that is well-ventilated and away from sources of ignition.[18]

  • Secondary Containment: Place the container in a secondary containment bin to mitigate the impact of potential leaks or spills.

3.4. Disposal Request and Off-Site Transport

• Causality: Hazardous waste must be disposed of through a licensed and reputable waste management vendor to ensure it is handled and treated in an environmentally sound manner.

• Procedure:

  • Contact EHS: When the container is full or reaches the end of its allowable accumulation time (as per your institution's policy), contact your facility's Environmental Health and Safety (EHS) department to arrange for pickup.[17]

  • Provide Information: Furnish the EHS department with all necessary information about the waste stream.

  • Manifesting: Ensure that the waste is properly manifested for transport by a licensed hazardous waste hauler.

3.5. Decontamination of Labware

• Causality: Thorough decontamination of reusable labware prevents cross-contamination and ensures the safety of personnel handling the equipment.

• Procedure:

  • Triple Rinse: Triple-rinse all contaminated reusable glassware with a suitable solvent (e.g., ethanol or acetone).[7]

  • Collect Rinsate: The first rinse should be collected as hazardous waste in the designated isosaccharino-1,4-lactone waste container.[7] Subsequent rinses may be managed as non-hazardous waste, depending on your institution's policies.

  • Final Wash: After rinsing, wash the labware with soap and water.

Emergency Procedures

In the event of a spill or accidental exposure, a swift and informed response is crucial to minimizing harm.

4.1. Spill Management

• Small Spills:

  • Evacuate and Ventilate: Ensure the area is well-ventilated.

  • Don PPE: Wear appropriate PPE, including gloves, eye protection, and a lab coat.

  • Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad.[17]

  • Collect Waste: Carefully scoop the absorbed material into the designated hazardous waste container.[17]

  • Decontaminate Area: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.[17]

• Large Spills:

  • Evacuate: Immediately evacuate the area.

  • Alert: Notify your supervisor and your institution's EHS department.

  • Restrict Access: Prevent entry into the affected area.

4.2. First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[9]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation develops.[9]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[9]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Visualization of Workflows

To aid in the practical application of these procedures, the following diagrams illustrate the decision-making processes for disposal and emergency response.

Caption: Disposal workflow for Isosaccharino-1,4-lactone.

Caption: Emergency response for spills or exposure.

References

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• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency. Retrieved from [Link]

• Laboratory Waste Management: The New Regulations. (n.d.). Medical Laboratory Observer. Retrieved from [Link]

• EPA tweaks hazardous waste rules for academic labs. (2008, December 9). Chemistry World. Retrieved from [Link]

• Regulation of Laboratory Waste. (n.d.). American Chemical Society. Retrieved from [Link]

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. (2024, October 30). CDMS. Retrieved from [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management. Retrieved from [Link]

• OSHA's Guidance on Dealing with Waste. (n.d.). Medical Systems. Retrieved from [Link]

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• α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. (n.d.). ResearchGate. Retrieved from [Link]

• Isosaccharinic acid-1,4-lactone, 100 mg. (n.d.). Carl ROTH. Retrieved from [Link]

• Hazardous Waste - Overview. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Hazardous Waste - Standards. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

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A Comprehensive Guide to the Safe Handling of Isosaccharino-1,4-lactone

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of Isosaccharino-1,4-lactone. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following guidelines are based on the known properties of similar lactone compounds and general best practices for laboratory chemical safety. A conservative approach is strongly advised.

Section 1: Understanding the Compound and Potential Hazards

Key Physical Properties:

• Molecular Weight: 162.14 g/mol [1]

• Boiling Point: 354°C[4]

• Flash Point: 152.9°C[4]

Given its high boiling point, Isosaccharino-1,4-lactone is not expected to be highly volatile at room temperature. However, the potential for aerosolization exists, particularly if heated or agitated.

Section 2: Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines the recommended PPE for handling Isosaccharino-1,4-lactone.

PPE Category	Minimum Requirement	Rationale
Eye Protection	Chemical splash goggles	Protects against splashes and potential aerosols.
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Latex and fabric gloves are not suitable[5].
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	Not generally required for small quantities at ambient temperature.	Handle in a well-ventilated area or chemical fume hood to avoid inhalation of any potential vapors or aerosols.

Donning Sequence:

• Lab Coat: Fasten completely.

• Gloves: Select the correct size. Check for any tears or defects. Pull the cuffs of the gloves over the sleeves of the lab coat.

• Eye Protection: Put on chemical splash goggles.

Doffing Sequence (to prevent cross-contamination):

• Gloves: Remove using a glove-to-glove and then skin-to-skin technique to avoid touching the outer contaminated surface. Dispose of immediately in the designated hazardous waste container.

• Lab Coat: Remove by rolling it inside out, without touching the exterior.

• Eye Protection: Remove by handling the strap, not the front.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Section 3: Operational and Disposal Plans

A clear and concise plan for the handling, storage, and disposal of Isosaccharino-1,4-lactone is critical for maintaining a safe laboratory environment.

• Engineering Controls: All work with Isosaccharino-1,4-lactone should be conducted in a well-ventilated laboratory. For procedures with a higher risk of aerosol generation, a chemical fume hood is required.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases[6]. The container should be tightly sealed.

• Transport: When transporting the chemical, use a secondary container to mitigate the risk of spills.

Immediate and appropriate action is necessary in the event of a spill to prevent exposure and environmental contamination.

Experimental Protocol for Spill Cleanup:

• Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate non-essential personnel. Ensure the area is well-ventilated[1].

• Don Appropriate PPE: Before attempting to clean the spill, don the recommended PPE, including chemical splash goggles and nitrile gloves.

• Contain the Spill: For liquid spills, create a dike around the material using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads[1][7].

• Absorb the Spilled Material: Carefully cover and absorb the spill with the inert material, working from the outside in[7].

• Collect and Containerize: Using non-sparking tools, scoop the absorbed material into a clearly labeled, leak-proof container for hazardous waste disposal[1].

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol or acetone), followed by a thorough wash with soap and water. Collect all cleaning materials as hazardous waste[4].

Spill Response Workflow Diagram

Caption: Step-by-step process for chemical waste disposal.

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